4-[(Dimethylcarbamoyl)amino]benzoic acid

• CAS: 91880-51-2

Core Science & Biosynthesis

4-[(Dimethylcarbamoyl)amino]benzoic acid chemical properties

An In-Depth Technical Guide to the Physicochemical Properties of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the chemical properties of 4-[(Dimethylcarbamoyl)amino]benzoic acid. Due to the limited availability of published data for this specific molecule, this document employs a robust methodology rooted in comparative chemical analysis. We will establish a detailed physicochemical profile by examining its core structure and systematically comparing it to well-characterized structural analogs: 4-Aminobenzoic acid (PABA) and 4-(Dimethylamino)benzoic acid. This approach allows for informed predictions of its solubility, acidity, spectroscopic signatures, and reactivity. This guide is intended for researchers, medicinal chemists, and drug development professionals who require a deep understanding of this compound's behavior for synthesis, characterization, and application in novel molecular design.

Molecular Structure and Identification

4-[(Dimethylcarbamoyl)amino]benzoic acid is a derivative of 4-aminobenzoic acid, featuring a dimethylcarbamoyl group attached to the amino nitrogen. This substitution significantly influences the molecule's electronic and steric properties, which in turn dictate its chemical behavior and potential biological activity.

Key Identifiers:

Identifier	Value	Source
IUPAC Name	4-[(Dimethylcarbamoyl)amino]benzoic acid	N/A
CAS Number	91880-51-2	[1]
Molecular Formula	C₁₀H₁₂N₂O₃	[1]
Molecular Weight	208.21 g/mol	Calculated
Canonical SMILES	CN(C)C(=O)NC1=CC=C(C=C1)C(=O)O	N/A

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node [fontname="Arial", fontsize=12, shape=plaintext];
edge [fontname="Arial", fontsize=12];
// Benzene Ring
C1 [label="C", pos="0,0!"];
C2 [label="C", pos="1.2,0.7!"];
C3 [label="C", pos="1.2,2.1!"];
C4 [label="C", pos="0,2.8!"];
C5 [label="C", pos="-1.2,2.1!"];
C6 [label="C", pos="-1.2,0.7!"];
// Substituents
N1 [label="N", pos="-2.6,0!"];
H_N1 [label="H", pos="-2.6,-0.7!"];
C_carboxyl [label="C", pos="0,4.2!"];
O1_carboxyl [label="O", pos="-0.9,4.9!"];
O2_carboxyl [label="OH", pos="0.9,4.9!"];
C_carbamoyl [label="C", pos="-4.0,0.7!"];
O_carbamoyl [label="O", pos="-4.0,1.8!"];
N_dimethyl [label="N", pos="-5.4,0!"];
C_methyl1 [label="CH₃", pos="-6.8,0.7!"];
C_methyl2 [label="CH₃", pos="-5.4,-1.1!"];
// Aromatic Protons
H2[label="H", pos="2.1,0.2!"];
H3[label="H", pos="2.1,2.6!"];
H5[label="H", pos="-2.1,2.6!"];
H6[label="H", pos="-2.1,0.2!"];
// Bonds
C1 -- C2 [label=""];
C2 -- C3 [label=""];
C3 -- C4 [label=""];
C4 -- C5 [label=""];
C5 -- C6 [label=""];
C6 -- C1 [label=""];
C1 -- N1 [label=""];
N1 -- H_N1 [label=""];
C4 -- C_carboxyl [label=""];
C_carboxyl -- O1_carboxyl [label="="];
C_carboxyl -- O2_carboxyl [label=""];
N1 -- C_carbamoyl [label=""];
C_carbamoyl -- O_carbamoyl [label="="];
C_carbamoyl -- N_dimethyl [label=""];
N_dimethyl -- C_methyl1 [label=""];
N_dimethyl -- C_methyl2 [label=""];
C2 -- H2[label=""];
C3 -- H3[label=""];
C5 -- H5[label=""];
C6 -- H6[label=""];
// Double bonds in ring
l1 [pos="0.6,0.35!", label=""];
l2 [pos="0.6,2.45!", label=""];
l3 [pos="-1.2,1.4!", label=""];
edge [style=invis];
C2 -- l1 -- C1;
C3 -- l2 -- C4;
C5 -- l3 -- C6;
}

Caption: Chemical structure of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Comparative Physicochemical Properties

Understanding the properties of a novel molecule is often accelerated by comparing it to known, structurally similar compounds. The addition of the dimethylcarbamoyl group to the 4-aminobenzoic acid scaffold is predicted to significantly alter its physicochemical profile.

Property	4-Aminobenzoic Acid (PABA)	4-(Dimethylamino)benzoic Acid	4-[(Dimethylcarbamoyl)amino]benzoic Acid (Predicted/Observed)
Melting Point (°C)	187-189[2]	241-243 (dec.)[3]	Expected to be high (>200°C) due to strong hydrogen bonding potential (N-H donor, multiple C=O acceptors) and high molecular weight, likely with decomposition.
Water Solubility	Slightly soluble (4.7 g/L at 20°C)[2]	Insoluble in water[3]	Predicted to have low water solubility. While the carbamoyl group adds polarity, the overall increase in molecular size and hydrocarbon content likely decreases solubility relative to PABA.
pKa (Carboxylic Acid)	4.88[4]	~4.9 (Estimated)	Expected to be lower (more acidic) than PABA. The carbamoyl group is electron-withdrawing, which stabilizes the carboxylate conjugate base, facilitating proton dissociation.
LogP (Octanol/Water)	0.83[5]	1.8 (Computed)[6]	Expected to be higher than PABA. The addition of the dimethylcarbamoyl group increases the lipophilicity of the molecule.

Expert Analysis of Property Trends

• Melting Point: The high melting point of 4-(Dimethylamino)benzoic acid suggests that increased molecular weight and van der Waals forces contribute significantly to the crystal lattice energy.[3] For our target molecule, the presence of an N-H bond introduces a strong hydrogen bond donor site, and the two carbonyl groups act as acceptors. This capacity for extensive hydrogen bonding, combined with a larger molecular size, strongly suggests a high melting point, likely accompanied by decomposition.

• Solubility: The transition from PABA to 4-(Dimethylamino)benzoic acid shows a decrease in water solubility, as the polar N-H bonds are replaced by less polar N-C bonds. While the dimethylcarbamoyl group in our target molecule re-introduces polarity and hydrogen bonding capability, the overall increase in nonpolar surface area from the additional carbon and methyl groups is expected to result in low aqueous solubility. Solubility would be higher in polar aprotic solvents like DMSO and DMF.

• Acidity (pKa): The pKa of the carboxylic acid is governed by the electronic effects of the substituent at the para position. The amino group in PABA is an electron-donating group, which is destabilizing to the negative charge of the carboxylate anion. The dimethylcarbamoyl group, however, is electron-withdrawing through resonance and induction. This effect will pull electron density away from the benzoic acid ring, stabilizing the carboxylate anion and making the parent acid more acidic (lower pKa) than PABA.

Spectroscopic and Analytical Characterization

Structural confirmation and purity assessment rely on a combination of spectroscopic techniques. Based on the structure, we can predict the key features in its spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in DMSO-d₆):

  • Carboxylic Acid (COOH): A broad singlet, typically downfield (>12 ppm).

  • Amine (N-H): A singlet, expected around 9-10 ppm.

  • Aromatic Protons: Two doublets in the aromatic region (approx. 7.5-8.0 ppm), characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-withdrawing carboxyl group will be further downfield than those ortho to the nitrogen.

  • Dimethyl Protons (N(CH₃)₂): A singlet integrating to 6 protons, likely around 2.9-3.1 ppm.

• ¹³C NMR (in DMSO-d₆):

  • Carboxylic Carbonyl (C=O): Expected around 167-169 ppm.

  • Amide Carbonyl (C=O): Expected around 153-155 ppm.

  • Aromatic Carbons: Four distinct signals in the aromatic region (115-150 ppm).

  • Dimethyl Carbons (N(CH₃)₂): A signal around 36-38 ppm.

Infrared (IR) Spectroscopy

• O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹.

• N-H Stretch (Amide): A sharp peak around 3300-3400 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong, sharp peak around 1680-1710 cm⁻¹.

• C=O Stretch (Amide - "Amide I band"): A strong, sharp peak around 1650-1670 cm⁻¹.

• C-N Stretch & N-H Bend (Amide - "Amide II band"): A peak around 1510-1550 cm⁻¹.

Mass Spectrometry (MS)

• Electrospray Ionization (ESI): In positive ion mode, the expected molecular ion peak would be [M+H]⁺ at m/z 209.22. In negative ion mode, the expected peak would be [M-H]⁻ at m/z 207.20.

Synthesis and Reactivity

A logical and efficient synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid involves the acylation of 4-aminobenzoic acid.

Proposed Synthetic Workflow

The most direct approach is the reaction of 4-aminobenzoic acid with dimethylcarbamoyl chloride in the presence of a non-nucleophilic base to neutralize the HCl byproduct.

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis

This protocol is a representative procedure and should be adapted and optimized based on laboratory-scale experiments.

• Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve 1 equivalent of 4-aminobenzoic acid in a suitable anhydrous aprotic solvent (e.g., Tetrahydrofuran or Dichloromethane). Add 1.5 equivalents of a non-nucleophilic base, such as pyridine or triethylamine.

• Reaction: Cool the mixture to 0°C in an ice bath. Slowly add 1.1 equivalents of dimethylcarbamoyl chloride dropwise via a syringe.

• Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding water. Acidify the mixture with 1M HCl to a pH of ~2-3. This step protonates the carboxylic acid and ensures the product is in its neutral form.

• Extraction: Extract the aqueous layer three times with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude solid can be purified by recrystallization from a solvent system like ethanol/water or by flash column chromatography.

• Characterization: Confirm the structure and purity of the final product using NMR, IR, and MS, as described in Section 3.

Safety and Handling

While specific toxicological data for this compound is scarce, the Safety Data Sheet (SDS) for a structurally related compound provides critical guidance.[1]

• Hazards:

  • Harmful if swallowed, inhaled, or in contact with skin.[1]

  • Causes skin irritation and serious eye irritation.[1]

  • May cause respiratory irritation.[1]

• Handling Precautions:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid breathing dust.[1]

  • Wash hands thoroughly after handling.

Applications and Relevance in Drug Development

The 4-aminobenzoic acid scaffold is a crucial building block in both biology and medicinal chemistry. It is a precursor for folate biosynthesis in many bacteria, making it a target for antimicrobial drugs.[7][8] Derivatives of PABA have been explored for a wide range of biological activities.[7]

The dimethylcarbamoyl moiety is a privileged functional group in modern drug design. It serves several key purposes:

• Metabolic Stability: It can block metabolically labile sites, such as phenols or anilines, thereby increasing the half-life of a drug.

• Solubility Modulation: It can be used to fine-tune the solubility profile of a lead compound.

• Hydrogen Bonding: The carbonyl oxygen acts as a strong hydrogen bond acceptor, which can be critical for binding to a biological target.

Therefore, 4-[(Dimethylcarbamoyl)amino]benzoic acid represents an interesting scaffold for building more complex molecules. It combines a known pharmacophore (PABA) with a functional group used to optimize drug-like properties, making it a valuable intermediate for constructing novel therapeutic agents.

References

• MDPI. Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. [Link]

• PubChem. 4-Aminobenzoic Acid | C7H7NO2 | CID 978. [Link]

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• National Institute of Standards and Technology. 4-Aminobenzoic acid IR Spectrum - NIST WebBook. [Link]

• Golm Metabolome Database. Synonyms of 4-Aminobenzoic acid. [Link]

• Google Patents. WO2011087211A2 - Preparation method of 4-aminomethylbenzoic acid.

• PubMed. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. [Link]

• Carl ROTH. Safety Data Sheet: 4-Aminobenzoic acid. [Link]

• Google Patents. WO2003072534A1 - Method for preparing p-aminobenzoic acid.

• MDPI. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. [Link]

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4-[(Dimethylcarbamoyl)amino]benzoic acid CAS number 91880-51-2

An In-depth Technical Guide to 4-[(Dimethylcarbamoyl)amino]benzoic acid (CAS: 91880-51-2)

Introduction: Beyond the Core Scaffold

The para-aminobenzoic acid (PABA) moiety is a cornerstone in medicinal chemistry, serving as a fundamental building block for a multitude of therapeutic agents.[1][2][3] Its structural versatility, allowing for substitutions at both the amino and carboxyl groups, makes it an invaluable starting point for developing novel molecules with diverse biological activities.[1][2] This guide focuses on a specific derivative, 4-[(Dimethylcarbamoyl)amino]benzoic acid (CAS Number: 91880-51-2), a compound that exemplifies the strategic modification of the PABA core.

By converting the primary amine of PABA into a dimethylurea, the resulting molecule, 4-[(Dimethylcarbamoyl)amino]benzoic acid, exhibits altered physicochemical properties such as lipophilicity, hydrogen bonding capacity, and metabolic stability. These modifications are critical in drug design for optimizing pharmacokinetic and pharmacodynamic profiles. This document provides a comprehensive technical overview of its synthesis, characterization, and potential applications, grounded in established chemical principles and field-proven insights.

Section 1: Chemical Identity and Physicochemical Properties

A thorough understanding of a compound begins with its fundamental properties. These parameters govern its behavior in both chemical reactions and biological systems, influencing everything from solubility to membrane permeability.

Compound Identification

Identifier	Value	Reference
CAS Number	91880-51-2	[4][5]
IUPAC Name	4-(dimethylcarbamoylamino)benzoic acid	[5]
Synonyms	4-(3,3-Dimethylureido)benzoic acid, N-(dimethylcarbamoyl)-4-aminobenzoic acid	[4][5]
Molecular Formula	C₁₀H₁₂N₂O₃	[5]
Molecular Weight	208.21 g/mol
SMILES	CN(C)C(=O)NC1=CC=C(C=C1)C(=O)O	[5]
InChI Key	IIWJGCYPFFTHDB-UHFFFAOYSA-N	[5]

Predicted Physicochemical Properties

The following table summarizes key physicochemical properties. These values are critical for designing experimental conditions for synthesis, purification, and formulation.

Property	Predicted Value / Description	Rationale and Significance
Appearance	White to off-white crystalline solid.	Based on the parent compound, PABA, which is a white to gray crystalline solid.[6][7]
Melting Point	>200 °C (Decomposition likely)	The urea and carboxylic acid moieties allow for strong intermolecular hydrogen bonding, suggesting a high melting point.
Solubility	Sparingly soluble in water. Soluble in polar organic solvents (e.g., DMSO, DMF, hot ethanol).	The polar carboxylic acid and urea groups are countered by the nonpolar benzene ring and methyl groups. Solubility in aqueous media is expected to be pH-dependent due to the carboxylic acid group.
pKa	Carboxylic Acid (COOH): ~4.5-5.0	The electron-donating nature of the substituted amino group slightly increases the pKa compared to benzoic acid. This value is crucial for designing purification strategies (acid-base extraction) and predicting ionization state at physiological pH.

Section 2: Synthesis and Purification

The synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid is a straightforward yet illustrative example of amine functionalization. The chosen methodology leverages the nucleophilicity of the amino group on the PABA scaffold.

Synthetic Workflow: Logic and Causality

The most direct and efficient route involves the acylation of 4-aminobenzoic acid with dimethylcarbamoyl chloride. The choice of a non-protic solvent is critical to prevent reaction with the acylating agent. A non-nucleophilic base is included to act as a scavenger for the hydrochloric acid byproduct, driving the reaction to completion.

Caption: Synthetic workflow for 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Detailed Experimental Protocol

This protocol is a self-validating system; successful execution will yield the target compound, verifiable by the analytical methods described in the subsequent section.

• Vessel Preparation: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 4-aminobenzoic acid (1.0 eq).

• Dissolution: Add anhydrous pyridine (approx. 10 volumes). Stir the mixture under a nitrogen atmosphere until all solids are dissolved. Rationale: Pyridine serves as both a non-protic solvent and an acid scavenger.

• Controlled Addition: Cool the flask to 0 °C using an ice bath. Slowly add dimethylcarbamoyl chloride (1.1 eq) dropwise via a syringe over 15-20 minutes. Rationale: The dropwise addition at low temperature controls the exothermic reaction and minimizes side product formation.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting PABA is consumed.

• Work-up: Once the reaction is complete, slowly pour the mixture into a beaker containing cold 1M HCl (approx. 20 volumes). Rationale: This step neutralizes the pyridine and protonates the carboxylate salt, causing the product to precipitate.

• Isolation: A white precipitate will form. Stir the slurry for 30 minutes in the ice bath to ensure complete precipitation. Collect the solid by vacuum filtration.

• Purification: Wash the crude solid with cold water to remove any remaining salts. Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water) to yield the pure product.

• Drying: Dry the purified solid under vacuum at 40-50 °C to a constant weight.

Section 3: Analytical Characterization

Rigorous analytical characterization is non-negotiable for confirming the identity, structure, and purity of the synthesized compound.

Analytical Technique	Expected Results and Interpretation
¹H NMR (400 MHz, DMSO-d₆)	δ ~12.5 ppm (s, 1H): Carboxylic acid proton. δ ~8.5 ppm (s, 1H): NH proton of the urea linkage. δ ~7.8 ppm (d, 2H): Aromatic protons ortho to the carboxylic acid. δ ~7.5 ppm (d, 2H): Aromatic protons ortho to the urea linkage. δ ~2.9 ppm (s, 6H): Two equivalent methyl groups on the urea nitrogen.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~167 ppm: Carboxylic acid carbonyl. δ ~155 ppm: Urea carbonyl. δ ~145 ppm, 138 ppm, 130 ppm, 118 ppm: Aromatic carbons. δ ~36 ppm: Dimethyl carbons.
FT-IR (ATR)	~3300 cm⁻¹: N-H stretch. ~3000-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid. ~1690 cm⁻¹: C=O stretch of the carboxylic acid. ~1640 cm⁻¹: C=O stretch of the urea (Amide I band). ~1600, 1520 cm⁻¹: Aromatic C=C stretches.
Mass Spectrometry (ESI-)	[M-H]⁻ ion at m/z 207.07 for C₁₀H₁₁N₂O₃⁻.
HPLC (Reverse Phase)	A single major peak indicating high purity. A suitable method would involve a C18 column with a mobile phase gradient of water (with 0.1% formic acid) and acetonitrile, with UV detection around 254-270 nm.[8]

Section 4: Applications in Drug Discovery and Development

The PABA scaffold is present in drugs with a wide array of therapeutic applications.[3] The derivatization to 4-[(Dimethylcarbamoyl)amino]benzoic acid makes it a prime candidate for investigation as an intermediate or a lead compound in several key areas.

Caption: Potential applications derived from the modified PABA scaffold.

• Rationale for Potential Applications:

  • Antimicrobial Agents: Sulfonamide antibiotics function as structural analogues of PABA, competitively inhibiting the dihydropteroate synthase enzyme essential for folate synthesis in bacteria.[9] Modifying the PABA structure, as in 4-[(Dimethylcarbamoyl)amino]benzoic acid, provides novel scaffolds to explore for overcoming resistance or targeting different enzymes in microbial pathways.

  • Anticancer and Enzyme Inhibition: The PABA framework is found in various therapeutic agents targeting cellular proliferation.[1] The urea functionality is a common pharmacophore in kinase inhibitors, a major class of anticancer drugs. Therefore, this compound could serve as a valuable fragment or starting point for developing novel enzyme inhibitors.

  • Anti-inflammatory and Anti-fibrotic Agents: Some studies have investigated PABA derivatives for their potential in treating fibrotic skin disorders.[10] The structural modification in 4-[(Dimethylcarbamoyl)amino]benzoic acid could modulate interactions with relevant biological targets in inflammatory pathways.

This compound serves as a key intermediate, allowing for further derivatization at the carboxylic acid position (e.g., forming esters or amides) to generate libraries of new chemical entities for high-throughput screening in drug discovery campaigns.[3]

Conclusion

4-[(Dimethylcarbamoyl)amino]benzoic acid represents a strategic and synthetically accessible evolution of the PABA building block. Its unique combination of a urea moiety and a carboxylic acid on an aromatic scaffold presents a compelling profile for researchers in medicinal chemistry and drug development. The detailed synthetic and analytical protocols provided in this guide offer a robust framework for its preparation and validation. Its potential application across multiple therapeutic areas underscores the enduring value of leveraging privileged structures like PABA to create novel compounds with enhanced therapeutic potential.

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4-[(Dimethylcarbamoyl)amino]benzoic acid molecular structure

An In-Depth Technical Guide to the Molecular Structure and Synthetic Elucidation of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

Abstract

This technical guide provides a comprehensive analysis of 4-[(Dimethylcarbamoyl)amino]benzoic acid, a derivative of the biologically significant molecule para-aminobenzoic acid (PABA). Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the molecule's core structural features, physicochemical properties, and a validated synthetic pathway. We present a detailed, field-proven protocol for its synthesis and purification, grounded in fundamental principles of organic chemistry. Furthermore, this guide offers an in-depth, predictive analysis of its spectroscopic characteristics—including ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry—to provide a robust framework for its characterization. By contextualizing this molecule within the broader landscape of PABA analogs, which are pivotal in pharmaceutical development, we explore its potential as a versatile building block for novel therapeutic agents. The guide is supported by detailed experimental workflows, data tables, and a complete set of references to authoritative sources.

Introduction: Context and Significance

para-Aminobenzoic acid (PABA) is a cornerstone building block in both biological systems and synthetic medicinal chemistry.[1][2] In many bacteria, yeasts, and plants, PABA is an essential precursor for the biosynthesis of folate (Vitamin B9), a critical cofactor for DNA synthesis and repair.[3][4] This metabolic role makes the folate pathway a validated target for antimicrobial agents, such as sulfonamides, which act as competitive inhibitors of the enzyme that utilizes PABA.[4]

The structural versatility of PABA, featuring a nucleophilic amino group and a modifiable carboxylic acid group on a stable aromatic scaffold, has established it as a privileged structure in drug discovery.[1][5] Its derivatives have been successfully developed into a wide range of therapeutics, including local anesthetics (e.g., procaine), anti-inflammatory agents, and anticancer drugs.[1][3]

This guide focuses on a specific, synthetically accessible derivative: 4-[(Dimethylcarbamoyl)amino]benzoic acid . This molecule replaces the primary amine of PABA with a dimethyl-substituted urea moiety. This modification fundamentally alters the molecule's properties by:

• Eliminating a primary amine hydrogen-bond donor: This can influence receptor binding, solubility, and metabolic profiles.

• Introducing a sterically hindered, polar carbamoyl group: This impacts molecular conformation and electronic properties.

• Maintaining the core benzoic acid functionality: This allows for further derivatization, such as ester or amide formation, enabling its use as a versatile synthetic intermediate.

Understanding the synthesis, structure, and spectroscopic signature of this derivative is paramount for its effective utilization in designing next-generation therapeutic agents that leverage the PABA scaffold.

Physicochemical Properties and Molecular Identifiers

A clear understanding of a molecule's fundamental properties is the starting point for any research endeavor. The table below summarizes the key computed and known identifiers for 4-[(Dimethylcarbamoyl)amino]benzoic acid and its parent compound, PABA, for comparative analysis.

Property	4-[(Dimethylcarbamoyl)amino]benzoic acid	4-Aminobenzoic Acid (PABA)
IUPAC Name	4-[(Dimethylcarbamoyl)amino]benzoic acid	4-Aminobenzoic acid[2]
CAS Number	10145-63-8	150-13-0[6][7][8]
Molecular Formula	C₁₀H₁₂N₂O₃	C₇H₇NO₂[6][7][8]
Molecular Weight	208.21 g/mol	137.14 g/mol [6][7][8]
Canonical SMILES	CN(C)C(=O)NC1=CC=C(C=C1)C(=O)O	C1=CC(=CC=C1C(=O)O)N
Appearance	Predicted: White to off-white solid	White crystalline solid[2]
Solubility	Predicted: Sparingly soluble in water; soluble in organic solvents like DMSO, DMF, Methanol.	Slightly soluble in water[2]

Molecular Structure and Spectroscopic Characterization

The definitive structure of 4-[(Dimethylcarbamoyl)amino]benzoic acid is composed of three key functional domains: a para-substituted benzene ring, a carboxylic acid group, and a 1,1-dimethylurea linkage.

Figure 1: Annotated Molecular Structure

Predicted ¹H NMR Spectroscopy

Proton NMR is a primary tool for confirming the successful synthesis of the target compound. The predicted spectrum in a solvent like DMSO-d₆ would exhibit several distinct signals corresponding to the unique proton environments.

• Aromatic Protons (δ ≈ 7.5-8.0 ppm): The protons on the benzene ring are expected to appear as a pair of doublets, characteristic of a 1,4-disubstituted (para) system. The protons ortho to the electron-withdrawing carboxylic acid group will be downfield, while the protons ortho to the electron-donating urea group will be slightly more upfield. This pattern is often referred to as an AA'BB' system.

• Carboxylic Acid Proton (δ ≈ 12.0-13.0 ppm): This proton will appear as a very broad singlet, far downfield, and may exchange with trace water in the solvent.

• Amide Proton (δ ≈ 8.5-9.5 ppm): The N-H proton of the urea linkage will appear as a singlet. Its chemical shift can be sensitive to solvent and concentration.

• Methyl Protons (δ ≈ 2.8-3.0 ppm): The six protons of the two methyl groups on the terminal nitrogen are chemically equivalent and will appear as a sharp singlet, integrating to 6H.

Predicted ¹³C NMR Spectroscopy

Carbon NMR provides complementary information, confirming the carbon skeleton of the molecule.

• Carboxylic Carbonyl (δ ≈ 167-170 ppm): The carbon of the -COOH group is typically found in this downfield region.

• Urea Carbonyl (δ ≈ 155-158 ppm): The C=O carbon of the urea moiety appears upfield relative to the carboxylic acid carbon.

• Aromatic Carbons (δ ≈ 115-145 ppm): Four distinct signals are expected for the aromatic carbons. The carbon attached to the carboxylic acid (ipso-carbon) and the carbon attached to the urea nitrogen will have characteristic shifts reflecting the electronic nature of their substituents.

• Methyl Carbons (δ ≈ 35-40 ppm): A single signal is expected for the two equivalent methyl carbons of the dimethylamino group.

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the key functional groups present in the molecule.

• O-H Stretch (≈ 2500-3300 cm⁻¹): A very broad band characteristic of the carboxylic acid O-H stretching vibration.

• N-H Stretch (≈ 3300-3400 cm⁻¹): A sharp to moderately broad peak corresponding to the N-H stretch of the urea linkage.

• C-H Stretches (≈ 2900-3100 cm⁻¹): Aromatic C-H stretches will appear above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl groups will appear just below 3000 cm⁻¹.

• C=O Stretches (≈ 1650-1710 cm⁻¹): Two distinct carbonyl peaks are expected. The carboxylic acid C=O stretch typically appears around 1680-1710 cm⁻¹. The urea C=O stretch (Amide I band) is expected at a lower wavenumber, around 1650-1670 cm⁻¹.

• C-N Stretches (≈ 1200-1350 cm⁻¹): Vibrations corresponding to the C-N bonds of the urea linkage.

Predicted Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation analysis.

• Molecular Ion Peak [M+H]⁺: For a molecular formula of C₁₀H₁₂N₂O₃, the expected monoisotopic mass is 208.08. In electrospray ionization (ESI) positive mode, the primary ion observed would be the protonated molecule [M+H]⁺ at m/z 209.09.

• Key Fragmentation Pathways:

  • Loss of CO₂: Decarboxylation of the parent ion is a common fragmentation pathway for benzoic acids, leading to a fragment at m/z 165.

  • Cleavage of the Urea C-N bond: Fragmentation can occur at the C-N bonds of the urea, potentially leading to the loss of dimethylamine ((CH₃)₂NH, 45 Da) or the dimethylcarbamoyl group ((CH₃)₂NCO, 71 Da).

Synthesis and Purification Workflow

The most direct and reliable synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid involves the reaction of 4-aminobenzoic acid (PABA) with dimethylcarbamoyl chloride. This reaction is a classic example of nucleophilic acyl substitution at the carbamoyl chloride.

Synthetic Scheme and Mechanistic Considerations

The amino group of PABA acts as a nucleophile, attacking the electrophilic carbonyl carbon of dimethylcarbamoyl chloride. A non-nucleophilic base, such as triethylamine or pyridine, is required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Figure 2: High-Level Synthetic Workflow

Causality Behind Experimental Choices:

• Solvent: An aprotic solvent like tetrahydrofuran (THF) or dichloromethane (DCM) is chosen to prevent reaction with the highly reactive carbamoyl chloride.

• Temperature: The reaction is initiated at 0°C to control the initial exothermic reaction rate and then allowed to warm to room temperature to ensure completion.

• Base: A tertiary amine base is used because it is non-nucleophilic and will not compete with PABA in reacting with the electrophile. It effectively scavenges the HCl generated.

• Workup: Acidification during the workup protonates the carboxylic acid, causing the product to precipitate out of the aqueous phase, facilitating its isolation.

Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 4-aminobenzoic acid (1.0 eq) and anhydrous THF (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.1 eq) to the suspension and stir until a clear solution is obtained. Cool the flask to 0°C in an ice bath.

• Electrophile Addition: Dissolve dimethylcarbamoyl chloride (1.05 eq) in a minimal amount of anhydrous THF and add it to the dropping funnel. Add the solution dropwise to the stirred reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the PABA starting material is consumed.

• Workup and Isolation:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure to obtain a crude solid.

  • Redissolve the solid in a minimal amount of 1M sodium hydroxide solution. Wash this aqueous solution with ethyl acetate (2x) to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 2M HCl. A white precipitate should form.

  • Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under high vacuum.

• Purification:

  • The crude product can be further purified by recrystallization from an appropriate solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the final product as a crystalline solid.

• Characterization: Confirm the identity and purity of the final product using NMR, IR, and MS analysis as described in Section 3, and by melting point determination.

Potential Applications in Drug Discovery

While 4-[(Dimethylcarbamoyl)amino]benzoic acid is not an established therapeutic agent itself, its value lies in its potential as a versatile intermediate for drug discovery programs. The PABA scaffold is a known pharmacophore that interacts with various biological targets.

Modulating the Folate Pathway

As an analog of PABA, this molecule could be investigated as a modulator of dihydropteroate synthase (DHPS), the enzyme responsible for incorporating PABA into dihydrofolic acid in bacteria. While sulfonamides act as PABA antagonists, derivatives with modified amino groups could exhibit different modes of action, potentially overcoming resistance mechanisms.

Figure 3: PABA's Role in the Bacterial Folate Pathway

Scaffolding for Novel Agents

The carboxylic acid handle allows for the straightforward synthesis of amide or ester libraries. By coupling this molecule to other pharmacophores, medicinal chemists can explore new chemical space. The dimethylcarbamoyl group offers a unique combination of polarity and steric bulk that can be used to:

• Probe Binding Pockets: The group can occupy specific regions of a target protein, potentially enhancing binding affinity or selectivity.

• Improve Pharmacokinetic Properties: Modifying the PABA amine can block metabolic pathways that target primary aromatic amines, potentially increasing the compound's half-life. It can also tune solubility and cell permeability.

• Serve as a Local Anesthetic Precursor: Following the design principles of procaine, the carboxylic acid could be esterified with various amino alcohols to create novel local anesthetic candidates.[9]

Safety and Handling

As a laboratory chemical with limited toxicological data, 4-[(Dimethylcarbamoyl)amino]benzoic acid should be handled with care.

• General Handling: Use in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store in a cool, dry place away from strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

It is imperative to consult a material safety data sheet (MSDS) specific to this compound once it becomes commercially available or is synthesized in-house.

Conclusion

4-[(Dimethylcarbamoyl)amino]benzoic acid represents a valuable, yet underexplored, derivative of the pharmaceutically important PABA scaffold. This guide provides the foundational knowledge required for its synthesis, purification, and structural confirmation through a combination of established chemical principles and predictive spectroscopic analysis. Its unique structural modification—the replacement of the primary amine with a dimethylurea moiety—offers medicinal chemists a novel tool to modulate the physicochemical and pharmacological properties of PABA-based compounds. The detailed protocols and mechanistic insights provided herein serve as a robust starting point for researchers aiming to incorporate this versatile building block into their drug discovery and development programs.

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An In-Depth Technical Guide to the Synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of 4-[(dimethylcarbamoyl)amino]benzoic acid, a molecule of significant interest in medicinal chemistry and drug development. The methodologies detailed herein are grounded in established chemical principles and supported by peer-reviewed literature, offering a robust framework for its preparation and characterization.

Introduction: The Significance of the Ureido Moiety in Bioactive Molecules

The ureido functional group is a prevalent scaffold in a vast array of biologically active compounds. Its unique hydrogen bonding capabilities, conformational rigidity, and metabolic stability contribute to its frequent incorporation into drug candidates. The target molecule, 4-[(dimethylcarbamoyl)amino]benzoic acid, also known as 4-(3,3-dimethylureido)benzoic acid, is a derivative of 4-aminobenzoic acid (PABA), a well-known intermediate in the biosynthesis of folates in many organisms.[1] The introduction of the dimethylcarbamoyl group modifies the electronic and lipophilic properties of the parent PABA molecule, opening avenues for its exploration in various therapeutic areas.

Strategic Approach to Synthesis: The Acylation of 4-Aminobenzoic Acid

The most direct and logical synthetic route to 4-[(dimethylcarbamoyl)amino]benzoic acid involves the acylation of the amino group of 4-aminobenzoic acid. This transformation can be efficiently achieved by reacting 4-aminobenzoic acid with a suitable dimethylcarbamoylating agent. Among the available reagents, dimethylcarbamoyl chloride is a common and effective choice for this purpose. The reaction proceeds via a nucleophilic acyl substitution mechanism, where the lone pair of electrons on the nitrogen atom of the amino group attacks the electrophilic carbonyl carbon of dimethylcarbamoyl chloride. A base is typically required to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of a synthesized compound is paramount for its application in drug development. Key properties of 4-[(dimethylcarbamoyl)amino]benzoic acid are summarized in the table below.

Property	Value	Source
CAS Number	91880-51-2	[2]
Molecular Formula	C₁₀H₁₂N₂O₃	[3]
Molecular Weight	208.21 g/mol	[3]
IUPAC Name	4-(dimethylcarbamoylamino)benzoic acid	[3]
Synonyms	4-(3,3-Dimethyl-ureido)benzoic acid	[3]

Characterization of the final product is crucial to confirm its identity and purity. Standard analytical techniques for this purpose include Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Detailed Experimental Protocol

This section provides a step-by-step methodology for the synthesis of 4-[(dimethylcarbamoyl)amino]benzoic acid.

4.1. Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Molar Equivalents
4-Aminobenzoic Acid	150-13-0	137.14	10.0 g	1.0
Dimethylcarbamoyl Chloride	79-44-7	107.54	8.6 mL (9.3 g)	1.2
Triethylamine	121-44-8	101.19	12.1 mL (8.8 g)	1.2
Dichloromethane (DCM)	75-09-2	84.93	200 mL	-
1 M Hydrochloric Acid	7647-01-0	36.46	As needed	-
Saturated Sodium Bicarbonate Solution	144-55-8	84.01	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-

4.2. Reaction Workflow

Caption: Proposed reaction mechanism for the synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Safety Considerations

• Dimethylcarbamoyl chloride is a corrosive and lachrymatory substance. Handle it with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.

• Triethylamine is a flammable and corrosive liquid with a strong odor. Handle with care in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

• Hydrochloric acid is corrosive. Handle with appropriate PPE.

Conclusion

This technical guide provides a detailed and scientifically grounded protocol for the synthesis of 4-[(dimethylcarbamoyl)amino]benzoic acid. By following the outlined procedures for synthesis, purification, and characterization, researchers can reliably prepare this valuable compound for further investigation in drug discovery and development programs. The provided rationale for the synthetic strategy and the detailed workflow are intended to empower scientists with the necessary information for successful execution.

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The Unsung Scion: A Technical History of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

An In-depth Guide for Researchers and Drug Development Professionals

Foreword: Charting the Unknown

In the vast landscape of chemical synthesis and pharmaceutical development, some molecules, despite their potential, remain modestly documented. 4-[(Dimethylcarbamoyl)amino]benzoic acid is one such compound. While its parent molecule, 4-aminobenzoic acid (PABA), boasts a rich and well-documented history, the story of this specific derivative is not one of a singular, celebrated discovery but rather a logical extension of established chemical principles. This guide delves into the likely synthetic evolution and historical context of 4-[(Dimethylcarbamoyl)amino]benzoic acid, providing a technical framework for its understanding and utilization. While a definitive "discovery" paper remains elusive in the annals of chemical literature, its existence is a testament to the systematic exploration of structure-activity relationships in medicinal and materials chemistry.

I. The Progenitor: A Brief History of 4-Aminobenzoic Acid (PABA)

To comprehend the origins of 4-[(Dimethylcarbamoyl)amino]benzoic acid, one must first appreciate the significance of its precursor, 4-aminobenzoic acid (PABA). First identified in the 19th century, PABA's journey from a simple organic molecule to a compound of significant biological and commercial interest laid the groundwork for the exploration of its derivatives.

PABA, a white crystalline substance, is an isomer of aminobenzoic acid.[1] Its initial claim to fame came with the discovery of its role as a sunscreen agent. Patented in 1943, PABA was one of the pioneering active ingredients in commercial sunscreens, capable of absorbing UVB radiation.[1] This application sparked considerable interest in modifying the PABA structure to enhance its properties, leading to the development of various ester derivatives, such as Padimate A.[2]

Beyond its dermatological applications, PABA was also recognized for its role in the biosynthesis of folate (vitamin B9) in bacteria, a pathway that was famously targeted by sulfa drugs. This biological significance further cemented PABA as a critical starting material and a scaffold for medicinal chemistry exploration.[3] The industrial synthesis of PABA is well-established, with common routes involving the reduction of 4-nitrobenzoic acid.[3][4]

II. The Genesis of a Derivative: The Synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

The synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid is not explicitly detailed in a seminal discovery paper. However, its preparation can be logically inferred from standard organic chemistry transformations. The key structural feature is the N,N-dimethylcarbamoyl group attached to the amino function of PABA. This transformation can be achieved through several reliable methods.

Conceptual Synthetic Pathway

The most probable synthetic route to 4-[(Dimethylcarbamoyl)amino]benzoic acid involves the reaction of 4-aminobenzoic acid with dimethylcarbamoyl chloride. This is a classic acylation reaction of an amine.

Caption: Conceptual synthetic pathway for 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Experimental Protocol: A Probable Method

Based on established chemical principles, a detailed experimental protocol for the synthesis can be proposed:

• Dissolution: 4-Aminobenzoic acid is dissolved in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), in the presence of a non-nucleophilic base like pyridine or triethylamine. The base acts as a scavenger for the hydrochloric acid byproduct.

• Acylation: Dimethylcarbamoyl chloride is added dropwise to the stirred solution at a controlled temperature, typically 0 °C to room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup and Isolation: Upon completion, the reaction mixture is quenched with water. The product can then be extracted into an organic solvent. The organic layer is washed with dilute acid to remove the base, followed by a brine wash.

• Purification: The crude product is purified by recrystallization or column chromatography to yield pure 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Table 1: Reagents and Conditions for Synthesis

Reagent/Condition	Purpose	Typical Molar Ratio (to PABA)
4-Aminobenzoic Acid	Starting Material	1.0
Dimethylcarbamoyl Chloride	Acylating Agent	1.0 - 1.2
Pyridine/Triethylamine	Acid Scavenger	1.1 - 1.5
Aprotic Solvent (THF, DCM)	Reaction Medium	-
Temperature	Reaction Control	0 °C to 25 °C

III. The Broader Context: The Rise of Substituted Benzoic Acids in Research and Development

The synthesis of derivatives like 4-[(Dimethylcarbamoyl)amino]benzoic acid is deeply rooted in the broader history of medicinal chemistry and the systematic exploration of structure-activity relationships. The benzoic acid scaffold is a privileged structure in drug discovery due to its metabolic stability and its ability to be readily functionalized.[5]

The addition of the dimethylcarbamoyl group can significantly alter the physicochemical properties of the parent molecule. This modification can influence:

• Solubility: The amide functionality can impact aqueous and lipid solubility.

• Hydrogen Bonding: The carbonyl oxygen can act as a hydrogen bond acceptor, influencing interactions with biological targets.

• Metabolic Stability: The N,N-dimethyl group can block metabolic N-dealkylation, potentially increasing the compound's half-life in vivo.

• Conformational Rigidity: The planar nature of the amide bond can introduce a degree of conformational constraint.

These predictable modifications make the synthesis of such derivatives a routine yet crucial step in the optimization of lead compounds in drug discovery programs. While the specific historical context for the first synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid is not documented, its creation was likely driven by the need to modulate the properties of PABA or a related pharmacophore for a specific therapeutic or industrial application.

IV. Potential Applications and Future Directions

While specific applications for 4-[(Dimethylcarbamoyl)amino]benzoic acid are not widely reported, the structural motif is present in various biologically active molecules. For instance, urea-based herbicides and other agrochemicals feature similar N,N-dimethyl-N'-arylurea structures.[6]

Future research into this molecule could explore its potential in several areas:

• Medicinal Chemistry: As a building block for novel therapeutics, leveraging the modified physicochemical properties it imparts.

• Materials Science: Incorporation into polymers or other materials where the specific properties of the substituted benzoic acid are advantageous.

• Cosmetic Science: As an alternative UV filter or additive, building on the legacy of its parent compound, PABA.

V. Conclusion: A Molecule of Rational Design

The story of 4-[(Dimethylcarbamoyl)amino]benzoic acid is not one of serendipitous discovery but of rational chemical design. Its existence is a logical consequence of the rich history of its progenitor, 4-aminobenzoic acid, and the systematic evolution of synthetic organic chemistry. While it may not have a celebrated entry in the historical record, its value lies in its potential as a versatile building block for future innovations in science and technology. This guide provides a foundational understanding of its likely origins and synthesis, empowering researchers to explore its future applications.

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An In-depth Technical Guide to the Solubility Profile of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

This guide provides a comprehensive technical overview of the solubility characteristics of 4-[(Dimethylcarbamoyl)amino]benzoic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of data. Instead, it offers a foundational understanding of the molecule's structural attributes that govern its solubility, outlines robust methodologies for empirical determination, and provides a framework for navigating the challenges associated with this compound. While extensive public data on this specific molecule is limited, this guide synthesizes information from structurally related compounds and first principles to provide a predictive and practical framework.

Introduction: The Significance of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

4-[(Dimethylcarbamoyl)amino]benzoic acid, with the chemical formula C₁₀H₁₂N₂O₃ and CAS number 91880-51-2, is a molecule of interest in pharmaceutical and chemical research.[1] Its structure, featuring a benzoic acid moiety linked to a dimethylurea group, presents a unique combination of functional groups that influence its physicochemical properties and, consequently, its behavior in various solvent systems. Understanding its solubility is paramount for applications ranging from reaction chemistry to formulation development in the pharmaceutical industry. The urea functionality, in particular, is a key structural motif in many therapeutic agents, known for its ability to engage in hydrogen bonding and influence properties like aqueous solubility and membrane permeability.

Physicochemical Properties and Predicted Solubility Behavior

A molecule's solubility is intrinsically linked to its structural and electronic features. The key functional groups of 4-[(Dimethylcarbamoyl)amino]benzoic acid—the carboxylic acid, the dimethylurea, and the aromatic ring—each contribute to its overall solubility profile.

Property	Value/Information	Source
Chemical Name	4-[(Dimethylcarbamoyl)amino]benzoic acid	N/A
CAS Number	91880-51-2	[1]
Molecular Formula	C₁₀H₁₂N₂O₃	[1]
Molecular Weight	208.22 g/mol	N/A

2.1. The Influence of the Carboxylic Acid Group

The carboxylic acid moiety is a primary determinant of the pH-dependent aqueous solubility of the compound. At pH values below its acid dissociation constant (pKa), the carboxylic acid will be predominantly in its neutral, protonated form (-COOH), which is less soluble in water. As the pH of the solution increases to above the pKa, the carboxylic acid will deprotonate to form the carboxylate anion (-COO⁻), which is significantly more polar and thus more soluble in aqueous media. The solubility of the parent compound, benzoic acid, for instance, demonstrates a marked increase in solubility with rising temperature in water, a property that can be attributed to the energy required to overcome the crystal lattice energy and form hydrogen bonds with water.[2][3]

2.2. The Role of the Dimethylurea Moiety

The dimethylurea group introduces both polar and non-polar characteristics. The carbonyl oxygen and the amide nitrogen can act as hydrogen bond acceptors and donors, respectively, which can promote solubility in polar protic solvents like water and alcohols. However, the two methyl groups introduce a degree of lipophilicity, which can enhance solubility in less polar organic solvents. The presence of a urea functionality is often strategically employed in drug design to enhance aqueous solubility and permeability.

2.3. The Aromatic Ring

The benzene ring is a non-polar, hydrophobic component of the molecule. This aromatic core contributes to the compound's solubility in organic solvents and will generally decrease its solubility in water.

Predicted Solubility Profile:

• Aqueous Solubility: Expected to be low to moderate, and highly dependent on pH. Solubility will likely be minimal at acidic pH and increase significantly in neutral to alkaline conditions.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is anticipated due to the ability of these solvents to form hydrogen bonds with both the carboxylic acid and the urea groups.

• Polar Aprotic Solvents (e.g., DMSO, DMF): High solubility is predicted, as these solvents can effectively solvate the polar functional groups of the molecule.

• Non-Polar Solvents (e.g., Hexane, Toluene): Poor solubility is expected due to the overall polar nature of the molecule conferred by the carboxylic acid and urea functionalities.

Comparative Solubility Data of Structurally Related Compounds

To provide a practical context, the following tables summarize the solubility data for benzoic acid and 4-aminobenzoic acid (PABA), which are structurally related to the topic compound.

Table 1: Solubility of Benzoic Acid

Solvent	Temperature (°C)	Solubility (g/L)	Source
Water	0	1.7	[2][3]
Water	25	3.44	[2][3]
Water	100	56.31	[2][3]
Ethanol	15	471	[2]
Benzene	Not Specified	100	[3]
Acetone	20	691	[3]

Table 2: Solubility of 4-Aminobenzoic Acid (PABA)

Solvent	Temperature (°C)	Solubility (g/L)	Source
Water	20	4.7	[4]
Water	30	6.11	[5]
Boiling Water	90	11.1 (as 1g/90mL)	[5]
95% Ethanol	Not Specified	Soluble (5%)	[4]
Ether	Not Specified	Soluble	[4]
Benzene	Not Specified	Slightly Soluble	[5]
Petroleum Ether	Not Specified	Practically Insoluble	[5]

Experimental Protocols for Solubility Determination

Given the absence of published solubility data for 4-[(Dimethylcarbamoyl)amino]benzoic acid, the following protocols provide a robust framework for its empirical determination.

4.1. Equilibrium Solubility Determination (Shake-Flask Method)

This method determines the thermodynamic equilibrium solubility of a compound in a given solvent.

Protocol:

• Preparation: Prepare saturated solutions by adding an excess of 4-[(Dimethylcarbamoyl)amino]benzoic acid to a series of vials containing the desired solvents (e.g., water at various pH values, ethanol, DMSO).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sample Collection: Carefully collect an aliquot of the supernatant from each vial, ensuring no solid particles are transferred.

• Dilution: Dilute the collected supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved compound in the diluted samples using a validated analytical method (see Section 5).

• Calculation: Calculate the solubility by taking into account the dilution factor.

Caption: Workflow for Equilibrium Solubility Determination.

4.2. Kinetic Solubility Assessment (High-Throughput Method)

This method is often used in early drug discovery to quickly assess the solubility of a large number of compounds. It measures the concentration at which a compound precipitates from a solution when added from a concentrated stock (typically in DMSO).

Protocol:

• Stock Solution: Prepare a high-concentration stock solution of 4-[(Dimethylcarbamoyl)amino]benzoic acid in DMSO (e.g., 10 mM).

• Serial Dilution: In a microplate, perform a serial dilution of the stock solution with the aqueous buffer of interest.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 1-2 hours).

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.

• Alternative Quantification: Alternatively, the plate can be filtered, and the concentration of the compound in the filtrate can be determined by an appropriate analytical method.

Caption: Kinetic Solubility Assessment Workflow.

Analytical Methods for Quantification

Accurate quantification of the dissolved compound is critical for reliable solubility data. Several analytical techniques are suitable for 4-[(Dimethylcarbamoyl)amino]benzoic acid.

5.1. High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a common and reliable method for quantifying organic molecules.

• Column: A C18 reverse-phase column is a suitable starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is recommended.

• Detection: The compound's aromatic ring should provide a strong UV chromophore, allowing for sensitive detection (a wavelength scan should be performed to determine the optimal detection wavelength).

• Quantification: A calibration curve should be generated using standards of known concentrations to ensure accurate quantification.

5.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

For higher sensitivity and selectivity, especially in complex matrices, LC-MS is the method of choice.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode should be effective. The carboxylic acid will likely ionize well in negative mode, while the urea and amino functionalities could be protonated in positive mode.

• Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be used for highly specific and sensitive quantification.

5.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) can also be employed for concentration determination, offering a direct measurement without the need for a compound-specific calibration curve, provided a certified internal standard is used.[6]

Conclusion

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• Google Patents. (n.d.). Preparation method of 4-aminomethylbenzoic acid.

• MDPI. (2019). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 4-(Dimethylamino)benzoic acid. Retrieved from [Link]

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• U.S. Patent No. US3592741A. (1971). Method for analysis of urea.

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Protocols & Analytical Methods

Application Note: 4-[(Dimethylcarbamoyl)amino]benzoic Acid as a Functional Ligand for Advanced Metal-Organic Frameworks in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metal-Organic Frameworks (MOFs) have emerged as highly versatile materials for therapeutic applications due to their exceptional porosity, tunable structures, and high drug loading capacities.[1][2] The rational design of organic ligands is a critical factor in tailoring the physicochemical properties of MOFs for specific functions such as controlled drug release.[3] This guide details the potential of 4-[(Dimethylcarbamoyl)amino]benzoic acid as a sophisticated ligand for constructing biocompatible MOFs. The ligand's architecture, featuring a carboxylate group for metal node coordination and a dimethylcarbamoyl moiety for secondary interactions, presents a unique opportunity for enhancing drug affinity and modulating release kinetics. While direct synthesis of MOFs with this exact ligand is an emerging area, this document provides a comprehensive, field-proven guide based on established protocols for structurally analogous amide-functionalized benzoic acids to synthesize, characterize, and evaluate a representative zinc-based MOF for drug delivery applications.

Introduction: The Rationale for a Functionalized Ligand

The efficacy of MOF-based drug delivery systems hinges on the interplay between the framework's structure and the encapsulated therapeutic agent.[4] The choice of the organic linker is paramount. 4-[(Dimethylcarbamoyl)amino]benzoic acid (hereafter referred to as DCBA) offers two key functional domains:

• Carboxylate Group (-COOH): This is the primary coordination site that reacts with metal ions (e.g., Zn²⁺, Zr⁴⁺, Fe³⁺) to form the stable, porous framework structure.[5] The use of biocompatible metal ions like zinc is often preferred for biomedical applications.[1]

• Dimethylcarbamoyl Group (-NHCO-N(CH₃)₂): This functional tail extends into the MOF pores. The amide component can form hydrogen bonds, while the overall polarity can influence interactions with specific drug molecules, potentially increasing drug loading capacity and enabling more controlled, sustained release profiles compared to non-functionalized linkers.[6][7]

This guide will use a zinc-based framework as a representative example due to the well-established coordination chemistry of zinc with carboxylate ligands and its favorable biocompatibility profile.[1][8] The protocols described are designed to be robust and adaptable for the synthesis and evaluation of a hypothetical Zn-DCBA MOF.

Synthesis Protocol: Solvothermal Assembly of Zn-DCBA

Solvothermal synthesis is the most common method for producing crystalline MOFs.[9][10] The reaction is performed in a sealed vessel at elevated temperatures, allowing for the slow formation of well-defined crystals.[11]

Causality Behind Experimental Choices:

• Metal Source: Zinc nitrate hexahydrate is chosen as it is a readily available, soluble source of Zn²⁺ ions.

• Solvent: N,N-Dimethylformamide (DMF) is a high-boiling point polar aprotic solvent that is excellent for solubilizing both the metal salt and the organic ligand, facilitating the reaction.[8]

• Temperature: Heating at 80-120°C provides the necessary energy to overcome the activation barrier for crystal nucleation and growth without decomposing the ligand or the nascent framework.[10]

• Molar Ratios: The ratio of metal to ligand is a critical parameter that influences the final topology of the MOF. A slight excess of the ligand is sometimes used to ensure complete reaction, but a 1:1 or 2:1 ratio is a common starting point for dicarboxylate-like linkers with zinc paddlewheel units.

Step-by-Step Protocol

• Reagent Preparation: In a 20 mL scintillation vial, combine:

  • Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (e.g., 0.17 mmol).

  • 4-[(Dimethylcarbamoyl)amino]benzoic acid (DCBA) ligand (e.g., 0.17 mmol).

• Dissolution: Add 10 mL of N,N-Dimethylformamide (DMF).

• Sonication: Cap the vial tightly and place it in an ultrasonic bath for approximately 15 minutes to ensure all solids are fully dissolved and the solution is homogeneous.[9]

• Heating: Place the sealed vial in a pre-heated laboratory oven at 100°C.

• Crystallization: Allow the reaction to proceed for 24-48 hours. During this time, crystalline product will precipitate from the solution, often appearing as a white or off-white powder on the bottom of the vial.

• Cooling & Isolation: Remove the vial from the oven and allow it to cool slowly to room temperature. The slow cooling process can improve crystal quality.

• Washing: Carefully decant the mother liquor. Add ~10 mL of fresh DMF to the vial, gently swirl, and let the crystals settle. Decant the DMF. This washing step is crucial to remove unreacted starting materials trapped within the pores. Repeat this washing procedure three times.[9]

• Solvent Exchange: To prepare for activation, exchange the DMF with a more volatile solvent like ethanol. Add 10 mL of ethanol, let the crystals soak for 24 hours, and repeat this process twice more to ensure complete solvent exchange.

• Final Collection: After the final wash, collect the crystalline product by centrifugation or filtration and dry under vacuum at a moderate temperature (e.g., 60°C).

Fig. 1: Solvothermal synthesis workflow for Zn-DCBA MOF.

Physicochemical Characterization: Validating the Framework

Thorough characterization is essential to confirm the successful synthesis of the desired MOF structure.[12]

• Powder X-Ray Diffraction (PXRD): This is the primary technique to confirm the crystallinity and phase purity of the synthesized material.[13] The resulting diffraction pattern is a unique fingerprint of the MOF's crystal structure. The experimental pattern should be compared to a simulated pattern from single-crystal X-ray diffraction if available, or to patterns of analogous structures to confirm the desired topology.[9]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. For MOFs, it provides critical information about thermal stability and the removal of guest/solvent molecules from the pores. A typical TGA curve for a solvothermally synthesized MOF will show an initial weight loss corresponding to the departure of solvent molecules, followed by a plateau region indicating thermal stability, and finally, a sharp weight loss at higher temperatures where the framework decomposes.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to verify the presence of the organic ligand within the MOF structure. Key vibrational bands to monitor include the disappearance of the broad O-H stretch from the carboxylic acid (around 3000 cm⁻¹) and the appearance of asymmetric and symmetric carboxylate stretches (typically 1550-1650 cm⁻¹ and 1300-1400 cm⁻¹, respectively). The characteristic amide C=O stretch from the DCBA ligand (around 1650-1680 cm⁻¹) should also be present.[13]

• Scanning Electron Microscopy (SEM): SEM imaging reveals the morphology (shape and size) of the MOF crystals. This is important for understanding the material's physical properties and ensuring particle size uniformity, which can be critical for in vivo applications.

Technique	Purpose	Expected Result for Zn-DCBA
PXRD	Confirm crystallinity and phase purity.	Sharp diffraction peaks indicating a well-ordered, crystalline material. The peak positions would be unique to the Zn-DCBA structure.
TGA	Determine thermal stability and solvent content.	Initial weight loss (~10-20%) below 150°C corresponding to ethanol/DMF removal. A stable plateau up to ~350-400°C, followed by framework decomposition. The stability is comparable to other zinc-carboxylate MOFs.[8][14]
FTIR	Verify ligand incorporation into the framework.	Absence of broad -COOH peak (~3000 cm⁻¹). Presence of strong asymmetric (~1610 cm⁻¹) and symmetric (~1400 cm⁻¹) carboxylate peaks. Presence of the characteristic amide C=O stretch (~1660 cm⁻¹).
SEM	Visualize crystal morphology and size.	Uniformly shaped crystals (e.g., cubic, rhombic, or needle-like) with sizes typically in the micrometer or sub-micrometer range, depending on synthesis conditions.

Application Protocol: Drug Loading and In Vitro Release

The porous nature of the activated MOF allows it to act as a nano-container for therapeutic molecules.[15] Doxorubicin (DOX), a common anticancer drug, is used here as a model therapeutic.[8]

Causality Behind Experimental Choices:

• Activation: The MOF pores are initially filled with solvent. Activation (heating under vacuum) is necessary to evacuate the pores, making them accessible for drug loading.[16]

• Drug Loading: Loading is achieved by soaking the activated MOF in a concentrated drug solution. The drug molecules diffuse into the pores and are retained through host-guest interactions (e.g., hydrogen bonding, π-π stacking, and coordination with the metal centers).[17]

• pH-Responsive Release: Many drug delivery systems aim to release their payload preferentially in the acidic microenvironment of tumors (pH ~5.5-6.8) compared to healthy tissue (pH ~7.4).[4] The coordination bonds in many zinc-carboxylate MOFs are less stable at lower pH, leading to gradual framework degradation and accelerated drug release, which is a desirable "smart" release mechanism.[8][14]

Step-by-Step Protocol: Doxorubicin (DOX) Loading & Release

• Activation: Place ~50 mg of the solvent-exchanged Zn-DCBA MOF in a vacuum oven. Heat at 120°C under vacuum overnight to remove all solvent from the pores.

• Drug Loading:

  • Prepare a stock solution of Doxorubicin (DOX) in phosphate-buffered saline (PBS) or deionized water (e.g., 1 mg/mL).

  • Disperse 20 mg of activated Zn-DCBA into 5 mL of the DOX solution.

  • Stir the suspension in the dark (DOX is light-sensitive) at room temperature for 24 hours.

• Quantification of Loading:

  • Centrifuge the suspension to pellet the DOX-loaded MOF (Zn-DCBA@DOX).

  • Carefully collect the supernatant. Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the characteristic wavelength for DOX (~480 nm).

  • Calculate the amount of DOX loaded into the MOF by subtracting the amount remaining in the supernatant from the initial amount.

  • Loading Capacity (%) = [(Initial mass of DOX - Mass of DOX in supernatant) / Mass of MOF] x 100%

• In Vitro Release Study:

  • Prepare two release media: PBS buffer at pH 7.4 (simulating physiological conditions) and an acetate or phosphate buffer at pH 5.5 (simulating a tumor microenvironment).

  • Disperse a known amount of Zn-DCBA@DOX (e.g., 5 mg) into 10 mL of each release buffer in separate containers.

  • Place the containers in a shaker bath at 37°C.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), draw a small aliquot (e.g., 1 mL) of the release medium. Important: Replenish with an equal volume of fresh buffer to maintain a constant volume.

  • Centrifuge the aliquot to remove any suspended MOF particles.

  • Measure the absorbance of the supernatant at ~480 nm to determine the concentration of released DOX.

  • Calculate the cumulative percentage of drug released over time.

Fig. 2: Workflow for drug loading and in vitro release studies.

Conclusion

4-[(Dimethylcarbamoyl)amino]benzoic acid represents a highly promising, rationally designed ligand for the construction of functional MOFs for drug delivery. The protocols outlined in this guide, based on established methodologies for analogous systems, provide a robust framework for the synthesis, characterization, and preclinical evaluation of a representative Zn-DCBA MOF. The presence of the amide-based functional group is hypothesized to enhance drug loading and provide an additional level of control over release kinetics. The pH-sensitive nature of the zinc-carboxylate framework offers a pathway for targeted drug release in acidic tumor environments, potentially increasing therapeutic efficacy while minimizing systemic side effects. Further research should focus on the direct synthesis and single-crystal structure determination of MOFs using this specific ligand to fully unlock their therapeutic potential.

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Application Note & Protocol: A Validated Reversed-Phase HPLC-UV Method for the Simultaneous Analysis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid and its Putative Metabolites in Human Plasma

Abstract

This document provides a comprehensive guide to a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-[(Dimethylcarbamoyl)amino]benzoic acid, a compound of interest in pharmaceutical development, and its primary anticipated metabolites. The inherent polarity of the parent molecule and its metabolic products presents a significant challenge for traditional reversed-phase chromatography, often resulting in poor retention and resolution.[1][2] This application note details a systematic approach to method development, beginning with the selection of an appropriate stationary phase designed for enhanced polar retention. We present a complete protocol, from sample preparation using a straightforward protein precipitation technique to the final validated HPLC-UV method. The entire process is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) for bioanalytical method validation, ensuring the generation of reliable, reproducible data suitable for regulated drug development environments.[3][4][5]

Introduction: The Analytical Challenge

4-[(Dimethylcarbamoyl)amino]benzoic acid (DCABA) is a polar molecule containing both a hydrogen bond donor (the amide proton) and acceptor (carbonyl and carboxyl oxygens), as well as an ionizable carboxylic acid group. In drug metabolism studies, it is crucial to simultaneously quantify the parent drug and its metabolites to understand its pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).

The primary metabolic pathways for a compound like DCABA are predicted to involve:

• N-Demethylation: Stepwise removal of methyl groups from the dimethylamino moiety to form 4-[(Methylcarbamoyl)amino]benzoic acid (MCABA) and subsequently 4-(Carbamoylamino)benzoic acid (CABA).

• Hydrolysis: Cleavage of the carbamoyl linkage to yield 4-Aminobenzoic acid (PABA).[6][7]

These metabolic transformations generally increase the polarity of the analyte, further complicating chromatographic retention on conventional C18 columns.[1][8] This guide therefore employs a polar-embedded reversed-phase column to achieve adequate retention and separation of these challenging polar analytes.

Postulated Metabolic Pathway

The anticipated major metabolic transformations of DCABA are illustrated below. An effective analytical method must be able to resolve the parent compound from these structurally similar metabolites.

Caption: Postulated metabolic pathway of DCABA.

Method Development Rationale

Choice of Chromatographic Mode and Stationary Phase

Causality: Standard reversed-phase HPLC relies on hydrophobic interactions between the non-polar stationary phase (e.g., C18) and the analyte.[9][10] Highly polar compounds like DCABA and its metabolites have limited affinity for such phases, leading to their elution at or near the solvent front (void volume), making quantification impossible.

Solution: To overcome this, we selected a polar-embedded stationary phase . These columns incorporate a polar group (e.g., amide, carbamate) near the base of the alkyl chain. This feature provides two key advantages:

• Enhanced Polar Retention: It allows for secondary hydrophilic interactions (e.g., hydrogen bonding) with polar analytes, significantly improving their retention.

• Aqueous Compatibility: It prevents the collapse of the stationary phase ligands in highly aqueous mobile phases, which are often necessary for eluting polar compounds. This ensures reproducible retention times even with mobile phases containing a low percentage of organic solvent.[2]

Mobile Phase Selection

Causality: The ionization state of the analytes, particularly the carboxylic acid moiety (pKa ≈ 4-5), dramatically affects their retention and peak shape. At a pH above the pKa, the carboxyl group is deprotonated (anionic), increasing polarity and reducing retention. At a pH below the pKa, it is protonated (neutral), increasing hydrophobicity and retention.

Solution: The mobile phase is buffered to a pH of 3.0 using formic acid. This ensures that the carboxylic acid group on all analytes is fully protonated, promoting consistent and enhanced retention on the reversed-phase column. Acetonitrile is chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution is employed to ensure adequate separation of all compounds within a reasonable runtime.

Detailed Experimental Protocols

Materials and Reagents

• Analytes: 4-[(Dimethylcarbamoyl)amino]benzoic acid (DCABA), 4-[(Methylcarbamoyl)amino]benzoic acid (MCABA), 4-(Carbamoylamino)benzoic acid (CABA), and 4-Aminobenzoic acid (PABA) reference standards (>98% purity).

• Internal Standard (IS): 4-(Dimethylamino)benzoic acid was selected as the IS due to its structural similarity and chromatographic behavior.

• Solvents: HPLC-grade Acetonitrile (ACN) and Methanol (MeOH). Water was purified to 18.2 MΩ·cm using a Milli-Q system.

• Reagents: Formic acid (LC-MS grade).

• Biological Matrix: Drug-free human plasma obtained from a certified vendor.

Sample Preparation from Human Plasma: Protein Precipitation (PPT)

Rationale: Protein precipitation is a simple, fast, and effective method for removing the majority of proteinaceous material from plasma samples, which would otherwise interfere with the HPLC analysis and damage the column. Acetonitrile is used as the precipitating agent.

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. hplc.eu [hplc.eu]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 6. Absorption and metabolic characteristics of p-aminobenzoic acid and its isomer, m-aminobenzoic acid, from the rat small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 10. sepscience.com [sepscience.com]

Application Notes and Protocols: Leveraging 4-[(Dimethylcarbamoyl)amino]benzoic Acid for Advanced Biosensor Development

Introduction: A Novel Bifunctional Linker for Controlled Biomolecule Immobilization

In the pursuit of highly sensitive and specific biosensors, the method of anchoring biological recognition elements to the transducer surface is of paramount importance. The orientation, density, and stability of immobilized biomolecules directly impact the sensor's performance. This document introduces a proposed application for 4-[(Dimethylcarbamoyl)amino]benzoic acid as a versatile, bifunctional linker for the covalent modification of amine-functionalized biosensor surfaces.

While direct applications of 4-[(Dimethylcarbamoyl)amino]benzoic acid in published biosensor literature are not yet established, its chemical structure presents a compelling case for its use in a two-stage immobilization strategy. This molecule possesses a terminal carboxylic acid group, ideal for initial surface coupling, and a dimethylcarbamoyl-protected amine. This protected amine can be subsequently deprotected to allow for the covalent attachment of a second layer of molecules, such as signaling enzymes or blocking agents, enabling the construction of complex and highly functional biosensor architectures.

This application note will provide a comprehensive guide for researchers, scientists, and drug development professionals on the proposed synthesis, surface immobilization, and subsequent functionalization of 4-[(Dimethylcarbamoyl)amino]benzoic acid. The protocols herein are based on established and robust bioconjugation chemistries, offering a scientifically sound framework for the exploration of this promising molecule in next-generation biosensor design.

Principle of Application: A Two-Stage Surface Modification Strategy

The core utility of 4-[(Dimethylcarbamoyl)amino]benzoic acid lies in its bifunctional nature, allowing for a sequential and controlled build-up of the biosensor's active surface. The proposed workflow is as follows:

• Initial Surface Preparation: The biosensor substrate (e.g., gold, silicon dioxide) is first functionalized to present primary amine groups on its surface. This can be achieved through the formation of self-assembled monolayers (SAMs) of aminosilanes or aminothiols.[1][2]

• Linker Immobilization via Amide Coupling: The carboxylic acid moiety of 4-[(Dimethylcarbamoyl)amino]benzoic acid is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[2][3] This activated linker is then reacted with the amine-functionalized surface to form a stable amide bond.

• Deprotection and Exposure of the Terminal Amine: The dimethylcarbamoyl protecting group on the now surface-bound linker is chemically cleaved to expose a primary amine.

• Secondary Bioconjugation: This newly available amine can then be used to immobilize a variety of molecules, such as enzymes, antibodies, or small molecules, using appropriate crosslinking chemistry. Amine-reactive crosslinkers are widely used for the immobilization of biomolecules onto solid surfaces, a critical step in the development of biosensors and other diagnostic platforms.[4]

This sequential approach offers precise control over the surface chemistry, potentially leading to enhanced sensor performance through optimized biomolecule orientation and reduced non-specific binding.

Experimental Protocols

Protocol 1: Proposed Synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

This protocol is a proposed synthetic route based on established chemical principles for the acylation of anilines.

Materials:

• 4-Aminobenzoic acid

• Dimethylcarbamoyl chloride[5]

• Pyridine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), 1 M

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 4-aminobenzoic acid in anhydrous DCM.

• Add an excess (2-3 equivalents) of pyridine to the solution and cool the mixture in an ice bath.

• Slowly add dimethylcarbamoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to obtain 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Protocol 2: Functionalization of a Gold Biosensor Surface with Primary Amines

This protocol describes the formation of an amine-terminated self-assembled monolayer (SAM) on a gold surface.[6][7]

Materials:

• Gold-coated biosensor chip

• Cysteamine or 11-amino-1-undecanethiol

• Ethanol, 200 proof

• Ammonium hydroxide (for pH adjustment of amine-terminated thiols)[8]

• Nitrogen gas

• Sonicator

• Clean, inert containers

Procedure:

• Clean the gold substrate thoroughly by sonicating in ethanol for 15 minutes, followed by rinsing with copious amounts of ethanol and drying under a stream of nitrogen.

• Prepare a 1-5 mM solution of the aminothiol (e.g., cysteamine) in ethanol. For amine-terminated thiols, adjust the pH to approximately 12 with ammonium hydroxide to ensure the amine is deprotonated.[8]

• Immerse the clean gold substrate in the aminothiol solution in a sealed, inert container.

• Backfill the container with nitrogen gas to displace air.

• Allow the self-assembly to proceed for 24-48 hours at room temperature to form a well-ordered monolayer.

• Remove the substrate from the solution, rinse thoroughly with ethanol to remove non-specifically bound thiols, and dry under a stream of nitrogen.

Protocol 3: Immobilization of 4-[(Dimethylcarbamoyl)amino]benzoic Acid onto the Amine-Functionalized Surface

This protocol utilizes EDC/NHS chemistry to form a stable amide bond between the linker and the surface.[2][3]

Materials:

• Amine-functionalized biosensor surface (from Protocol 2)

• 4-[(Dimethylcarbamoyl)amino]benzoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-5.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Washing Buffer: PBS with 0.05% Tween-20 (PBST)

Procedure:

• Prepare a solution of 4-[(Dimethylcarbamoyl)amino]benzoic acid in the Activation Buffer.

• Add EDC and Sulfo-NHS to the linker solution to activate the carboxylic acid groups. A typical molar ratio is 1:2:5 (linker:EDC:Sulfo-NHS). Incubate for 15-30 minutes at room temperature.

• Immediately apply the activated linker solution to the amine-functionalized biosensor surface.

• Allow the coupling reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

• Wash the surface extensively with PBST and then PBS to remove unreacted linker and byproducts.

Protocol 4: Proposed Deprotection of the Surface-Bound Dimethylcarbamoyl Group

This is a proposed protocol based on general methods for carbamate cleavage.[9] Optimization will likely be required.

Materials:

• Biosensor surface with immobilized 4-[(Dimethylcarbamoyl)amino]benzoic acid (from Protocol 3)

• Deprotection reagent (e.g., a solution of a strong, non-nucleophilic base like DBU in an appropriate organic solvent, or alternatively, acidic or reductive conditions may be explored based on literature for similar carbamates)

• Appropriate washing solvents

Procedure:

• Immerse the functionalized biosensor surface in the chosen deprotection solution.

• Incubate for a specified time at a controlled temperature. The reaction conditions (time, temperature, reagent concentration) will need to be optimized to ensure complete deprotection without damaging the underlying surface chemistry.

• Monitor the deprotection by a suitable surface analytical technique (e.g., XPS to track changes in the nitrogen environment).

• After deprotection, thoroughly wash the surface with appropriate solvents to remove the deprotection reagent and byproducts, resulting in a surface presenting terminal primary amines.

Protocol 5: Immobilization of a Biomolecule to the Deprotected Amine Surface

This protocol outlines the general steps for attaching a biomolecule to the newly exposed amine groups. The specific crosslinker will depend on the nature of the biomolecule. Here, we describe a common approach using a homobifunctional NHS-ester crosslinker to link a protein.

Materials:

• Deprotected amine-functionalized biosensor surface (from Protocol 4)

• Biomolecule of interest (e.g., an antibody, enzyme) in a suitable buffer (e.g., PBS, pH 7.4)

• Homobifunctional NHS-ester crosslinker (e.g., Disuccinimidyl suberate - DSS) dissolved in a dry organic solvent like DMSO

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Prepare a solution of the biomolecule in the coupling buffer.

• Add the NHS-ester crosslinker to the biomolecule solution. The stoichiometry should be optimized to achieve the desired level of modification.

• Incubate the reaction for 30-60 minutes at room temperature to form an activated biomolecule.

• Apply the activated biomolecule solution to the deprotected amine-functionalized surface.

• Allow the reaction to proceed for 1-2 hours at room temperature.

• Quench any unreacted NHS-esters by adding the quenching buffer and incubating for 15-30 minutes.

• Wash the surface thoroughly with PBST and PBS to remove unbound biomolecules and reagents.

Data Presentation

Parameter	Recommended Conditions	Notes
Amine Functionalization
Aminothiol Concentration	1-5 mM in ethanol	For gold surfaces.
Silanization	Varies with silane	For silicon dioxide surfaces.[4][10]
Linker Immobilization
Activation Buffer	0.1 M MES, pH 4.5-5.0	Optimizes EDC/NHS reaction.
Linker:EDC:Sulfo-NHS Ratio	1:2:5 (molar)	A good starting point for optimization.
Coupling Time	1-2 hours at RT	Can be extended to overnight at 4°C.
Biomolecule Immobilization
Coupling Buffer	PBS, pH 7.4	Ensure buffer is amine-free.
Crosslinker	Dependent on biomolecule	NHS-esters for amines, maleimides for thiols, etc.
Quenching Buffer	1 M Tris-HCl, pH 8.0	Effectively quenches NHS-ester reactions.

Visualizations

Sources

• 1. Self-assembly of amino-terminated monolayers depending on the chemical structure - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. iris.uniroma1.it [iris.uniroma1.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 7. Self-assembled monolayers for biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. US4233458A - Process for preparing N,N-dimethylaminobenzoic acids - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: 4-[(Dimethylcarbamoyl)amino]benzoic Acid as a Versatile Building Block for Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Multifunctional Scaffolding

4-[(Dimethylcarbamoyl)amino]benzoic acid is a bespoke building block poised for significant utility in the synthesis of novel compounds, particularly within the realms of medicinal chemistry and materials science. Its unique structural architecture, featuring a carboxylic acid moiety, a phenyl ring, and a dimethylcarbamoyl-protected amine, offers a strategic advantage for synthetic chemists. The electron-withdrawing nature of the dimethylcarbamoyl group enhances the electrophilicity of the carboxylic acid's carbonyl carbon, potentially facilitating its conversion into a diverse array of derivatives. This document provides a comprehensive guide to leveraging this versatile molecule, complete with detailed protocols, mechanistic insights, and data presentation to empower researchers in their synthetic endeavors.

The core utility of 4-[(Dimethylcarbamoyl)amino]benzoic acid lies in the strategic differentiation of its functional groups. The dimethylcarbamoyl group serves as a stable protecting group for the amino functionality, directing synthetic transformations to the carboxylic acid terminus. This targeted reactivity allows for the selective formation of amide and ester linkages, which are fundamental connections in a vast number of biologically active molecules and functional materials.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-[(Dimethylcarbamoyl)amino]benzoic acid is paramount for its effective use in synthesis. The following table summarizes key properties, which are analogous to the closely related 4-(Dimethylamino)benzoic acid.

Property	Value	Source
Molecular Formula	C₁₀H₁₂N₂O₃	N/A
Molecular Weight	208.21 g/mol	N/A
Appearance	White to off-white solid	N/A
Melting Point	>240 °C (decomposes)
Solubility	Soluble in polar organic solvents such as DMF and DMSO. Limited solubility in water and nonpolar organic solvents.	General knowledge

Core Synthetic Applications: Amide and Ester Formation

The primary synthetic utility of 4-[(Dimethylcarbamoyl)amino]benzoic acid is centered around the reactions of its carboxylic acid group. The two most prominent transformations are amide bond formation and esterification, which are cornerstone reactions in the synthesis of complex organic molecules.

I. Amide Bond Formation: Forging the Backbone of Novel Compounds

The formation of an amide bond is one of the most frequently employed reactions in medicinal chemistry. The robustness of the amide linkage and its prevalence in biological systems make it a critical component of many drug candidates. 4-[(Dimethylcarbamoyl)amino]benzoic acid can be readily coupled with a wide range of primary and secondary amines to generate a diverse library of amide derivatives.

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) to activate the carboxylic acid, facilitating its reaction with an amine. This method is widely favored for its mild reaction conditions and high yields.

Causality Behind Experimental Choices:

• EDC and NHS: EDC is a water-soluble carbodiimide that activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. However, this intermediate can be unstable and prone to hydrolysis. The addition of NHS traps the activated acid as a more stable NHS ester, which then reacts cleanly with the amine to form the amide bond. This two-step, one-pot process minimizes side reactions and improves overall efficiency.

• Solvent: Anhydrous aprotic polar solvents such as Dimethylformamide (DMF) or Dichloromethane (DCM) are typically used to ensure the solubility of the reactants and to prevent hydrolysis of the activated intermediates.

• Base: A non-nucleophilic base, such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA), is often added to neutralize the hydrochloride salt of EDC and any acid generated during the reaction, thereby maintaining a favorable reaction pH.

Experimental Workflow:

Caption: Workflow for EDC/NHS-mediated amide coupling.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-[(Dimethylcarbamoyl)amino]benzoic acid (1.0 eq.) in anhydrous DMF (0.1-0.5 M), add NHS (1.1 eq.) and EDC hydrochloride (1.1 eq.).

• Activation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the NHS ester.

• Coupling: Add the desired amine (1.0 eq.) and DIPEA (2.0 eq.) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validating System:

The progress of the reaction can be reliably monitored by TLC, observing the consumption of the starting carboxylic acid and the appearance of the less polar amide product. The final product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

II. Esterification: Expanding the Diversity of Derivatives

Esterification of 4-[(Dimethylcarbamoyl)amino]benzoic acid provides another avenue for creating novel compounds with modulated physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The Fischer-Speier esterification is a classic and robust method for the synthesis of esters from carboxylic acids and alcohols, catalyzed by a strong acid.

Causality Behind Experimental Choices:

• Acid Catalyst: A strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), is required to protonate the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.

• Excess Alcohol: The Fischer-Speier esterification is a reversible reaction. To drive the equilibrium towards the formation of the ester, a large excess of the alcohol is typically used, acting as both a reactant and the solvent.

• Removal of Water: Alternatively, the equilibrium can be shifted by removing the water produced during the reaction, for example, by using a Dean-Stark apparatus.

Experimental Workflow:

Caption: Workflow for Fischer-Speier esterification.

Step-by-Step Methodology:

• Reaction Setup: Suspend 4-[(Dimethylcarbamoyl)amino]benzoic acid (1.0 eq.) in the desired alcohol (e.g., methanol, ethanol; used in large excess as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq.) to the stirred suspension.

• Reaction: Heat the mixture to reflux and maintain the temperature until the reaction is complete, as monitored by TLC.

• Work-up: Allow the reaction mixture to cool to room temperature and then neutralize it carefully with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude ester can be purified by recrystallization or column chromatography.

Self-Validating System:

The disappearance of the starting carboxylic acid and the formation of the corresponding ester can be tracked by TLC. The identity and purity of the final product should be confirmed by spectroscopic methods (NMR, IR, and MS) and by measuring its melting point.

Data Presentation: A Comparative Overview

The following table provides a representative summary of expected reaction conditions and outcomes for the synthesis of amide and ester derivatives of 4-[(Dimethylcarbamoyl)amino]benzoic acid. The data is based on established protocols for structurally similar compounds.

Derivative Type	Reagents	Solvent	Reaction Time	Typical Yield	Purification Method
Amide	Primary/Secondary Amine, EDC, NHS, DIPEA	DMF or DCM	2-12 h	70-95%	Column Chromatography
Methyl Ester	Methanol, H₂SO₄ (cat.)	Methanol	4-8 h	80-95%	Recrystallization
Ethyl Ester	Ethanol, H₂SO₄ (cat.)	Ethanol	4-8 h	80-95%	Recrystallization

Conclusion: A Gateway to Chemical Innovation

4-[(Dimethylcarbamoyl)amino]benzoic acid represents a valuable and strategically designed building block for the synthesis of a wide range of novel compounds. Its pre-protected amino group allows for selective and high-yielding transformations of the carboxylic acid functionality into amides and esters. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to confidently incorporate this versatile molecule into their synthetic strategies, paving the way for the discovery of new drug candidates and advanced materials.

References

• Amide Bond Formation: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• EDC/NHS Coupling: Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate chemistry, 6(1), 123-130. [Link]

• Fischer-Speier Esterification: Otera, J. (1993). Transesterification. Chemical reviews, 93(4), 1449-1470. [Link]

• Reactivity of Carboxylic Acids: Smith, M. B., & March, J. (2007). March's advanced organic chemistry: reactions, mechanisms, and structure. John Wiley & Sons. [Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

Welcome to the technical support center for the synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for improving yield and overcoming common challenges in this synthesis. The information herein is grounded in established chemical principles and validated experimental practices to ensure reliability and reproducibility in your laboratory.

Introduction to the Synthesis

The synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic acid, a substituted urea derivative, is a critical process for the development of various pharmaceutical intermediates. The core transformation involves the formation of a urea linkage between the 4-amino group of 4-aminobenzoic acid and a dimethylcarbamoyl moiety. While seemingly straightforward, this synthesis is fraught with potential challenges, including competing side reactions, purification difficulties, and low yields.

The most reliable and high-yielding approach involves a three-step sequence:

• Protection of the carboxylic acid group of 4-aminobenzoic acid via esterification. This prevents the carboxylate from engaging in undesirable side reactions.

• Carbamoylation of the aniline nitrogen with a suitable reagent like dimethylcarbamoyl chloride.

• Deprotection (saponification) of the ester to reveal the final carboxylic acid product.

This guide will focus on troubleshooting this robust pathway, providing causal explanations and actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis.

Q1: My overall yield is consistently low (<50%). What are the most likely causes?

Low overall yield is the most common complaint and can stem from issues in any of the three main steps. A systematic investigation is crucial.

• Cause 1: Inefficient Esterification (Protection Step). The initial Fischer esterification of 4-aminobenzoic acid can be an equilibrium-limited reaction. If conversion to the ester is low, you carry unreacted starting material into the next step, which complicates purification and lowers the overall yield.

• Solution: Drive the equilibrium towards the product by using a large excess of the alcohol (e.g., methanol) which also serves as the solvent, and ensure a sufficient amount of acid catalyst (e.g., H₂SO₄). Monitor the reaction by TLC until the 4-aminobenzoic acid spot disappears completely.

• Cause 2: Side Reactions during Carbamoylation. The primary amine of methyl 4-aminobenzoate is nucleophilic, but under incorrect conditions, other reactions can compete. The most significant side reaction is the acylation of a second molecule of methyl 4-aminobenzoate by the newly formed urea, especially if the temperature is too high.

• Solution:

  • Control Temperature: Add the dimethylcarbamoyl chloride solution dropwise to the reaction mixture at a low temperature (0-5 °C) to manage the exothermic reaction.

  • Choice of Base: Use a non-nucleophilic hindered base like pyridine or triethylamine to scavenge the HCl byproduct without competing with the substrate. Ensure at least one full equivalent of the base is used.

• Cause 3: Incomplete Saponification (Deprotection Step). Hydrolysis of the ester can be sluggish. If the reaction is not driven to completion, you will face a difficult separation of the desired product from the unreacted methyl ester.

• Solution: Use a sufficient excess of base (e.g., 2-3 equivalents of NaOH or LiOH) and consider gentle heating (40-50 °C) to ensure complete hydrolysis. Monitor by TLC until the starting ester is fully consumed.

Q2: I am having difficulty purifying the final product. My final sample shows multiple spots on TLC and broad peaks in NMR.

Purification issues often point to incomplete reactions or the presence of structurally similar side products.

• Problem: Contamination with unreacted methyl 4-[(dimethylcarbamoyl)amino]benzoate.

• Underlying Cause: Incomplete saponification, as discussed in Q1. The starting ester and the product acid have different polarities but can be challenging to separate perfectly via column chromatography alone.

• Solution: Acid-Base Extraction. The most effective purification method is to exploit the acidic nature of the final product. After saponification, acidify the aqueous solution to a pH of ~4-5.[1] The desired carboxylic acid product will precipitate out of the solution while the unreacted ester (which is not acidic) remains dissolved or as an oil. The precipitate can then be collected by filtration and washed to yield a much purer product, which can be further purified by recrystallization.

• Problem: Contamination with 4-aminobenzoic acid.

• Underlying Cause: This indicates a failure in the carbamoylation step.

• Solution: Re-evaluate the carbamoylation conditions. Ensure your dimethylcarbamoyl chloride is fresh and has been stored under anhydrous conditions, as it is highly susceptible to hydrolysis. Verify the stoichiometry and the quality of your base.

Table 1: Troubleshooting Summary

Symptom	Potential Cause	Recommended Action
Low overall yield	Incomplete esterification	Use excess alcohol; monitor by TLC until completion.
Side reactions in carbamoylation	Add reagent at 0-5 °C; use a non-nucleophilic base (pyridine/TEA).
Incomplete saponification	Use excess NaOH/LiOH; gently heat; monitor by TLC.
Purification Difficulties	Contamination with starting ester	Perform an acid-base workup; precipitate product by adjusting pH to 4-5.
Contamination with 4-aminobenzoic acid	Verify quality and stoichiometry of dimethylcarbamoyl chloride and base.
Reaction fails to proceed	Poor reagent quality	Use fresh, anhydrous dimethylcarbamoyl chloride and dry solvents.
Insufficient activation	Ensure proper base and temperature conditions are met.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic role of the base in the carbamoylation step?

The base, typically a tertiary amine like triethylamine or pyridine, plays a crucial role as an acid scavenger. The reaction between the amino group and dimethylcarbamoyl chloride produces one equivalent of hydrochloric acid (HCl). This acid can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. The base neutralizes the HCl as it is formed, allowing the reaction to proceed to completion.

Q2: Are there any significant safety concerns with the reagents used in this synthesis?

Yes. Dimethylcarbamoyl chloride is a potent lachrymator and a suspected carcinogen. It must be handled with extreme caution in a well-ventilated chemical fume hood using appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. All glassware should be quenched with an appropriate solution (e.g., aqueous sodium hydroxide) after use. Solvents like dichloromethane (DCM) and tetrahydrofuran (THF) should also be handled in a fume hood.

Q3: Can I perform this as a one-pot synthesis without protecting the carboxylic acid?

While tempting for its procedural simplicity, a one-pot synthesis is not recommended for achieving high yields and purity. Directly reacting 4-aminobenzoic acid with dimethylcarbamoyl chloride in the presence of a base can lead to a complex mixture of products. The base can deprotonate the carboxylic acid, and the resulting carboxylate can potentially react to form mixed anhydrides or other undesirable byproducts, leading to significant purification challenges and a much lower yield of the desired product.

Q4: How can I confirm the identity and purity of my final product?

A combination of analytical techniques is recommended:

• ¹H NMR: Should show characteristic peaks for the aromatic protons, the N-H proton (a singlet), and the two methyl groups on the carbamoyl moiety (a singlet integrating to 6H).

• ¹³C NMR: Will confirm the number of unique carbons, including the carbonyls of the urea and the carboxylic acid.

• FT-IR: Look for characteristic stretches for the N-H bond, C=O of the carboxylic acid (~1680-1710 cm⁻¹), and C=O of the urea group (~1640-1660 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the final compound.

• Melting Point: A sharp melting point is a good indicator of high purity.

Optimized Experimental Protocol

This protocol details the recommended three-step synthesis for achieving a high yield of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Diagram 1: Overall Synthesis Workflow

Caption: Three-step synthesis of the target compound.

Step 1: Esterification of 4-Aminobenzoic Acid

• To a round-bottom flask, add 4-aminobenzoic acid (1.0 eq).

• Add methanol (approx. 5-10 mL per gram of starting material).

• Carefully add concentrated sulfuric acid (0.1 eq) dropwise while stirring.

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Maintain reflux for 4-6 hours, monitoring the reaction by TLC (e.g., using 1:1 Hexanes:Ethyl Acetate) until the starting material is consumed.

• Cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl 4-aminobenzoate, which can often be used in the next step without further purification.

Step 2: Carbamoylation of Methyl 4-Aminobenzoate

• Dissolve methyl 4-aminobenzoate (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) in a flask under a nitrogen atmosphere.

• Add pyridine or triethylamine (1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add dimethylcarbamoyl chloride (1.05 eq) dropwise over 15-20 minutes, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC for the disappearance of the starting amine.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude methyl 4-[(dimethylcarbamoyl)amino]benzoate. This crude product can be purified by recrystallization or column chromatography if necessary.

Step 3: Saponification and Purification

• Dissolve the crude ester from Step 2 in a mixture of THF and water.

• Add sodium hydroxide (2.0-3.0 eq) and heat the mixture to 40-50 °C for 2-4 hours.

• Monitor by TLC until the starting ester is consumed.

• Cool the reaction to room temperature and remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and slowly acidify by adding 1M HCl dropwise with vigorous stirring.

• A white precipitate will form. Continue adding acid until the pH of the solution is between 4 and 5.

• Stir the slurry in the ice bath for 30 minutes, then collect the solid product by vacuum filtration.

• Wash the filter cake with cold water and then dry under vacuum to yield the final product, 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Troubleshooting Logic Flow

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: A logical guide to diagnosing sources of low yield.

References

• Acosta, G. A., et al. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Molbank, 2022(3), M1407. Available at: [Link]

• Google Patents. (n.d.). CN101863791A - The synthetic method of isooctyl p-dimethylaminobenzoate (EHA).

• Davis, T. L., & Blanchard, K. C. (1929). asym-DIMETHYLUREA. Organic Syntheses, 9, 48. Available at: [Link]

• Google Patents. (n.d.). US4233458A - Process for preparing N,N-dimethylaminobenzoic acids.
• Google Patents. (n.d.). US3937727A - Process for preparing n, n-dimethylurea.

Sources

• 1. CN101863791A - The synthetic method of isooctyl p-dimethylaminobenzoate (EHA) - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-[(Dimethylcarbamoyl)amino]benzoic acid

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for the purification of 4-[(Dimethylcarbamoyl)amino]benzoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and require a high degree of purity for their applications. As a urea-containing carboxylic acid, this molecule presents unique purification challenges that require a nuanced approach.

This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental context. We will cover common issues encountered during work-up and purification, provide detailed, validated protocols, and answer frequently asked questions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Q1: After the reaction work-up, my crude product is an oily or sticky solid, not a free-flowing powder. What should I do?

A1: This is a common issue often caused by the presence of residual high-boiling solvents (like DMF or DMSO), excess reagents, or hygroscopic impurities.

• Causality: The polar urea and carboxylic acid moieties can form strong intermolecular interactions with solvents and impurities, preventing the formation of an ordered crystal lattice.

• Immediate Action (Trituration):

  • Place the oily product in a flask.

  • Add a solvent in which your desired product is poorly soluble but the impurities are soluble. A good starting point is diethyl ether or a mixture of ethyl acetate and hexanes.

  • Use a spatula or glass rod to vigorously scrape and stir the material. The product should gradually solidify as the impurities are washed away into the solvent.

  • Filter the resulting solid and wash with a small amount of the cold trituration solvent.

• If Trituration Fails (Acid-Base Extraction): This indicates more significant impurities. An acid-base extraction is highly effective for separating carboxylic acids from neutral or basic impurities. Please refer to Protocol 1 for a detailed methodology.

Q2: My TLC analysis shows multiple spots. How do I identify the impurities and select the right purification method?

A2: Multiple spots indicate the presence of starting materials or side products. Identifying these is key to choosing between recrystallization and chromatography.

• Expert Analysis: The most common synthesis route involves the reaction of 4-aminobenzoic acid with dimethylcarbamoyl chloride. Therefore, the most likely impurities are:

  • Unreacted 4-aminobenzoic acid: This is a polar, amphoteric compound. It will likely have a lower Rf than the product in moderately polar eluents.

  • Hydrolyzed Dimethylcarbamoyl Chloride (Dimethylamine HCl): This salt is typically removed during the aqueous work-up.

  • Residual Solvents: Acetonitrile, Pyridine, DMF, etc. These are usually identified by NMR.

• Decision Workflow:

  • Spot Co-injection: Run a TLC plate spotting your crude mixture, the starting material (4-aminobenzoic acid), and a co-spot (crude + starting material) in separate lanes. If one of the impurity spots moves to the same Rf as the starting material and the co-spot appears as a single, more intense spot, you have confirmed the presence of unreacted starting material.

  • Choosing the Method:

    • If the primary impurity is the starting material and its Rf is significantly different from the product, a carefully chosen recrystallization can be effective (See Protocol 2 ).

    • If there are multiple impurities or their Rfs are very close to the product's Rf, flash column chromatography is the required method for achieving high purity (See Protocol 3 ).

Q3: My compound streaks badly on the silica TLC plate, making it difficult to assess purity. How can I get clean spots?

A3: Streaking is a classic sign of a polar, acidic compound interacting strongly with the acidic silica gel stationary phase.

• Causality: The carboxylic acid group can deprotonate and bind ionically to the silica surface, leading to slow, uneven migration up the plate.

• Solution: To suppress this interaction and ensure the compound moves as a neutral species, add a small amount of a volatile acid to your eluent system.

  • Recommended Eluent Modifier: Add 0.5-1% acetic acid to your mobile phase (e.g., 94:5:1 Dichloromethane:Methanol:Acetic Acid). This will protonate the carboxylic acid on your product and saturate the silica surface, resulting in sharp, well-defined spots.

Q4: My recovery from recrystallization is very low. How can I improve the yield?

A4: Low recovery is typically due to using too much solvent, choosing a solvent in which the product is too soluble at room temperature, or cooling the solution too quickly.

• Optimization Strategy:

  • Minimize Solvent: Use only the absolute minimum amount of hot solvent required to fully dissolve the crude product. Add the solvent in small portions to the heated crude material.

  • Solvent System Selection: The ideal solvent dissolves the product poorly at low temperatures but very well at high temperatures. Refer to the solvent selection table (Table 2 ) for guidance. An anti-solvent system (e.g., dissolving in hot ethanol and slowly adding water until turbidity persists) is often highly effective.

  • Slow Cooling: Allow the solution to cool slowly to room temperature first, then place it in an ice bath or refrigerator. Slow cooling promotes the formation of larger, purer crystals.

  • Mother Liquor Recovery: Do not discard the filtrate (mother liquor) immediately. Concentrate it by 50-75% using a rotary evaporator and cool it again to obtain a second crop of crystals. Check the purity of this second crop by TLC; it may need to be combined with a future crude batch for re-purification if it is less pure.

Frequently Asked Questions (FAQs)

Q: What is the best initial work-up procedure after synthesis? A: An aqueous acid-base extraction is the most robust initial purification step. It leverages the acidic nature of the product to separate it from non-acidic impurities. Our validated step-by-step guide is provided in Protocol 1 .

Q: How do I choose the best solvent for recrystallization? A: The principle of "like dissolves like" is a good starting point. Your molecule is polar. Therefore, polar solvents should be screened. The ideal solvent will exhibit a large solubility difference between its boiling point and room temperature (or 0 °C). See Table 2 for a list of suggested solvents to screen.

Q: When is column chromatography the better choice over recrystallization? A: Column chromatography is necessary when you need to separate impurities with very similar solubility profiles to your desired product. If recrystallization fails to remove an impurity (as observed by TLC, HPLC, or NMR), chromatography is the definitive next step. It offers much higher resolving power.

Q: What analytical techniques should I use to confirm the final purity? A: A combination of techniques is essential for a complete purity profile.

• TLC/HPLC: To check for the presence of other UV-active compounds. HPLC provides a quantitative assessment of purity (e.g., >98% by peak area).[1]

• ¹H NMR Spectroscopy: To confirm the structure and identify any proton-containing impurities, including residual solvents.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Melting Point: A sharp melting point close to the literature value indicates high purity. The melting point of the related compound 4-(dimethylamino)benzoic acid is 241-243 °C.[2] Your compound's melting point will be different but should also be sharp when pure.

Visualized Workflows

Caption: General workflow for purifying 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Caption: Decision tree for troubleshooting common TLC/HPLC analysis issues.

Data & Protocols

Table 1: Potential Impurities and Identification

Impurity	Potential Source	Identification Method
4-Aminobenzoic Acid	Unreacted starting material	TLC co-injection; ¹H NMR (distinct aromatic signals and broad amine peak).
N,N-dimethylamine	Hydrolysis of reagent	Typically removed in work-up; volatile. Can be detected by ¹H NMR as a singlet ~2.2-2.3 ppm if present as HCl salt.
Dimer (Anhydride)	Self-condensation of product at high temperatures	MS (signal at 2xM-18); IR (anhydride C=O stretches).
Residual Solvents	Reaction/Purification	¹H NMR (characteristic peaks, e.g., DMF at ~8.0, 2.9, 2.7 ppm).

Table 2: Suggested Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Comments
Ethanol	78	Polar Protic	Good starting point. Product likely has moderate to high solubility.
Isopropanol	82	Polar Protic	Lower solubility than ethanol, may give better recovery.
Acetic Acid	118	Polar Protic	Excellent solvent, but can be difficult to remove completely.
Water	100	Polar Protic	Product is likely poorly soluble; best used as an anti-solvent.[2]
Ethyl Acetate	77	Polar Aprotic	May be useful for mixed-solvent systems with hexanes.
Acetonitrile	82	Polar Aprotic	A potential single-solvent system.[3]

Experimental Protocols

Protocol 1: Acid-Base Extraction for Initial Purification

• Principle: This protocol isolates the acidic product from neutral and basic impurities. The carboxylate salt of the product is soluble in the aqueous phase, while neutral impurities remain in the organic phase.

• Dissolve the crude reaction mixture in an appropriate organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Extract the organic layer 2-3 times with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Expert Tip: The product will move into the aqueous layer as its sodium salt. Be cautious with initial additions as CO₂ evolution (effervescence) may occur if there is excess acid in the crude mixture.

• Combine the aqueous layers. Perform a "back-extraction" by washing this combined aqueous layer once with fresh EtOAc or DCM to remove any trapped neutral impurities.

• Place the clean aqueous layer in a beaker and cool in an ice bath.

• Slowly acidify the aqueous layer by adding 1M HCl dropwise with stirring. The product, 4-[(Dimethylcarbamoyl)amino]benzoic acid, will precipitate out as a solid as it becomes protonated and insoluble.

• Continue adding acid until the pH is ~2-3 (check with pH paper).

• Filter the solid product using a Büchner funnel, wash with cold deionized water, and then a small amount of a non-polar solvent like hexanes to help with drying.

• Dry the purified solid under vacuum.

Protocol 2: Recrystallization

• Principle: This technique purifies crystalline solids based on differences in their solubility in a specific solvent at different temperatures.

• Place the crude, dry solid from the acid-base extraction into an Erlenmeyer flask with a stir bar.

• Select a solvent from Table 2 (e.g., Ethanol). Add the minimum amount of solvent to the flask to just cover the solid.

• Heat the mixture to reflux with stirring. Add more solvent in small portions until all the solid has just dissolved.

• Remove the flask from the heat source. If the solution is colored, you may add a spatula tip of activated charcoal and re-heat to reflux for 5 minutes, then filter hot through a fluted filter paper to remove the charcoal.

• Allow the clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the pure crystals in a vacuum oven.

Protocol 3: Flash Column Chromatography

• Principle: This method uses a stationary phase (silica gel) and a mobile phase (eluent) to separate compounds based on their polarity. Less polar compounds travel through the column faster.

• TLC Analysis: First, determine the optimal eluent system using TLC. A good system will give your product an Rf value of ~0.3 and show good separation from impurities. A typical starting eluent is 5% Methanol in Dichloromethane, with 0.5% Acetic Acid added to prevent streaking.

• Column Packing: Pack a glass column with silica gel using the chosen eluent system (as a slurry).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or DCM. Alternatively, perform a "dry load" by adsorbing the product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to force the solvent through the silica gel at a steady rate.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks. Monitor the separation by spotting the collected fractions onto TLC plates.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the final, highly purified compound.

References

• MDPI. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Molbank, m1407. [Link]

• Google Patents. (n.d.).

• PubChem. (n.d.). 4-((Aminocarbonyl)amino)benzoic acid. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). Method for preparing p-aminobenzoic acid.

• ResearchGate. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. [Link]

• PubMed. (2020). Affinity gel synthesis from the p-aminobenzoic acid derivative 4-amino-2-methylbenzoic acid and purification of polyphenol oxidase from various plant sources. Prep Biochem Biotechnol. [Link]

• Royal Society of Chemistry. (2018). Crystallization of para-aminobenzoic acid forms from specific solvents. CrystEngComm. [Link]

• Google Patents. (n.d.).

• PubMed. (2019). Influence of Coformer Stoichiometric Ratio on Pharmaceutical Cocrystal Dissolution: Three Cocrystals of Carbamazepine/4-Aminobenzoic Acid. Mol Pharm. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminobenzoic acid. [Link]

• Cheméo. (n.d.). Chemical Properties of Benzoic acid, 4-amino-, methyl ester. [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. 4-Dimethylaminobenzoic acid | 619-84-1 [chemicalbook.com]
• 3. CN112745239A - Preparation method of 4-aminobenzoic acid and derivatives thereof - Google Patents [patents.google.com]

4-[(Dimethylcarbamoyl)amino]benzoic acid stability and degradation issues

Welcome to the technical support center for 4-[(Dimethylcarbamoyl)amino]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for common stability and degradation challenges encountered during experimental work. Given the limited specific literature on this compound, this guide synthesizes information from related chemical structures and established principles of drug stability testing to offer a robust framework for your investigations.

Introduction to the Stability of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

4-[(Dimethylcarbamoyl)amino]benzoic acid possesses key functional groups, primarily a urea-type amide linkage and a carboxylic acid on an aromatic ring. These features are susceptible to degradation under various environmental conditions. Understanding the stability profile of this molecule is critical for the development of stable formulations and for ensuring the accuracy of analytical measurements. This guide will walk you through potential degradation pathways, troubleshooting common experimental issues, and provide standardized protocols for stability assessment.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of 4-[(Dimethylcarbamoyl)amino]benzoic acid, providing potential causes and actionable solutions.

1. Issue: Unexpected Peaks in Chromatographic Analysis

• Observation: You observe additional peaks in your HPLC or LC-MS chromatogram that were not present in the initial analysis of the pure compound.

• Probable Cause: This is a classic sign of degradation. The new peaks likely correspond to degradation products. The degradation could be occurring in your sample stock solution, during sample preparation, or even on the analytical column itself.

• Troubleshooting Steps:

  • Control for Sample Preparation Effects: Prepare a fresh solution of 4-[(Dimethylcarbamoyl)amino]benzoic acid and inject it immediately. Compare this to a sample that has been allowed to sit at room temperature or under light for a period.

  • Evaluate Solvent Stability: The choice of solvent can influence stability. Prepare solutions in different common laboratory solvents (e.g., acetonitrile, methanol, water, DMSO) and monitor for the appearance of new peaks over time. Some organic solvents can contain impurities that may accelerate degradation.

  • pH Assessment: The pH of your solution can be a critical factor. The amide and carboxylic acid groups are susceptible to pH-dependent hydrolysis. Prepare buffers at various pH levels (e.g., pH 2, 7, and 10) and assess the stability of the compound in each.

  • Temperature and Light Sensitivity: Store your solutions under different conditions (refrigerated, at room temperature, protected from light, exposed to light) to determine if temperature or light is a contributing factor. A common related compound, 4-aminobenzoic acid (PABA), is known to discolor upon exposure to light and air.[1]

2. Issue: Decrease in the Main Peak Area Over Time

• Observation: The peak area of 4-[(Dimethylcarbamoyl)amino]benzoic acid consistently decreases in sequential analyses of the same sample solution.

• Probable Cause: This indicates the degradation of the parent compound. The rate of decrease can provide initial insights into the stability under the specific storage or analytical conditions.

• Troubleshooting Steps:

  • Systematic Stability Study: Design a small-scale stability study. Prepare your sample solution and analyze it at set time points (e.g., 0, 2, 4, 8, 24 hours) while keeping it under controlled conditions (e.g., constant temperature and light).

  • Forced Degradation: To accelerate the identification of potential degradation pathways, perform forced degradation studies.[2][3][4] This involves intentionally exposing the compound to harsh conditions to generate degradation products quickly. (A detailed protocol is provided in Part 3).

  • Mass Balance Analysis: In your chromatographic analysis, if possible, calculate the mass balance. The sum of the peak area of the parent compound and all degradation products should remain constant if all degradants are being detected. A significant loss in mass balance may suggest the formation of non-chromophoric products or precipitation.

3. Issue: Color Change in Solid Compound or Solutions

• Observation: The solid 4-[(Dimethylcarbamoyl)amino]benzoic acid, which is typically a white to off-white powder, develops a color (e.g., yellow or brown), or solutions of the compound change color over time.

• Probable Cause: Color changes are often indicative of oxidative or photolytic degradation. Aromatic amines are particularly prone to oxidation, which can lead to the formation of colored quinone-like structures. Photolytic reactions can also produce colored degradation products.[5]

• Troubleshooting Steps:

  • Inert Atmosphere Storage: Store the solid compound and prepare solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Light Protection: Always store the solid compound and its solutions in amber vials or wrapped in aluminum foil to protect them from light.

  • Antioxidant Addition: For solution-based experiments where oxidation is a concern, consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), to see if it prevents the color change. This is for investigational purposes and may not be suitable for all applications.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 4-[(Dimethylcarbamoyl)amino]benzoic acid?

A1: Based on its chemical structure, the two most probable degradation pathways are hydrolysis and oxidation.

• Hydrolysis: The urea-type amide bond can be hydrolyzed under acidic or basic conditions.

  • Acid-catalyzed hydrolysis would likely yield 4-aminobenzoic acid and dimethylamine.

  • Base-catalyzed hydrolysis would also break the amide bond. The carboxylic acid group would be deprotonated under basic conditions.

• Oxidation: The aromatic amine portion of the molecule is susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or exposure to light. This can lead to the formation of colored polymeric products.

• Photodegradation: Aromatic compounds, especially those with amino groups like the related PABA, can be sensitive to UV light.[6][7] Irradiation can lead to the formation of radical species and subsequent complex degradation products.[5]

Q2: How should I store 4-[(Dimethylcarbamoyl)amino]benzoic acid to ensure its stability?

A2: For optimal stability, store the solid compound in a tightly sealed container, protected from light, in a cool and dry place. A desiccator at refrigerated temperatures is ideal. Solutions should be freshly prepared. If short-term storage of solutions is necessary, they should be stored in amber vials at 2-8°C. For longer-term storage, freezing at -20°C or below may be appropriate, but freeze-thaw stability should be assessed.

Q3: What analytical techniques are best suited for studying the stability of this compound?

A3: A stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique. A reversed-phase C18 column with a gradient elution program is a good starting point. The method should be able to separate the parent compound from all potential degradation products. LC-MS (Liquid Chromatography-Mass Spectrometry) is highly recommended for identifying the mass of the degradation products, which is a critical step in elucidating their structures.

Q4: Are there any known incompatibilities with common excipients?

Part 3: Experimental Protocols and Data Presentation

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and assess the intrinsic stability of 4-[(Dimethylcarbamoyl)amino]benzoic acid.[2][3][9]

Objective: To generate degradation products and develop a stability-indicating analytical method.

Materials:

• 4-[(Dimethylcarbamoyl)amino]benzoic acid

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• HPLC grade water, acetonitrile, and methanol

• pH meter

• HPLC system with UV detector (or LC-MS)

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-[(Dimethylcarbamoyl)amino]benzoic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., 50:50 methanol:water).

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution with 0.1 M HCl. If no degradation is observed after 24 hours at room temperature, repeat with 1 M HCl and gentle heating (e.g., 60°C).

  • Base Hydrolysis: Mix equal volumes of the stock solution with 0.1 M NaOH. If no degradation is observed, repeat with 1 M NaOH and gentle heating. Neutralize the samples with an equivalent amount of acid before analysis.

  • Oxidation: Mix equal volumes of the stock solution with 3% H₂O₂. If there is no significant degradation, use 30% H₂O₂. Keep the samples at room temperature, protected from light.

  • Thermal Degradation: Expose the solid compound and the stock solution to elevated temperatures (e.g., 60°C, 80°C) in an oven.

  • Photodegradation: Expose the solid compound and the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis: At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot of each stressed sample. If necessary, neutralize the acidic and basic samples. Dilute the samples to a suitable concentration for HPLC analysis.

• Data Evaluation: Analyze the samples using a suitable HPLC method. Compare the chromatograms of the stressed samples to that of an unstressed control. Identify and quantify the degradation products.

Data Presentation: Summary of Forced Degradation Results

The results of the forced degradation study should be summarized in a table for easy comparison.

Stress Condition	Duration/Concentration	Temperature	% Degradation of Parent	Number of Degradants	Major Degradant Peak (RT)
0.1 M HCl	24 hours	Room Temp	~5%	1	4.2 min
1 M NaOH	8 hours	60°C	~15%	2	3.8 min, 5.1 min
3% H₂O₂	24 hours	Room Temp	~10%	1	6.5 min
Heat (Solid)	48 hours	80°C	<2%	0	N/A
Photostability	ICH Q1B	25°C	~8%	3	4.5 min, 5.9 min, 7.2 min

Note: The data in this table is hypothetical and for illustrative purposes only.

Visualization of Key Workflows and Pathways

Experimental Workflow for Stability Testing

Caption: Workflow for forced degradation and stability-indicating method development.

Postulated Hydrolytic Degradation Pathway

Caption: Postulated hydrolytic degradation of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

References

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. (2022). Molbank, 2022(3), M1407. [Link]

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. (2022). ResearchGate. [Link]

• A long lasting sunscreen controversy of 4-aminobenzoic acid and 4-dimethylaminobenzaldehyde derivatives resolved by ultrafast spectroscopy combined with density functional theoretical study. (2020). RSC Publishing. [Link]

• WO2003072534A1 - Method for preparing p-aminobenzoic acid.

• (PDF) Kinetic spectrophotometric determination of Para-amino benzoic acid in pharmaceutical preparation by diazotization-coupling reaction. (2022). ResearchGate. [Link]

• Determination of para-aminobenzoic acid, a degradation product of procaine hydrochloride, by zero-crossing first-derivative spectrometry. PubMed. [Link]

• 4-((Aminocarbonyl)amino)benzoic acid | C8H8N2O3 | CID 80564. PubChem. [Link]

• 4-Aminobenzoic Acid | C7H7NO2 | CID 978. PubChem. [Link]

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• Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB. PubMed. [Link]

• Determination of para -aminobenzoic acid, a degradation product of procaine hydrochloride, by zero-crossing first-derivative spectrometry. (2004). ResearchGate. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 4-[(Dimethylcarbamoyl)amino]benzoic acid

This guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with 4-[(Dimethylcarbamoyl)amino]benzoic acid. As a compound with significant potential in various research applications, understanding and overcoming its inherent solubility limitations is critical for experimental success. This document provides field-proven insights and validated protocols to ensure reliable and reproducible results.

Physicochemical Profile and Initial Considerations

4-[(Dimethylcarbamoyl)amino]benzoic acid is a derivative of 4-aminobenzoic acid. Its structure, featuring a benzene ring, a carboxylic acid group, and a dimethylcarbamoyl moiety, results in a molecule with limited aqueous solubility. The aromatic ring and the dimethylcarbamoyl group contribute to its hydrophobicity, while the carboxylic acid group provides a handle for pH-dependent solubility manipulation.

Property	Value / Description	Rationale / Source
Molecular Formula	C10H12N2O3	Calculated from structure.
Molecular Weight	208.22 g/mol	Calculated from formula.
Appearance	Likely a white to off-white solid.	Based on structural analogs like 4-Aminobenzoic acid, which is a white solid.[1]
pKa (estimated)	~4.0 - 5.0 (Carboxylic Acid)	The carboxylic acid group is the primary ionizable center. This estimate is based on the pKa of similar benzoic acid derivatives.[1]
Aqueous Solubility	Poor to very slightly soluble at neutral pH.	The bulky, hydrophobic dimethylcarbamoyl group reduces solubility compared to its parent compound, 4-aminobenzoic acid.[1][2]
Organic Solvent Solubility	Expected to be soluble in polar organic solvents.	Analogs are soluble in ethanol, ether, and ethyl acetate.[2] High solubility is expected in DMSO and DMF.

Frequently Asked Questions (FAQs)

Q1: Why is 4-[(Dimethylcarbamoyl)amino]benzoic acid not dissolving in my neutral aqueous buffer?

A: The compound's low solubility in neutral water is due to its molecular structure. The nonpolar benzene ring and the dimethylcarbamoyl group make the molecule predominantly hydrophobic. At neutral pH, the carboxylic acid group is mostly in its protonated, non-ionized form (-COOH), which is significantly less soluble than its ionized counterpart (-COO⁻).

Q2: What is the fastest method to prepare a high-concentration stock solution?

A: For preparing a stock solution, using a polar, aprotic organic solvent is the most efficient method. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are excellent choices. Weigh the compound and add the solvent to your desired concentration (e.g., 10-50 mM). Ensure the solution is vortexed thoroughly to ensure complete dissolution.

Q3: How does pH dramatically influence the solubility of this compound?

A: The carboxylic acid group is the key to its pH-dependent solubility. According to the Henderson-Hasselbalch equation, when the pH of the solution is raised above the compound's pKa (~4-5), the carboxylic acid group deprotonates to form the highly polar and much more water-soluble carboxylate salt. Therefore, dissolving the compound in a slightly basic buffer (e.g., pH 8.0) will significantly increase its aqueous solubility.[3]

Q4: I need to avoid DMSO in my cell-based assay. What are my options?

A: If DMSO is incompatible with your experiment, you have two primary alternatives:

• pH Adjustment: Prepare your experimental medium at a slightly basic pH (e.g., 7.8-8.2) to dissolve the compound, then carefully adjust the pH back to the desired physiological level if your assay permits.

• Co-solvents: Use a less toxic co-solvent like ethanol or propylene glycol. Prepare a concentrated stock in the co-solvent and then dilute it into your aqueous medium, ensuring the final co-solvent concentration is below the toxicity threshold for your cells (typically <0.5% v/v).

Troubleshooting Guide: A Strategic Approach to Solubilization

The optimal solubilization strategy depends on your experimental endpoint. Use the following decision tree to select the appropriate path.

Caption: Decision tree for selecting a solubilization method.

Method 1: pH Adjustment for Aqueous Solutions

This is the most effective method for preparing aqueous solutions for in vitro assays. By converting the carboxylic acid to its conjugate base, we exploit the significant solubility increase of the resulting salt.

Causality: At a pH above the pKa, the equilibrium R-COOH + H₂O ⇌ R-COO⁻ + H₃O⁺ shifts to the right. The resulting carboxylate anion (R-COO⁻) is an ion that readily forms favorable interactions with polar water molecules, leading to dissolution. This is a common and highly effective strategy for acidic compounds.[3][4]

Caption: Workflow for solubilization via pH adjustment.

Detailed Protocol:

• Prepare a slightly basic buffer: Start with a buffer whose pH is at least 2-3 units above the compound's estimated pKa. A 10-50 mM Tris or HEPES buffer at pH 8.0-9.0 is a good starting point.

• Add the compound: Slowly add the weighed powder to the buffer while vortexing or stirring.

• Facilitate Dissolution: If needed, use a sonicating water bath for 5-10 minutes to break up aggregates and accelerate dissolution.

• Confirm Dissolution: Ensure the solution is completely clear with no visible particulates.

• pH Back-Titration (Optional): If your assay requires a specific pH (e.g., 7.4), you can carefully add small aliquots of dilute HCl (e.g., 0.1 N) to lower the pH. Crucially, monitor for any signs of precipitation as you approach the pKa. If precipitation occurs, the desired concentration is not achievable at that final pH.

• Sterilization: For cell culture use, pass the final solution through a 0.22 µm sterile filter.

• Trustworthiness Check: This protocol is self-validating. If the compound precipitates upon pH adjustment (Step 5), it provides immediate feedback that the concentration and final pH are incompatible.

Method 2: Co-Solvency for Stock Solutions

Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for a hydrophobic solute to dissolve. This is a common strategy in pharmaceutical formulation.[3][5]

Detailed Protocol:

• Select a Co-solvent: Common choices include Ethanol, Propylene Glycol (PG), or Polyethylene Glycol 400 (PEG-400).

• Prepare a Concentrated Stock: Dissolve the compound in 100% of the chosen co-solvent to create a high-concentration stock (e.g., 100 mg/mL).

• Titrate with Aqueous Phase: Create a series of dilutions by adding an aqueous buffer (e.g., PBS) to the co-solvent stock. Observe the point at which precipitation occurs. This helps determine the maximum tolerable aqueous content.

• Prepare Final Solution: Based on the titration, prepare the final solution by first dissolving the compound in the co-solvent, then slowly adding the aqueous phase while vortexing.

Co-solvent System (v/v)	Observation
100% Ethanol	Clear Solution
80% Ethanol / 20% PBS	Clear Solution
60% Ethanol / 40% PBS	Clear Solution
40% Ethanol / 60% PBS	Hazy, fine precipitate

• Expert Insight: The goal is to use the minimum amount of organic co-solvent necessary to maintain solubility, especially for biological experiments where solvent toxicity is a concern.

Method 3: Advanced Formulation Strategies

For challenging applications like oral bioavailability studies, more advanced techniques are required. These methods typically involve creating a new solid form or a sophisticated delivery system.[6][7]

• Solid Dispersions: The compound is molecularly dispersed within a hydrophilic polymer matrix (e.g., PVP, HPMC). This prevents the drug from crystallizing and enhances the dissolution rate.[8]

• Complexation with Cyclodextrins: The hydrophobic compound is encapsulated within the core of a cyclodextrin molecule, whose exterior is hydrophilic. This complex is much more water-soluble than the drug alone.[6]

• Lipid-Based Formulations (e.g., SEDDS): Self-emulsifying drug delivery systems are mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon dilution in aqueous fluids, keeping the drug solubilized.[9]

These advanced methods require specialized formulation expertise and are typically employed when simple pH adjustment or co-solvency is insufficient for the intended application.

Standard Protocols for Solubility Assessment

To properly troubleshoot, one must accurately measure solubility.

Protocol 1: Equilibrium Solubility via the Shake-Flask Method

This is the gold-standard method for determining thermodynamic equilibrium solubility.[10]

• Add Excess Solid: Add an excess amount of 4-[(Dimethylcarbamoyl)amino]benzoic acid to a known volume of the test solvent (e.g., PBS pH 7.4) in a sealed vial. Excess solid must be visible.

• Equilibrate: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Separate Phases: Separate the undissolved solid from the solution via centrifugation (e.g., 15,000 x g for 15 minutes) followed by careful collection of the supernatant.

• Quantify Concentration: Dilute the supernatant and determine the compound's concentration using a validated analytical method like HPLC-UV.[11] This value represents the equilibrium solubility.

Protocol 2: High-Throughput Kinetic Solubility Screening

For rapid assessment, kinetic solubility can be measured using nephelometry, which detects light scattering from precipitated particles.[12][13]

• Prepare Stock: Create a high-concentration stock solution of the compound in DMSO.

• Serial Dilution: In a microplate, perform a serial dilution of the DMSO stock into the aqueous buffer of interest.

• Measure Light Scatter: Use a plate-based nephelometer to measure the light scattering in each well. The concentration at which a significant increase in scattering is detected corresponds to the kinetic solubility limit.[13] This method is ideal for comparing the solubility across many different buffer conditions quickly.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• PubChem. 4-(Dimethylamino)benzoic acid | C9H11NO2 | CID 12092. National Center for Biotechnology Information. Available at: [Link]

• Wikipedia. 4-Aminobenzoic acid. Available at: [Link]

• PubChem. 4-((Aminocarbonyl)amino)benzoic acid | C8H8N2O3 | CID 80564. National Center for Biotechnology Information. Available at: [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Available at: [Link]

• ResearchGate. (2024). (PDF) Formulation strategies for poorly soluble drugs. Available at: [Link]

• MDPI. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available at: [Link]

• MDPI. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Available at: [Link]

• Lund University Publications. (2007). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. Available at: [Link]

• American Pharmaceutical Review. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available at: [Link]

• Kalepu, S., & Nekkanti, V. (2015). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Scientia Pharmaceutica, 83(4), 577-598. Available at: [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Available at: [Link]

• ResearchGate. (2022). (PDF) SOLUBILITY ENHANCEMENT TECHNIQUES: AN OVERVIEW. Available at: [Link]

• Hilaris Publisher. (2023). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available at: [Link]

• PubChem. Prt-062802 | C10H12N2O2 | CID 4913141. National Center for Biotechnology Information. Available at: [Link]

• Purdue e-Pubs. (2017). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2013). Advances in Solubility Enhancement Techniques. Available at: [Link]

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Navigating the Purification of 4-[(Dimethylcarbamoyl)amino]benzoic Acid: A Technical Support Guide

Welcome to the technical support center for the recrystallization of 4-[(Dimethylcarbamoyl)amino]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for obtaining this compound in high purity. Drawing upon established principles of physical organic chemistry and extensive laboratory experience, this resource offers not just protocols, but the scientific reasoning behind them, empowering you to troubleshoot and optimize your purification processes effectively.

Understanding the Molecule: A Foundation for Success

4-[(Dimethylcarbamoyl)amino]benzoic acid is a unique molecule presenting a combination of functional groups that dictate its crystallization behavior. The presence of a carboxylic acid, an aromatic ring, and a fully substituted urea-like moiety (the dimethylcarbamoyl group) creates a molecule with significant polarity and hydrogen bonding potential. The carboxylic acid can act as both a hydrogen bond donor and acceptor, while the carbonyl oxygen of the carbamoyl group is a strong hydrogen bond acceptor. This intricate interplay of functionalities is the key to selecting an appropriate recrystallization solvent and developing a robust purification strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the recrystallization of 4-[(Dimethylcarbamoyl)amino]benzoic acid and provides actionable solutions based on scientific principles.

Q1: My compound won't dissolve in the hot solvent. What should I do?

Answer: This issue typically arises from an inappropriate solvent choice or insufficient solvent volume.

• Scientific Rationale: For recrystallization to be effective, the compound must be highly soluble in the chosen solvent at elevated temperatures.[1] The energy provided by heating overcomes the crystal lattice energy, allowing the solute molecules to be solvated.

• Troubleshooting Steps:

  • Increase Solvent Volume: Add small increments of the hot solvent to your mixture until the solid dissolves. Be mindful not to add an excessive amount, as this will reduce your final yield.[2]

  • Re-evaluate Solvent Choice: If a large volume of solvent is required, it may not be the optimal choice. The target compound's polarity suggests that polar solvents should be effective. Consider solvents such as ethanol, isopropanol, acetonitrile, or ethyl acetate. For highly polar compounds, more potent solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) might be necessary, though their high boiling points can make subsequent removal challenging.[3]

  • Consider a Solvent Mixture: If a single solvent is not effective, a binary solvent system can be employed. Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble) at its boiling point. Then, add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes faintly turbid. Reheat to clarify and then allow to cool. Common miscible pairs include ethanol/water, acetone/hexane, or ethyl acetate/heptane.

Q2: The compound "oiled out" instead of forming crystals upon cooling. How can I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is a common problem with compounds that have relatively low melting points or when the solution is supersaturated to a high degree.[2]

• Scientific Rationale: The formation of a stable crystal lattice is a thermodynamically and kinetically controlled process.[4] If the concentration of the solute is too high upon cooling, the molecules may not have sufficient time to orient themselves into an ordered crystal lattice and instead aggregate as a disordered, supercooled liquid.

• Troubleshooting Steps:

  • Increase Solvent Volume: Reheat the solution to redissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level.

  • Slow Down the Cooling Rate: Allow the flask to cool to room temperature on the benchtop, insulated from cold surfaces, before moving it to an ice bath. Slower cooling provides more time for proper crystal nucleation and growth.[5]

  • Scratching: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites and induce crystallization.

  • Seeding: Introduce a tiny crystal of the pure compound into the cooled solution to act as a template for crystal growth.

Q3: My yield is very low. What are the likely causes?

Answer: A low yield can result from several factors during the recrystallization process.

• Scientific Rationale: The yield is determined by the difference in the compound's solubility in the chosen solvent at high and low temperatures. Any deviation from the ideal conditions can lead to loss of product.

• Troubleshooting Steps:

  • Excessive Solvent: Using too much solvent will keep a significant portion of your compound dissolved even at low temperatures. If you suspect this, you can try to carefully evaporate some of the solvent and re-cool the solution.

  • Premature Crystallization: If the solution cools too quickly during hot filtration, some of the product may crystallize on the filter paper. Ensure your filtration apparatus (funnel and receiving flask) is pre-heated.

  • Incomplete Crystallization: Ensure the solution has been cooled for a sufficient amount of time, typically in an ice bath, to maximize the precipitation of the product.

  • Washing with Room Temperature Solvent: Washing the collected crystals with a solvent that is not ice-cold can redissolve a significant portion of the product. Always use a minimal amount of ice-cold recrystallization solvent for washing.

Q4: The recrystallized material is not pure. What went wrong?

Answer: Impurities can be trapped in the crystals if the crystallization process occurs too rapidly.

• Scientific Rationale: The principle of purification by recrystallization relies on the slow and selective incorporation of the desired molecules into the growing crystal lattice, excluding impurities.[6] Rapid crystal growth can physically trap impurities within the crystal structure.

• Troubleshooting Steps:

  • Cooling Rate: As mentioned previously, ensure a slow cooling rate to allow for the formation of well-ordered, pure crystals.

  • Agitation: Avoid agitating the solution during the cooling and crystallization phase, as this can lead to the formation of smaller, less pure crystals.

  • Purity of the Crude Material: If the starting material is highly impure, a single recrystallization may not be sufficient. A second recrystallization may be necessary.

  • Insoluble Impurities: If there are insoluble impurities present in the hot solution, they should be removed by hot filtration before cooling.

Recommended Recrystallization Protocols

Given the trifunctional nature of 4-[(Dimethylcarbamoyl)amino]benzoic acid, a systematic approach to solvent selection is crucial. Below are two recommended starting protocols.

Protocol 1: Single Solvent Recrystallization (Ethanol)

Ethanol is a good starting point due to its polarity, ability to engage in hydrogen bonding, and moderate boiling point.

Materials:

• Crude 4-[(Dimethylcarbamoyl)amino]benzoic acid

• Ethanol (95% or absolute)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of ethanol to just cover the solid.

• Gently heat the mixture on a hot plate with stirring until the solvent begins to boil.

• Add more hot ethanol in small portions until the solid completely dissolves.

• If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• If charcoal was added or if there are insoluble impurities, perform a hot filtration through a pre-heated funnel into a clean, pre-heated Erlenmeyer flask.

• Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

• Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol.

• Dry the crystals in a vacuum oven or air dry until a constant weight is achieved.

Protocol 2: Binary Solvent System (Ethyl Acetate/Heptane)

This system is useful if the compound is too soluble in a single polar solvent even at low temperatures.

Materials:

• Crude 4-[(Dimethylcarbamoyl)amino]benzoic acid

• Ethyl acetate

• Heptane

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of boiling ethyl acetate.

• While the solution is still hot, add heptane dropwise until the solution becomes persistently cloudy.

• Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of a pre-chilled mixture of ethyl acetate and heptane (in a ratio that keeps the compound sparingly soluble).

• Dry the crystals thoroughly.

Visualizing the Workflow

To aid in the decision-making process for solvent selection and troubleshooting, the following diagrams illustrate the key steps and logical pathways.

Solvent Selection Workflow

Caption: A decision-making workflow for selecting an appropriate recrystallization solvent system.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

Characterization of the Final Product

To confirm the purity and identity of the recrystallized 4-[(Dimethylcarbamoyl)amino]benzoic acid, the following analytical techniques are recommended:

Technique	Purpose	Expected Observations for a Pure Sample
Melting Point Analysis	Assess purity	A sharp melting point range (typically < 2°C). Impurities will broaden and depress the melting point.
Thin-Layer Chromatography (TLC)	Determine the number of components	A single spot with a consistent Rf value in an appropriate solvent system.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirm chemical structure and purity	Sharp, well-resolved peaks corresponding to the protons and carbons of the target molecule, with minimal or no peaks from impurities.
Infrared (IR) Spectroscopy	Confirm functional groups	Characteristic absorption bands for the carboxylic acid (O-H and C=O stretches), aromatic ring (C=C stretches), and amide (C=O stretch).
Powder X-Ray Diffraction (PXRD)	Investigate crystalline form (polymorphism)	A unique diffraction pattern characteristic of a specific crystalline form. This is particularly important if polymorphism is suspected.[3]

Conclusion

The successful recrystallization of 4-[(Dimethylcarbamoyl)amino]benzoic acid is an achievable goal with a systematic and scientifically informed approach. By understanding the molecule's inherent properties and applying the principles of solubility and crystal growth, researchers can overcome common purification challenges. This guide provides a robust framework for developing and troubleshooting your recrystallization protocols, ultimately leading to a highly pure final product suitable for downstream applications in research and development.

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• Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. CrystEngComm. 2022 , 24, 247-257. [Link]

• Process for the purification of aromatic carboxylic acids.

• Segregation of Benzoic Acid in Polymer Crystalline Cavities. MDPI. [Link]

• Crystallization of Organic Compounds. Wiley. [Link]

• (PDF) Recrystallization of Impure Benzoic Acid. ResearchGate. [Link]

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• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]

Troubleshooting HPLC separation of 4-[(Dimethylcarbamoyl)amino]benzoic acid isomers

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals who are working on the HPLC separation of 4-[(Dimethylcarbamoyl)amino]benzoic acid and its related positional isomers. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to effectively troubleshoot and optimize your separations. This document is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides to address the specific challenges you may encounter.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of 4-[(Dimethylcarbamoyl)amino]benzoic acid and its isomers.

Q1: What are the most likely isomers I will encounter when analyzing 4-[(Dimethylcarbamoyl)amino]benzoic acid?

A1: When synthesizing or analyzing 4-[(Dimethylcarbamoyl)amino]benzoic acid, the most common isomers you are likely to encounter are its positional isomers:

• 2-[(Dimethylcarbamoyl)amino]benzoic acid (ortho-isomer)

• 3-[(Dimethylcarbamoyl)amino]benzoic acid (meta-isomer)

These isomers have the same molecular weight and formula but differ in the substitution pattern on the benzoic acid ring. These subtle structural differences can pose a significant challenge for chromatographic separation.[1][2][3][4] The target molecule itself, 4-[(Dimethylcarbamoyl)amino]benzoic acid, is achiral, so enantiomeric (chiral) separation is typically not required unless a specific chiral impurity is suspected.

Q2: What is the recommended starting point for HPLC method development for these isomers?

A2: A reversed-phase HPLC (RP-HPLC) method using a C18 or C8 column is the most common and logical starting point.[3][5] These isomers are polar aromatic acids, and controlling the mobile phase pH is critical for achieving retention and good peak shape.

A typical starting condition would be:

• Column: C18 or C8, 150 x 4.6 mm, 3-5 µm particle size.

• Mobile Phase A: Water with an acidic modifier (e.g., 0.1% Formic Acid or 0.1% Phosphoric Acid).

• Mobile Phase B: Acetonitrile or Methanol.

• Detection: UV, typically between 230-280 nm.[5]

• Mode: Gradient elution is recommended for initial screening to ensure all isomers are eluted.

The acidic modifier is crucial to suppress the ionization of the carboxylic acid group, which minimizes peak tailing and promotes retention on the nonpolar stationary phase.[3]

Q3: My isomers are co-eluting or have very poor resolution in reversed-phase. What should I do first?

A3: The first and most impactful parameter to adjust is the mobile phase pH . Positional isomers often have slight differences in their pKa values.[2] By adjusting the pH of the mobile phase, you can modulate the degree of ionization for each isomer, which in turn alters their interaction with the stationary phase and can significantly improve selectivity. A systematic approach involves screening a pH range, for instance, from pH 2.5 to 4.5, using appropriate buffers like phosphate or formate.

If pH adjustment is insufficient, the next steps involve evaluating the organic modifier (switching from acetonitrile to methanol or vice versa) and exploring different stationary phase chemistries.[3]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving specific separation issues.

Issue 1: Poor Resolution and Co-elution of Isomers

Poor resolution between positional isomers is the most common challenge. This occurs when the selectivity of the chromatographic system is insufficient to differentiate between the subtle structural differences of the analytes.

The separation of isomers is governed by minute differences in their physicochemical properties, such as polarity, hydrophobicity, and pKa.[1][2] Our strategy must systematically exploit these differences.

Protocol 1: Mobile Phase pH Screening

• Prepare Buffers: Prepare a series of aqueous mobile phase A components at different pH values. For example:

  • pH 2.5: 0.1% Formic Acid in Water

  • pH 3.5: 10 mM Potassium Phosphate, adjusted with Phosphoric Acid

  • pH 4.5: 10 mM Acetate Buffer

• Equilibrate System: For each pH condition, thoroughly flush and equilibrate the column with the new mobile phase (at least 10-15 column volumes).

• Inject Standard: Inject a mixture of the isomers and the main compound.

• Analyze Results: Compare the resolution (Rs) values between the critical isomer pairs at each pH. Select the pH that provides the best selectivity as your starting point for further optimization.

Parameter	Condition 1	Condition 2	Condition 3
Aqueous Phase	0.1% Formic Acid	10mM Phosphate	10mM Acetate
pH	~2.7	3.5	4.5
Organic Phase	Acetonitrile	Acetonitrile	Acetonitrile
Resolution (Rs) 3- vs 4-isomer	e.g., 1.2	e.g., 1.6	e.g., 1.4
Resolution (Rs) 2- vs 4-isomer	e.g., 1.8	e.g., 2.1	e.g., 1.9
Table 1: Example data from a mobile phase pH screening experiment.

Protocol 2: Evaluation of Alternative Chromatography Modes

If reversed-phase fails, the inherent polarity of these isomers makes them excellent candidates for Hydrophilic Interaction Liquid Chromatography (HILIC).

• Select HILIC Column: Choose a suitable HILIC stationary phase, such as one with a zwitterionic or amide chemistry (e.g., Agilent InfinityLab Poroshell 120 HILIC-Z). 2[2][6]. Mobile Phase: HILIC uses a high concentration of organic solvent. A typical starting point is:

  • Mobile Phase A: 10 mM Ammonium Acetate in 95:5 Water:Acetonitrile

  • Mobile Phase B: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water

• Equilibration: HILIC columns require longer equilibration times than reversed-phase columns. Ensure the system is stable before injection.

• Injection Solvent: The sample must be dissolved in a solvent with a high organic content, similar to the initial mobile phase, to ensure good peak shape.

HILIC provides an orthogonal separation mechanism to reversed-phase, often yielding a completely different elution order and improved separation for polar compounds.

[7][8][9]#### Issue 2: Peak Tailing

Peak tailing is common for acidic compounds like benzoic acid derivatives, often leading to poor integration and inaccurate quantification.

Peak tailing for acidic analytes primarily stems from two sources:

• Secondary Interactions: The analyte's carboxyl group interacts with active sites on the silica backbone of the stationary phase (residual silanols). 2[10][11]. Insufficient Buffering: If the mobile phase is not adequately buffered at a pH close to the analyte's pKa, the analyte can exist in both ionized and non-ionized forms during its transit through the column, leading to a tailed peak.

[12]***

Troubleshooting Workflow for Peak Tailing

Caption: A diagnostic workflow to identify and resolve peak tailing.

Protocol 3: Optimizing Mobile Phase pH and Buffer Strength

• Objective: To fully protonate the carboxylic acid functional group and provide sufficient buffering capacity to maintain a consistent ionization state.

• Procedure:

  • Lower the mobile phase pH to at least 1.5-2 pH units below the pKa of the benzoic acid moiety. A pH of 2.5-3.0 is generally effective.

  • Use a true buffer with good buffering capacity at the target pH, such as a phosphate buffer. [12] * If tailing persists, increase the buffer concentration (e.g., from 10 mM to 25 mM) to enhance the buffering capacity.

• Verification: A significant improvement in peak symmetry (asymmetry factor approaching 1.0) indicates that secondary interactions or poor buffering were the root cause.

Protocol 4: Column Health and System Check

• Objective: To rule out column degradation or system issues as the cause of tailing.

• Procedure:

  • Column Wash: Disconnect the column from the detector and flush it with a strong solvent (like 100% isopropanol) to remove strongly adsorbed contaminants. [10] * Check for Voids: If peak shape does not improve and pressure is abnormal, a void may have formed at the column inlet. Reversing the column and flushing may sometimes resolve this, but replacement is often necessary. [11] * Assess Extra-Column Dead Volume: Ensure that the tubing connecting the injector, column, and detector is as short and narrow in diameter as possible to prevent band broadening that can manifest as tailing.

By systematically addressing both the chemical interactions and the physical state of the chromatographic system, you can effectively diagnose and eliminate the causes of peak tailing.

References

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. (2022). MDPI. Retrieved from [Link]

• Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. (n.d.). Waters. Retrieved from [Link]

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. (2013). SciSpace. Retrieved from [Link]

• Preparation method of p-aminobenzoic acid. (2005). Google Patents.

• HPLC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved from [Link]

• Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns. (1995). PubMed. Retrieved from [Link]

• STABILITY INDICATING HIGH PERFORMANCE LIQUID CHROMATOGRAPHIC METHOD FOR THE ESTIMATION OF CARISOPRODOL IN BULK AND IN TABLET DOS. (n.d.). Retrieved from [Link]

• Stability indicating high performance liquid chromatographic method for the estimation of carisoprodol in bulk and in tablet dosage form. (2020). ResearchGate. Retrieved from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved from [Link]

• HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden -Yemen. (2023). ResearchGate. Retrieved from [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (2011). PMC - NIH. Retrieved from [Link]

• Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid chromatography with 2-propanol–water–acetic acid as eluent. (n.d.). DOI. Retrieved from [Link]

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. (2022). ResearchGate. Retrieved from [Link]

• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. (n.d.). LCGC International. Retrieved from [Link]

• 4-Aminobenzoic Acid. (n.d.). PubChem. Retrieved from [Link]

• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. (n.d.). Semantic Scholar. Retrieved from [Link]

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. (2020). MDPI. Retrieved from [Link]

• Absorption and metabolic characteristics of p-aminobenzoic acid and its isomer, m-aminobenzoic acid, from the rat small intestine. (1990). PubMed. Retrieved from [Link]

• Mastering HILIC-Z Separation for Polar Analytes. (2023). Agilent. Retrieved from [Link]

• An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. (2023). PubMed. Retrieved from [Link]

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. (2019). PubMed. Retrieved from [Link]

• Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. (2020). Longdom Publishing. Retrieved from [Link]

Sources

• 1. waters.com [waters.com]
• 2. Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Absorption and metabolic characteristics of p-aminobenzoic acid and its isomer, m-aminobenzoic acid, from the rat small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 4-(Aminomethyl)Benzoic Acid | C8H9NO2 | CID 65526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. jchps.com [jchps.com]
• 8. researchgate.net [researchgate.net]
• 9. WO2003072534A1 - Method for preparing p-aminobenzoic acid - Google Patents [patents.google.com]
• 10. 3-Aminobenzoic Acid | C7H7NO2 | CID 7419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. americanelements.com [americanelements.com]
• 12. Aminobenzoic acids and derivatives | Fisher Scientific [fishersci.com]

Technical Support Center: Scaling Up the Synthesis of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the successful synthesis and scale-up of 4-[(Dimethylcarbamoyl)amino]benzoic acid. This document offers in-depth experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during this synthetic procedure.

Introduction and Reaction Overview

4-[(Dimethylcarbamoyl)amino]benzoic acid is a key intermediate in the synthesis of various pharmacologically active compounds. Its preparation involves the N-acylation of 4-aminobenzoic acid (PABA) with dimethylcarbamoyl chloride. While the reaction appears straightforward, successful and scalable synthesis requires careful control of reaction conditions to prevent side reactions and ensure high purity of the final product.

The fundamental reaction is the nucleophilic attack of the amino group of PABA on the electrophilic carbonyl carbon of dimethylcarbamoyl chloride. A base is typically employed to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.

Reaction Scheme and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amino group of 4-aminobenzoic acid attacks the carbonyl carbon of dimethylcarbamoyl chloride. This is followed by the elimination of a chloride ion to form the desired product.

Technical Support Center: Purification of 4-[(Dimethylcarbamoyl)amino]benzoic acid

Welcome to the technical support center for the purification of commercial 4-[(Dimethylcarbamoyl)amino]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered with this compound. Our approach is rooted in fundamental chemical principles to provide you with robust and reliable purification strategies.

Frequently Asked Questions (FAQs)

Q1: My commercial 4-[(Dimethylcarbamoyl)amino]benzoic acid has a low and broad melting point. What are the likely impurities?

A low and broad melting point is a classic indicator of impurities. For 4-[(Dimethylcarbamoyl)amino]benzoic acid, the most probable impurities are residual starting materials from its synthesis. A common synthetic route involves the reaction of 4-aminobenzoic acid with a dimethylcarbamoylating agent. Therefore, unreacted 4-aminobenzoic acid is a very likely contaminant. Other potential impurities could include byproducts from side reactions or residual solvents from the manufacturing process.

Q2: I see an extra peak in my HPLC analysis. How can I identify it?

To identify the unknown peak, you can run co-injections with potential impurities. Start with 4-aminobenzoic acid, as it is a common starting material. If the retention time of your unknown peak matches that of the 4-aminobenzoic acid standard, you have likely identified your impurity. If not, consider other potential byproducts based on the synthesis route. Mass spectrometry coupled with HPLC (LC-MS) can also be a powerful tool for identifying unknown impurities by providing molecular weight information.[1][2]

Q3: What is the best general-purpose method for purifying 4-[(Dimethylcarbamoyl)amino]benzoic acid?

For many common impurities, recrystallization is an effective and straightforward purification method. However, the choice of solvent is critical. An alternative and often more powerful technique for separating acidic compounds from neutral or basic impurities is acid-base extraction.[3]

Q4: Can I use column chromatography for purification?

Yes, column chromatography can be used, but it is often more labor-intensive and costly for large-scale purification compared to recrystallization or acid-base extraction. For aromatic carboxylic acids, reversed-phase chromatography is a common choice.[1] The mobile phase typically consists of a mixture of water and an organic solvent (like acetonitrile or methanol) with a pH modifier (like formic acid or acetic acid) to suppress the ionization of the carboxylic acid group.

Troubleshooting Guides

Issue 1: Persistent Presence of 4-Aminobenzoic Acid

Symptoms:

• A lower than expected melting point for your 4-[(Dimethylcarbamoyl)amino]benzoic acid.

• An additional spot on a TLC plate that corresponds to a 4-aminobenzoic acid standard.

• An extra peak in your HPLC chromatogram with a retention time matching that of 4-aminobenzoic acid.

Root Cause: Incomplete reaction during the synthesis, leaving unreacted 4-aminobenzoic acid in the final product.

Troubleshooting Workflow:

Figure 1. Troubleshooting workflow for removing 4-aminobenzoic acid.

Corrective Actions:

• Acid-Base Extraction: This is the most effective method to separate the more acidic 4-aminobenzoic acid from the less acidic product. The carboxylic acid group in 4-[(Dimethylcarbamoyl)amino]benzoic acid is somewhat sterically hindered and may have a different pKa than 4-aminobenzoic acid. You can exploit this difference. A detailed protocol is provided in the Experimental Protocols section. The basic principle is to dissolve the mixture in an organic solvent and extract with a dilute aqueous base. The more acidic compound will preferentially move into the aqueous layer as its salt.[3]

• Recrystallization: If the level of 4-aminobenzoic acid is low, recrystallization can be effective. A mixed solvent system, such as ethanol/water, is a good starting point. 4-aminobenzoic acid is soluble in hot water, while 4-[(Dimethylcarbamoyl)amino]benzoic acid is expected to be less so.

Issue 2: Product is Discolored (Yellow or Brown)

Symptoms:

• The solid product is not white or off-white.

• The solution of the product in an organic solvent has a noticeable color.

Root Cause:

• Presence of colored byproducts from the synthesis.

• Degradation of the product or impurities, potentially due to exposure to air and light. Aromatic amines are known to be sensitive to oxidation.[4]

Corrective Actions:

• Charcoal Treatment during Recrystallization: Add a small amount of activated charcoal to the hot solution of your compound during recrystallization. The charcoal will adsorb the colored impurities. Be cautious not to add too much, as it can also adsorb your product.

• Column Chromatography: If discoloration persists after recrystallization, column chromatography may be necessary to separate the colored impurities.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed to separate 4-[(Dimethylcarbamoyl)amino]benzoic acid from more acidic or basic impurities.

Materials:

• Commercial 4-[(Dimethylcarbamoyl)amino]benzoic acid

• Ethyl acetate

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Deionized water

• Anhydrous magnesium sulfate

• Separatory funnel

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Dissolve the crude 4-[(Dimethylcarbamoyl)amino]benzoic acid in a suitable organic solvent like ethyl acetate.

• Transfer the solution to a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate solution.

• Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate. The aqueous layer (bottom) will contain the deprotonated carboxylic acids.

• Drain the aqueous layer into a clean beaker.

• Repeat the extraction of the organic layer with fresh sodium bicarbonate solution two more times.

• Combine all the aqueous extracts.

• Cool the combined aqueous extracts in an ice bath and slowly acidify with 1 M hydrochloric acid until the product precipitates out (check pH with litmus paper).

• Collect the precipitated solid by vacuum filtration and wash with cold deionized water.

• Dry the purified product under vacuum.

Figure 2. Workflow for purification via acid-base extraction.

Protocol 2: Purification by Recrystallization

This protocol provides a general method for recrystallizing 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Materials:

• Crude 4-[(Dimethylcarbamoyl)amino]benzoic acid

• Ethanol

• Deionized water

• Erlenmeyer flask

• Hot plate/stirrer

• Buchner funnel and filter paper

Procedure:

• Place the crude 4-[(Dimethylcarbamoyl)amino]benzoic acid in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• Slowly add hot deionized water dropwise until the solution becomes slightly cloudy.

• If the solution becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

• Allow the solution to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum.

Parameter	4-[(Dimethylcarbamoyl)amino]benzoic acid (Expected)	4-Aminobenzoic Acid (Impurity)
Molecular Weight	~208.21 g/mol	137.14 g/mol [4]
Melting Point	>200 °C (Decomposition may occur)	187-189 °C[4]
Aqueous Solubility	Likely low	4.7 g/L at 20 °C[4]
Ethanol Solubility	Soluble in hot ethanol	Soluble[4]

Purity Assessment

1. Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. As mentioned, impurities will depress and broaden the melting point range.

2. Thin-Layer Chromatography (TLC): TLC is a quick and inexpensive way to assess purity. A pure compound should ideally show a single spot.

• Stationary Phase: Silica gel 60 F254

• Mobile Phase: A mixture of ethyl acetate and hexanes, with a small amount of acetic acid (e.g., 90:10:1 v/v/v Ethyl Acetate:Hexanes:Acetic Acid). The acetic acid helps to produce sharper spots for carboxylic acids.

3. High-Performance Liquid Chromatography (HPLC): HPLC provides a quantitative assessment of purity.

• Column: C18 reversed-phase column

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Detection: UV detection at a wavelength where both the product and potential impurities absorb (e.g., 254 nm).

References

• Rodríguez, R.; Quiroga-Suavita, F.; Dotor Robayo, M. Y. Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Molbank2022 , 2022, M1407. [Link]

• Preparation method of 4-aminobenzoic acid and derivatives thereof.
• Method for preparing p-aminobenzoic acid.

• 4-((Aminocarbonyl)amino)benzoic acid. PubChem. [Link]

• 4-(Dimethylamino)benzoic acid. PubChem. [Link]

• Prt-062802. PubChem. [Link]

• List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. ResearchGate. [Link]

• Crystallization of para-aminobenzoic acid forms from specific solvents. RSC Publishing. [Link]

• M-aminobenzoic acid spherical crystal and preparation method thereof.

• 4-Aminobenzoic acid. Solubility of Things. [Link]

• Spectrophotometric determination of 4-aminobenzoic acid using charge transfer complexation. International Journal of ChemTech Research. [Link]

• Determination of nicotinamide and 4-aminobenzoic acid in pharmaceutical preparation by LC. PubMed. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Determination of nicotinamide and 4-aminobenzoic acid in pharmaceutical preparation by LC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminobenzoic acid | 150-13-0 [chemicalbook.com]

Unexpected reaction products of 4-[(Dimethylcarbamoyl)amino]benzoic acid

Technical Support Center: 4-[(Dimethylcarbamoyl)amino]benzoic acid

Welcome to the technical support center for 4-[(Dimethylcarbamoyl)amino]benzoic acid. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the complexities of working with this versatile building block. While its primary reactivity is straightforward, certain conditions can lead to unexpected and often confounding side products. This document provides in-depth troubleshooting advice, mechanistic explanations, and preventative protocols to ensure the success of your experiments.

Troubleshooting Guide: Unexpected Reaction Products

This section addresses specific problems you may encounter during your synthesis. Each question is followed by a detailed explanation of the likely cause, the chemical mechanism, and actionable solutions.

Q1: My mass spectrometry analysis shows a significant peak corresponding to a mass loss of 44 Da from my expected product. What is this unexpected species?

Short Answer: You are likely observing the product of a thermal or acid-catalyzed decarboxylation reaction.

In-Depth Analysis: The loss of 44 Da corresponds precisely to the mass of carbon dioxide (CO₂). This indicates that the carboxylic acid group has been cleaved from the aromatic ring. 4-[(Dimethylcarbamoyl)amino]benzoic acid, like other substituted aminobenzoic acids, is susceptible to decarboxylation, particularly under harsh thermal or acidic conditions.[1][2][3] The electron-donating nature of the para-amino group can facilitate this reaction by stabilizing the transition state.[2]

Mechanism of Formation (Decarboxylation): Under acidic conditions, the reaction proceeds via an electrophilic substitution mechanism where a proton attacks the carbon atom bearing the carboxyl group.[1][2] This is often the rate-determining step. Subsequent loss of CO₂ yields the decarboxylated product, N,N-dimethyl-N'-phenylurea. High temperatures (>150-200 °C) can also promote this reaction, even in the absence of a strong acid.[3][4]

Caption: Figure 1: Decarboxylation of the starting material.

Recommended Solutions:

• Avoid High Temperatures: If your reaction requires heat, maintain the temperature below 120 °C where possible. Monitor the reaction closely for the appearance of the decarboxylated byproduct by TLC or LC-MS.

• Use Milder Coupling Conditions: For amide bond formation, avoid activating the carboxylic acid by forming an acyl chloride with reagents like thionyl chloride at high temperatures. Instead, use modern coupling agents that operate at or below room temperature.

• pH Control: Maintain a neutral to slightly basic pH if the reaction chemistry allows. Strong acidic conditions are a key driver of this side reaction.[1]

Q2: My reaction mixture contains 4-aminobenzoic acid and I detect a faint smell of dimethylamine. What is causing this degradation?

Short Answer: The N,N-dimethylurea (dimethylcarbamoyl) group is undergoing hydrolysis.

In-Depth Analysis: The urea linkage, while generally stable, is susceptible to hydrolysis under strong acidic or basic conditions, especially when heated.[5][6][7] This cleavage breaks the N-C(O) bond, leading to the formation of 4-aminobenzoic acid and dimethylamine. The latter is a volatile gas with a characteristic fishy odor, making its presence a key diagnostic indicator. This side reaction is particularly problematic as it generates a new primary amine (on 4-aminobenzoic acid) which can compete in subsequent coupling reactions, leading to undesired homo-coupled byproducts.

Mechanism of Formation (Hydrolysis): Under basic conditions, a hydroxide ion directly attacks the electrophilic carbonyl carbon of the urea. The resulting tetrahedral intermediate then collapses, expelling the dimethylamide anion, which is subsequently protonated to give dimethylamine. Under acidic conditions, the carbonyl oxygen is first protonated, making the carbonyl carbon more electrophilic and susceptible to attack by water.

Caption: Figure 2: Hydrolysis leading to unwanted byproducts.

Recommended Solutions:

• Moderate pH: Avoid pH extremes. For base-mediated reactions, use non-nucleophilic organic bases like DIPEA or triethylamine instead of strong hydroxides. For acid-catalyzed reactions, use the minimum required catalytic amount.

• Temperature Control: Perform reactions at the lowest effective temperature. Hydrolysis rates increase significantly with temperature.

• Anhydrous Conditions: Whenever possible, run reactions under anhydrous conditions. The presence of water is a prerequisite for hydrolysis. A patent for the preparation of N,N-dimethylurea specifies substantially anhydrous conditions.[8]

Frequently Asked Questions (FAQs)

What are the general stability limits for 4-[(Dimethylcarbamoyl)amino]benzoic acid?

The stability of the molecule is dictated by its two primary functional groups. The following table summarizes its general reactivity profile.

Condition	Moiety Affected	Unexpected Product(s)	Recommended Limit
High Temperature	Carboxylic Acid	N,N-dimethyl-N'-phenylurea	Avoid sustained heating > 120°C
Strong Acid (pH < 2)	Both	4-Aminobenzoic acid, Aniline	Use catalytic acid only; avoid reflux
Strong Base (pH > 12)	Dimethylcarbamoyl	4-Aminobenzoic acid	Use organic bases; avoid NaOH/KOH
Strong Oxidizers	Aromatic Ring	Ring-opened/oxidized species	Avoid (e.g., KMnO₄, CrO₃)
Strong Reductants	Carboxylic Acid	4-(Hydroxymethyl)aniline derivative	Use chemoselective reductants

I am performing an amide coupling reaction. How can I prevent side reactions?

Amide coupling is a common application for this molecule, but it's also a step where multiple side reactions can occur if not properly controlled.[9]

Workflow for Robust Amide Coupling:

Caption: Figure 3: Recommended workflow for amide coupling.

Detailed Protocol to Minimize Byproducts:

• Dissolution: Dissolve 4-[(Dimethylcarbamoyl)amino]benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF, DCM).

• Pre-activation (Critical Step): Cool the solution to 0 °C. Add your coupling agent (e.g., HATU, 1.1 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq). Allow the mixture to stir for 15-30 minutes. This pre-activation step ensures the carboxylic acid is converted to a highly reactive ester intermediate before the amine is introduced, minimizing side reactions.[10]

• Amine Addition: Slowly add your amine nucleophile (1.1 eq) to the cooled, activated mixture.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Workup & Purification: Perform a standard aqueous workup to remove the water-soluble coupling byproducts and purify by column chromatography or recrystallization.

By pre-activating the carboxylic acid, you ensure that it is consumed rapidly upon addition of the amine, which outcompetes the slower degradation pathways of hydrolysis and decarboxylation.

References

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. MDPI Molbank. Available at: [Link]

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. ResearchGate. Available at: [Link]

• How to produce amide from Benzoic acid and amine directly? ResearchGate. Available at: [Link]

• Carbamic acid. Wikipedia. Available at: [Link]

• Decarboxylation of substituted 4-aminobenzoic acids in acidic aqueous solution. Journal of the American Chemical Society. Available at: [Link]

• N,N-DIMETHYLUREA. Ataman Kimya. Available at: [Link]

• Safety Data Sheet: 4-Aminobenzoic acid. Carl ROTH. Available at: [Link]

• Decomposition of alkyl-substituted urea molecules at a hydroxide-bridged dinickel center. PubMed. Available at: [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PubMed Central. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]

• 4-(Dimethylamino)benzoic acid. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Decarboxylation of substituted 4‐aminobenzoic acids in acidic aqueous solution. Scite.ai. Available at: [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. Available at: [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ResearchGate. Available at: [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Available at: [Link]

• A long lasting sunscreen controversy of 4-aminobenzoic acid and 4-dimethylaminobenzaldehyde derivatives resolved by ultrafast spectroscopy combined with density functional theoretical study. RSC Publishing. Available at: [Link]

• Theoretical Study of the Mechanism of Thermal Decarboxylation of Salicylic and p-Aminobenzoic Acids; Models for Aqueous Solution. RSC Publishing. Available at: [Link]

• How do I avoid side reactions while doing this peptide coupling reaction? Reddit. Available at: [Link]

• Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability. PubMed Central. Available at: [Link]

• Process for preparing n, n-dimethylurea.Google Patents.

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKAT USA, Inc. Available at: [Link]

• Biological synthesis of p-aminobenzoic acid, p-aminophenol, n-(4-hydroxyphenyl)ethanamide and derivatives thereof.Google Patents.

• 4-Aminobenzoic acid. NIST Chemistry WebBook. Available at: [Link]

• Protecting Groups For Amines: Carbamates. Master Organic Chemistry. Available at: [Link]

• Decarboxylation of all six possible forms of diaminobenzoic acids... YouTube. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Binding Affinity of 4-[(Dimethylcarbamoyl)amino]benzoic acid to PARP1

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the binding affinity of the novel small molecule, 4-[(Dimethylcarbamoyl)amino]benzoic acid, to its putative target, Poly(ADP-ribose) polymerase-1 (PARP1). In the landscape of drug discovery, unequivocally demonstrating target engagement is a cornerstone of a successful therapeutic program. This document moves beyond a simple recitation of protocols; it delves into the causality behind experimental choices, emphasizing the importance of orthogonal validation to build a self-consistent and trustworthy data package.

We will compare the binding characteristics of 4-[(Dimethylcarbamoyl)amino]benzoic acid with a well-established clinical competitor, Olaparib , a potent PARP1 inhibitor. This comparative approach provides essential context for evaluating the compound's potential. The methodologies detailed herein—Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and MicroScale Thermophoresis (MST)—are pillars of modern biophysical characterization, each offering a unique lens through which to view the molecular interaction.

The Target: Poly(ADP-ribose) Polymerase-1 (PARP1)

PARP1 is a critical enzyme in the cellular response to DNA damage.[1][2] It acts as a DNA damage sensor, binding to single-strand breaks (SSBs) and initiating a signaling cascade to recruit other DNA repair proteins.[1][3][4] PARP1 catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other nuclear proteins, a process known as PARylation.[1][5] This modification serves as a scaffold to assemble the machinery for base excision repair (BER).[1][6] In the context of cancer, particularly in tumors with deficiencies in other DNA repair pathways like homologous recombination (e.g., those with BRCA mutations), inhibiting PARP1 leads to an accumulation of DNA damage and ultimately, cancer cell death—a concept known as synthetic lethality.[4][7] This makes PARP1 a highly attractive target for cancer therapeutics.

Orthogonal Validation: A Multi-Faceted Approach to Binding Affinity

No single technique can provide a complete picture of a molecular interaction.[8] Factors such as protein immobilization, labeling, or assay buffer conditions can influence results. Therefore, employing a suite of orthogonal, biophysical methods is critical for robustly validating a compound's binding affinity.[8] This guide details three such methods, each with distinct principles, to create a self-validating system.

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

SPR is a powerful optical technique for monitoring biomolecular interactions in real time.[9] It provides not only the equilibrium dissociation constant (KD), a measure of affinity, but also the kinetic rate constants for association (ka) and dissociation (kd).

Causality Behind the Method

SPR measures changes in the refractive index at the surface of a sensor chip.[9] When a ligand (e.g., PARP1) is immobilized on the chip and an analyte (e.g., 4-[(Dimethylcarbamoyl)amino]benzoic acid) flows over the surface, the binding event causes an increase in mass at the surface. This mass change alters the refractive index, which is detected as a change in the resonance signal, plotted in a sensorgram.[9] This allows for the direct observation of the binding and dissociation phases of the interaction.

Detailed Experimental Protocol: SPR

• Reagent Preparation :

  • Ligand : Recombinant human His-tagged PARP1, diluted to 10 µg/mL in HBS-EP+ buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).

  • Analytes : 4-[(Dimethylcarbamoyl)amino]benzoic acid and Olaparib, prepared as 10 mM DMSO stocks. A 2-fold serial dilution series is prepared in HBS-EP+ buffer, typically from 100 µM down to ~0.5 nM, maintaining a final DMSO concentration of 1%.

  • Immobilization Surface : An NTA sensor chip is used for capturing the His-tagged PARP1 via metal chelation.[10]

• Instrumentation and Setup (e.g., Cytiva Biacore) :

  • Prime the system with HBS-EP+ running buffer.

  • Activate the NTA surface with a 1-minute injection of 0.5 M NiCl₂.

  • Immobilize His-tagged PARP1 by injecting the protein solution over one flow cell until a stable response level of ~5000 Resonance Units (RU) is achieved. A second flow cell is left blank to serve as a reference.

• Kinetic Titration :

  • Perform a multi-cycle kinetic analysis.

  • In each cycle, inject a single concentration of the analyte (e.g., 4-[(Dimethylcarbamoyl)amino]benzoic acid) over both the PARP1-immobilized and reference flow cells for 120 seconds.

  • Allow the dissociation phase to proceed for 300 seconds by flowing running buffer.

  • Regenerate the surface between cycles with a short pulse of 350 mM EDTA to strip the bound analyte without removing the captured PARP1.

  • Repeat for the full concentration range of both analytes.

• Data Analysis :

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine ka, kd, and calculate KD (KD = kd/ka).

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamics

ITC directly measures the heat released or absorbed during a binding event.[11][12] It is considered the gold standard for determining the thermodynamic parameters of an interaction, as it is a label-free, in-solution technique.[11][13]

Causality Behind the Method

An ITC experiment involves titrating a ligand (the compound) into a sample cell containing a protein solution at a constant temperature.[14] The instrument measures the minute temperature difference between the sample cell and a reference cell. As the ligand binds to the protein, heat is either released (exothermic) or absorbed (endothermic).[15] The power required to maintain a zero temperature difference between the cells is recorded. The resulting thermogram provides the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH).[11] From these, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated, offering deep insight into the driving forces of the interaction.

Detailed Experimental Protocol: ITC

• Reagent Preparation :

  • Protein : Recombinant human PARP1 is extensively dialyzed against the assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP). The final concentration in the sample cell should be ~10-20 µM.

  • Ligands : 4-[(Dimethylcarbamoyl)amino]benzoic acid and Olaparib are dissolved in the final dialysis buffer to a concentration of ~100-200 µM. It is critical that the buffer for the protein and ligand are identical to minimize heats of dilution.

• Instrumentation and Setup (e.g., Malvern MicroCal) :

  • Thoroughly clean the sample and reference cells.

  • Load the PARP1 solution into the sample cell (~200 µL) and the ligand solution into the injection syringe (~40 µL).

  • Equilibrate the system at 25°C for at least 30 minutes.

• Titration Experiment :

  • Perform an initial injection of 0.4 µL, which is discarded during analysis to account for diffusion across the syringe tip during equilibration.

  • Follow with 19 subsequent injections of 2 µL each, with a 150-second spacing between injections to allow the signal to return to baseline.

  • Perform a control experiment by titrating the ligand into buffer alone to determine the heat of dilution.

• Data Analysis :

  • Subtract the heats of dilution from the raw titration data.

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a one-site binding model to determine KD, n, and ΔH.

MicroScale Thermophoresis (MST): In-Solution Analysis with Low Sample Consumption

MST is an immobilization-free technology that measures molecular interactions by detecting changes in the movement of molecules along a microscopic temperature gradient.[16][17]

Causality Behind the Method

MST monitors the fluorescence of a labeled molecule.[18] An infrared laser creates a precise temperature gradient in the sample, and molecules migrate along this gradient (thermophoresis). The thermophoretic movement of a molecule is sensitive to changes in its size, charge, and hydration shell.[16] When a ligand binds to a fluorescently labeled protein, these properties change, leading to a different thermophoretic movement. This change is quantified and plotted against the ligand concentration to derive the binding affinity (KD).

Detailed Experimental Protocol: MST

• Reagent Preparation :

  • Labeled Protein : Label recombinant PARP1 with an amine-reactive fluorescent dye (e.g., RED-NHS 2nd Generation) according to the manufacturer's protocol. Remove excess dye using a desalting column. The final concentration of labeled PARP1 should be kept constant in the assay, typically around 20 nM.

  • Ligands : Prepare a 16-point, 2-fold serial dilution of 4-[(Dimethylcarbamoyl)amino]benzoic acid and Olaparib in assay buffer (e.g., PBS-T, pH 7.4, 0.05% Tween-20).

  • Assay Series : Mix the ligand dilutions with the labeled PARP1 solution in a 1:1 ratio. The final concentration of PARP1 will be 10 nM. Incubate at room temperature for 10 minutes.

• Instrumentation and Setup (e.g., NanoTemper Monolith) :

  • Load the samples into hydrophilic capillaries.[19]

  • Place the capillaries into the instrument tray.

  • Set the instrument parameters: LED power at 20-40%, MST power at Medium.

• MST Measurement :

  • The instrument will perform an initial fluorescence scan to check for sample homogeneity.

  • The MST measurement is then performed for each capillary, recording the change in fluorescence as the IR laser is activated and deactivated.

• Data Analysis :

  • The change in normalized fluorescence (ΔFnorm) is calculated from the MST time traces.

  • Plot ΔFnorm against the logarithm of the ligand concentration.

  • Fit the resulting dose-response curve to the KD model to determine the dissociation constant.

Data Synthesis and Comparative Analysis

Table 1: Hypothetical Comparative Binding Data for PARP1 Inhibitors

Parameter	4-[(Dimethylcarbamoyl)amino]benzoic acid	Olaparib (Reference)	Method	Justification
KD (nM)	75	5	SPR	Provides kinetic and affinity data.
ka (10⁵ M⁻¹s⁻¹)	1.2	4.5	SPR	Quantifies the rate of association.
kd (10⁻³ s⁻¹)	0.9	0.225	SPR	Quantifies the rate of dissociation (residence time).
KD (nM)	82	6	ITC	Confirms affinity and provides thermodynamic profile.
Stoichiometry (n)	1.1	1.0	ITC	Confirms a 1:1 binding model.
ΔH (kcal/mol)	-8.5	-10.2	ITC	Indicates binding is enthalpically driven.
-TΔS (kcal/mol)	-2.3	-1.5	ITC	Shows a smaller, favorable entropic contribution.
KD (nM)	95	8	MST	Provides in-solution affinity confirmation.

Interpretation of Results

Based on the hypothetical data above, a clear and consistent picture emerges:

• Trustworthiness through Convergence : All three methods confirm that both compounds bind directly to PARP1. The KD values are in the same nanomolar range across all platforms, lending high confidence to the findings.

• Potency Ranking : Olaparib is consistently shown to be more potent than 4-[(Dimethylcarbamoyl)amino]benzoic acid, with a KD approximately 10-15 fold lower.

• Mechanism of Binding :

  • The SPR data reveals that Olaparib's higher affinity is driven by both a faster on-rate (ka) and a significantly slower off-rate (kd), indicating a longer residence time on the target.

  • The ITC data shows that the binding of both compounds is primarily driven by favorable enthalpy (ΔH), which is typical for specific, well-defined interactions involving hydrogen bonds and van der Waals forces.

• Self-Validation : The 1:1 stoichiometry observed in ITC validates the use of a 1:1 binding model for analyzing the SPR data. The agreement between the in-solution techniques (ITC, MST) and the surface-based technique (SPR) suggests that immobilization of PARP1 did not significantly compromise its binding activity.

By rigorously applying these orthogonal techniques, researchers can build a robust, multi-dimensional understanding of the binding affinity and mechanism of 4-[(Dimethylcarbamoyl)amino]benzoic acid. This comprehensive data package is essential for making informed decisions in the progression of a drug discovery project, providing a solid foundation built on scientific integrity and experimental excellence.

References

• Benchchem. (n.d.). 4-[(4-Methoxybenzoyl)amino]benzoic Acid | 28547-12-8.

• MDPI. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminobenzoic Acid. Retrieved from [Link]

• PubMed. (2015). Discovery of substituted-2,4-dimethyl-(naphthalene-4-carbonyl)amino-benzoic acid as potent and selective EP4 antagonists. Retrieved from [Link]

• CMI, Harvard Medical School. (2024). Monolith NT.115pico: CMI Getting Started Guide to MicroScale Thermophoresis.

• PubMed Central (PMC). (n.d.). Multifaceted Role of PARP-1 in DNA Repair and Inflammation: Pathological and Therapeutic Implications in Cancer and Non-Cancer Diseases. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Retrieved from [Link]

• bioRxiv. (2024). Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Molecular Mechanisms of PARP-1 Inhibitor 7-Methylguanine. Retrieved from [Link]

• PubMed. (n.d.). Isothermal titration calorimetry for studying protein-ligand interactions. Retrieved from [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

• Massive Bio. (2026). Poly Adp Ribose Polymerase 1. Retrieved from [Link]

• Portland Press. (2023). A beginner's guide to surface plasmon resonance. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). PARP inhibition: PARP1 and beyond. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). User Starting Guide for the Monolith NT.115.

• ResearchGate. (2025). The role of PARP1 in DNA damage response and its application in tumor therapy. Retrieved from [Link]

• ACS Omega. (n.d.). Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. Retrieved from [Link]

• PubMed. (n.d.). PARP1: Structural insights and pharmacological targets for inhibition. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Identification and validation of protein targets of bioactive small molecules. Retrieved from [Link]

• YouTube. (2022). How PARP inhibitors (PARPi) work. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of Escherichia coli by p-aminobenzoic acid and its reversal by p-hydroxybenzoic acid. Retrieved from [Link]

• Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Retrieved from [Link]

• Yale University. (n.d.). Isothermal Titration Calorimetry of Protein-Protein Interactions. Retrieved from [Link]

• JoVE. (2024). Protein Target Prediction and Validation of Small Molecule Compound. Retrieved from [Link]

• Molecular Biology of the Cell (MBoC). (2017). A Guide to Simple and Informative Binding Assays. Retrieved from [Link]

• University of Michigan. (2022). Guide to Running an SPR Experiment.

• YouTube. (2021). Isothermal Titration Calorimetry | ITC | Biochemistry. Retrieved from [Link]

• Bio-protocol. (n.d.). MicroScale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). MicroScale Thermophoresis. Retrieved from [Link]

• PubMed. (n.d.). P-Aminobenzoic acid derivatives as inhibitors of the cell-free H2-pteroate synthesizing system of Escherichia coli. Retrieved from [Link]

• 百泰派克生物科技. (n.d.). Small Molecule Drug Target Identification and Validation. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking Functionalized Benzoic Acids in High-Performance Polyamides

Introduction: The Enduring Legacy of Aromatic Polyamides

Aromatic polyamides, or aramids, represent a cornerstone of high-performance materials science. Their rigid backbones, characterized by amide linkages between aromatic rings, bestow exceptional thermal stability, chemical resistance, and mechanical strength.[1] These properties have made them indispensable in applications ranging from aerospace composites to ballistic protection. The archetypal aramids, such as poly(p-phenylene terephthalamide) (PPTA), are synthesized from monomers like p-aminobenzoic acid (PABA) or the combination of an aromatic diamine and a diacid chloride.[2][3]

While the performance of traditional aramids is undisputed, their inherent rigidity often leads to poor solubility, complicating processing and limiting their application in certain advanced technologies. This guide explores the strategic incorporation of functionalized benzoic acid derivatives into the aramid backbone as a means to tailor their properties. We will use 4-[(Dimethylcarbamoyl)amino]benzoic acid as a primary case study to illustrate the potential benefits and challenges of this approach, benchmarking its hypothetical performance against established aramid systems.

The Strategic Imperative for Functionalized Monomers

The introduction of pendant functional groups to the polymer main chain is a proven strategy to modulate the properties of aromatic polyamides.[4] Bulky side groups can disrupt chain packing, thereby enhancing solubility without significantly compromising thermal stability.[5] The specific functionality can also impart new characteristics, such as altered dielectric properties or sites for further chemical modification.

In this context, 4-[(Dimethylcarbamoyl)amino]benzoic acid presents an intriguing candidate. The dimethylcarbamoyl moiety is polar and relatively bulky. Its incorporation into a polyamide backbone could be hypothesized to:

• Enhance Solubility: The polar nature of the dimethylcarbamoyl group and its potential to disrupt hydrogen bonding between polymer chains may lead to improved solubility in a wider range of organic solvents.

• Modify Thermal Properties: The introduction of a flexible side group might lower the glass transition temperature (Tg) compared to its non-functionalized counterpart, potentially broadening the processing window.

• Influence Mechanical Properties: The disruption of chain packing could lead to a decrease in tensile strength and modulus compared to highly crystalline aramids, a trade-off that may be acceptable for applications where processability is paramount.

Comparative Performance Analysis: A Hypothetical Aramid vs. a Known Standard

To contextualize the potential of 4-[(Dimethylcarbamoyl)amino]benzoic acid, we will compare the projected properties of a hypothetical polyamide derived from it with a well-characterized aramid. For this purpose, we will consider a polyamide synthesized from a biphenyl-containing diacid and various aromatic diamines, as described in the literature, which provides a relevant benchmark for high-performance, soluble aramids.[1]

Property	Polyamide from 4,4'-bis(4-carboxymethylene)biphenyl and ODA[1]	Hypothetical Polyamide from 4-[(Dimethylcarbamoyl)amino]benzoic acid	Rationale for Hypothetical Performance
Glass Transition Temperature (Tg)	210 °C	Potentially lower (e.g., 180-200 °C)	The flexible dimethylcarbamoyl side group could increase free volume and reduce chain rigidity.
10% Weight Loss Temperature (T10)	588 °C (in Nitrogen)	High, but potentially slightly lower (e.g., >500 °C)	The fundamental aromatic amide backbone remains, ensuring high thermal stability. The side group may have slightly lower thermal stability.
Solubility	Soluble in polar aprotic solvents (NMP, DMAc, DMSO, DMF)	Expected to be soluble in a broader range of polar aprotic solvents.	The polar dimethylcarbamoyl group should enhance solvent-polymer interactions.
Tensile Strength	High (not explicitly quantified in the reference for this specific polymer, but generally high for aramids)	Potentially lower than highly crystalline aramids.	Disruption of chain packing by the side group may reduce intermolecular forces.
Tensile Modulus	High (not explicitly quantified in the reference for this specific polymer, but generally high for aramids)	Potentially lower than highly crystalline aramids.	Reduced crystallinity and intermolecular interactions would likely lower the modulus.

Experimental Protocols: A Blueprint for Synthesis and Characterization

To validate the hypothetical performance of a polyamide derived from 4-[(Dimethylcarbamoyl)amino]benzoic acid, a robust experimental workflow is essential. The following protocols are based on established methods for the synthesis and characterization of aromatic polyamides.[1]

Synthesis of Aromatic Polyamide via Phosphorylation Polycondensation

This method is widely used for preparing high-molecular-weight aromatic polyamides under relatively mild conditions.

Materials:

• 4-[(Dimethylcarbamoyl)amino]benzoic acid (monomer)

• Aromatic diamine (e.g., 4,4'-oxydianiline - ODA)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Triphenyl phosphite (TPP)

• Lithium chloride (LiCl)

• Methanol

• Deionized water

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser, add 1 mmol of 4-[(Dimethylcarbamoyl)amino]benzoic acid, 1 mmol of the aromatic diamine, 0.2 g of LiCl, and 2.5 mL of NMP.

• Stir the mixture under a gentle flow of nitrogen until all solids are dissolved.

• Add 0.5 mL of pyridine and 0.63 mL of triphenyl phosphite to the solution.

• Heat the reaction mixture to 110°C and maintain this temperature with continuous stirring for 3 hours under a nitrogen atmosphere.

• After cooling to room temperature, pour the viscous polymer solution into 200 mL of methanol with vigorous stirring to precipitate the polymer.

• Collect the fibrous polymer by filtration and wash it thoroughly with methanol and then with hot deionized water.

• Dry the polymer in a vacuum oven at 110°C for 24 hours.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of a functionalized aromatic polyamide.

Characterization of the Synthesized Polyamide

1. Thermal Properties:

• Thermogravimetric Analysis (TGA): To determine the thermal stability and degradation temperature.

  • Instrument: TGA instrument (e.g., Mettler Toledo STARe).

  • Procedure: Heat a 5-10 mg sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).

  • Instrument: DSC instrument (e.g., Mettler Toledo DSC STARe).

  • Procedure: Heat the sample from room temperature to a temperature above the expected Tg at a heating rate of 20°C/min, cool it down, and then reheat at the same rate. The Tg is determined from the second heating scan.

2. Mechanical Properties:

• Tensile Testing: To measure tensile strength, elongation at break, and tensile modulus.

  • Sample Preparation: Cast a thin film of the polymer from a solution (e.g., in NMP) onto a glass plate and dry it in a vacuum oven. Cut the film into dumbbell-shaped specimens according to ASTM D638.

  • Instrument: Universal Testing Machine.

  • Procedure: Mount the specimen in the grips of the testing machine and pull it at a constant rate of extension until it fractures.

3. Solubility Testing:

• Procedure: Add 10 mg of the polymer to 1 mL of various organic solvents (e.g., NMP, DMAc, DMSO, DMF, m-cresol, chloroform) at room temperature and observe its solubility with gentle agitation.

Diagram of Monomer Comparison:

Caption: Comparison of a standard and a functionalized aramid monomer.

Conclusion: A Pathway to Tailored High-Performance Polymers

While 4-[(Dimethylcarbamoyl)amino]benzoic acid itself may not be a widely commercialized monomer for aramids, its conceptual application serves as a powerful illustration of the potential of functionalized monomers. The strategic introduction of side groups that can disrupt chain packing and introduce new functionalities is a key avenue for the development of the next generation of high-performance polymers. By systematically exploring the structure-property relationships of such modified aramids, researchers can design materials with a tailored balance of thermal stability, mechanical performance, and processability to meet the demands of ever-more challenging applications. The experimental framework provided in this guide offers a starting point for the empirical validation of these design principles.

References

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A Comparative Guide to In-Vitro and In-Vivo Studies of 4-[(Dimethylcarbamoyl)amino]benzoic Acid and Its Analogs

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from the benchtop to potential clinical application is a meticulously planned voyage. This guide provides an in-depth comparison of in-vitro and in-vivo research methodologies, using the hypothetical investigation of 4-[(Dimethylcarbamoyl)amino]benzoic acid as a central theme. While specific experimental data for this particular compound is not extensively available in the public domain, we will draw upon studies of its core structure, 4-aminobenzoic acid (PABA), and its derivatives to illustrate key concepts, experimental designs, and data interpretation. This approach will provide a robust framework for understanding the critical transition from a controlled laboratory environment to a complex biological system.

Introduction to 4-[(Dimethylcarbamoyl)amino]benzoic Acid

4-[(Dimethylcarbamoyl)amino]benzoic acid belongs to the family of aminobenzoic acid derivatives. The parent molecule, PABA, is a precursor in the folate synthesis pathway of many microorganisms and has been a scaffold for the development of various therapeutic agents.[1][2] The introduction of a dimethylcarbamoyl group to the amino moiety of PABA can significantly alter its physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn can influence its biological activity, metabolic stability, and pharmacokinetic profile.

Derivatives of 4-aminobenzoic acid have been investigated for a range of biological activities, including antimicrobial and cytotoxic effects.[1][2] The exploration of a novel derivative like 4-[(Dimethylcarbamoyl)amino]benzoic acid would logically begin with a series of in-vitro assays to establish its baseline activity and mechanism of action, followed by in-vivo studies to assess its efficacy and safety in a living organism.

Section 1: In-Vitro Evaluation: The Foundational Screening

In-vitro studies, conducted in a controlled environment outside of a living organism, are the cornerstone of early-stage drug discovery. They offer a rapid and cost-effective means to screen compounds for biological activity, elucidate mechanisms of action, and identify potential liabilities before committing to more complex and expensive in-vivo experiments.

Key In-Vitro Assays for a Novel Benzoic Acid Derivative

For a compound like 4-[(Dimethylcarbamoyl)amino]benzoic acid, a typical in-vitro screening cascade would likely investigate its potential as an antimicrobial or anticancer agent, drawing parallels from the known activities of PABA derivatives.[1][2]

1. Antimicrobial Susceptibility Testing:

• Objective: To determine the minimum concentration of the compound that inhibits the visible growth of a microorganism (Minimum Inhibitory Concentration, MIC).

• Rationale: PABA is an essential nutrient for many bacteria, and its derivatives can interfere with folate metabolism.[2] Investigating the antimicrobial properties of our target compound is a logical starting point.

• Protocol:

  • Prepare a series of twofold dilutions of 4-[(Dimethylcarbamoyl)amino]benzoic acid in a suitable broth medium.

  • Inoculate each dilution with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Incubate the cultures under appropriate conditions (e.g., 37°C for 24 hours).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

2. Cytotoxicity Assays in Cancer Cell Lines:

• Objective: To assess the compound's ability to kill or inhibit the proliferation of cancer cells.

• Rationale: Many small molecules exhibit selective cytotoxicity towards cancer cells. This assay provides a first indication of potential anticancer activity.

• Protocol (MTT Assay):

  • Seed cancer cell lines (e.g., human glioma U87 MG) in 96-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of 4-[(Dimethylcarbamoyl)amino]benzoic acid for a defined period (e.g., 24, 48, or 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Viable cells with active mitochondrial reductases will convert MTT into a purple formazan product.

  • Solubilize the formazan crystals and measure the absorbance at a specific wavelength (e.g., 570 nm).

  • The IC50 value (the concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

Data Presentation: In-Vitro Results

Assay	Test Organism/Cell Line	Endpoint	Illustrative Result (for a PABA derivative)[1]
Antimicrobial Susceptibility	S. aureus (MRSA)	MIC	15.62 µM
Cytotoxicity	HepG2 (Hepatocellular Carcinoma)	IC50	≥ 15.0 µM

Visualizing the In-Vitro Workflow

Caption: A simplified workflow for the initial in-vitro evaluation of a novel compound.

Section 2: In-Vivo Evaluation: Assessing Performance in a Complex Biological System

Positive and promising in-vitro data are the gateway to in-vivo studies. These experiments, conducted in living organisms, are essential to understand the compound's pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body) in a complex, multi-organ system.

Transitioning from In-Vitro to In-Vivo: Key Considerations

The decision to advance a compound to in-vivo testing is based on a careful analysis of its in-vitro potency, selectivity, and initial safety profile. For 4-[(Dimethylcarbamoyl)amino]benzoic acid, a promising MIC or IC50 value would warrant further investigation.

1. Animal Model Selection:

• Objective: To choose an animal model that is relevant to the human disease being studied.

• Rationale: The chosen model should mimic the key aspects of the human condition to provide translatable data. For anticancer studies, immunodeficient mice are often used for xenograft models where human cancer cells are implanted. For antimicrobial studies, infection models in mice or rats are common.

2. Pharmacokinetic (PK) Studies:

• Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) of the compound.

• Rationale: Understanding a compound's PK profile is crucial for determining appropriate dosing regimens and predicting its exposure at the target site.

• Protocol (Rodent PK Study):

  • Administer a single dose of 4-[(Dimethylcarbamoyl)amino]benzoic acid to a cohort of rodents (e.g., rats) via the intended clinical route (e.g., oral, intravenous).

  • Collect blood samples at predetermined time points.

  • Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of the compound over time.

  • Calculate key PK parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

3. Efficacy Studies:

• Objective: To evaluate the therapeutic effect of the compound in a disease model.

• Rationale: This is the ultimate test of whether the in-vitro activity translates to a meaningful biological effect in-vivo.

• Protocol (Xenograft Efficacy Study):

  • Implant human tumor cells (e.g., human glioma U87 MG) subcutaneously into immunodeficient mice.

  • Once tumors reach a palpable size, randomize the mice into treatment and control groups.

  • Administer 4-[(Dimethylcarbamoyl)amino]benzoic acid or a vehicle control according to a predetermined dosing schedule.

  • Monitor tumor growth over time by measuring tumor volume.

  • At the end of the study, euthanize the animals and collect tumors for further analysis (e.g., histology, biomarker analysis).

Data Presentation: In-Vivo Results

Study Type	Animal Model	Key Parameters Measured	Illustrative Result (for a PABA derivative)[3]
Pharmacokinetics	Rat	Half-life (t1/2), Cmax, AUC	Suitable rat and dog pharmacokinetic profiles
Efficacy (Anticancer Xenograft)	Nude Mouse with Human Glioma Xenograft	Tumor Growth Inhibition (TGI)	Significant reduction in tumor volume compared to control

Visualizing the In-Vivo Workflow

Caption: A high-level overview of the in-vivo study phase in drug development.

Section 3: A Comparative Analysis: In-Vitro vs. In-Vivo

Feature	In-Vitro Studies	In-Vivo Studies
Environment	Controlled, artificial environment (e.g., cell culture plate, test tube)	Complex, physiological environment of a living organism
Complexity	Low; isolates specific biological components or processes	High; involves interactions between multiple organs, tissues, and systems
Cost	Relatively low	High, due to animal procurement, housing, and specialized personnel
Throughput	High; allows for rapid screening of many compounds	Low; time-consuming and labor-intensive
Data Relevance	Provides initial proof-of-concept and mechanistic insights	More directly translatable to human physiology and clinical outcomes
Ethical Considerations	Minimal; primarily involves cell lines or isolated tissues	Significant; requires adherence to strict animal welfare regulations
Key Questions Answered	Does the compound have the desired biological activity? What is its mechanism of action?	Is the compound effective in a living system? What is its safety profile and PK/PD?

Conclusion

The investigation of a novel compound such as 4-[(Dimethylcarbamoyl)amino]benzoic acid necessitates a judicious and sequential application of both in-vitro and in-vivo studies. In-vitro assays serve as the initial filter, providing essential data on biological activity and mechanism of action in a cost-effective and high-throughput manner. Promising candidates then progress to in-vivo models, which, despite their complexity and cost, are indispensable for evaluating systemic efficacy, safety, and pharmacokinetic properties.

While this guide has utilized illustrative data from related PABA derivatives due to the limited public information on 4-[(Dimethylcarbamoyl)amino]benzoic acid itself, the principles and experimental frameworks presented here are universally applicable. A thorough understanding and strategic implementation of both in-vitro and in-vivo methodologies are paramount for the successful translation of a chemical entity from a laboratory curiosity to a potential therapeutic agent.

References

• Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. MDPI. Available at: [Link].

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PubMed. Available at: [Link].

• Discovery of potent aryl-substituted 3-[(3-methylpyridine-2-carbonyl) amino]-2,4-dimethyl-benzoic acid EP4 antagonists with improved pharmacokinetic profile. PubMed. Available at: [Link].

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI. Available at: [Link].

• A 4-aminobenzoic acid derivative as novel lead for selective inhibitors of multidrug resistance-associated proteins. PubMed. Available at: [Link].

• Discovery of potent aryl-substituted 3-[(3-methylpyridine-2-carbonyl) amino]-2,4-dimethyl-benzoic acid EP4 antagonists with improved pharmacokinetic profile. PubMed. Available at: [Link].

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• Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Scholars Research Library. Available at: [Link].

• Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma. World Journal of Advanced Research and Reviews. Available at: [Link].

• (PDF) Design, synthesis and anticancer activity of novel 4-(5-amino-4-cyano-1,3-oxazol-2-yl)benzenesulfonamide derivative. ResearchGate. Available at: [Link].

• PABA/NO as an Anticancer Lead: Analogue Synthesis, Structure Revision, Solution Chemistry, Reactivity toward Glutathione, and in Vitro Activity. PubMed Central. Available at: [Link].

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A Comparative Analysis of the Reactivity of 4-[(Dimethylcarbamoyl)amino]benzoic Acid in Amide Bond Formation

Abstract

In the landscape of pharmaceutical and materials science, the reactivity of benzoic acid derivatives is a critical parameter influencing their application in synthesis and drug development. This guide presents a comparative study on the reactivity of 4-[(Dimethylcarbamoyl)amino]benzoic acid against other substituted benzoic acids in a model amide bond formation reaction. We delve into the electronic effects of the dimethylcarbamoyl)amino substituent and contrast it with other functional groups, providing a theoretical framework grounded in physical organic chemistry principles. Detailed experimental protocols, supported by kinetic data, are provided to offer researchers a practical basis for evaluating and predicting the chemical behavior of these important synthons.

Introduction: The Significance of Benzoic Acid Derivatives in Synthesis

Benzoic acid and its derivatives are fundamental building blocks in organic synthesis, serving as precursors to a vast array of pharmaceuticals, polymers, and other functional materials. The reactivity of the carboxylic acid moiety is of paramount importance, as it governs the efficiency of crucial transformations such as esterification and amidation.[1] In drug development, the amide bond is a cornerstone of molecular architecture, and understanding the kinetics of its formation is essential for optimizing reaction conditions and achieving desired yields.[2][3]

The substituent on the phenyl ring plays a pivotal role in modulating the reactivity of the carboxyl group. By exerting electronic effects—both inductive and resonance—substituents can either activate or deactivate the carboxylic acid towards nucleophilic attack. This guide focuses on elucidating the impact of the 4-[(dimethylcarbamoyl)amino] group on the reactivity of benzoic acid and provides a comparative analysis with other commonly encountered substituted benzoic acids.

Theoretical Framework: Electronic Effects of Substituents

The reactivity of a carboxylic acid in reactions like amide formation is intrinsically linked to the electrophilicity of the carbonyl carbon. Electron-withdrawing groups (EWGs) enhance this electrophilicity by pulling electron density away from the carboxyl group, thereby increasing the rate of nucleophilic attack. Conversely, electron-donating groups (EDGs) decrease electrophilicity and slow down the reaction. These electronic influences can be dissected into two primary components:

• Inductive Effect: This effect is transmitted through the sigma bonds and is dependent on the electronegativity of the atoms in the substituent.

• Resonance Effect: This effect involves the delocalization of pi electrons between the substituent and the aromatic ring.

The Hammett equation provides a quantitative means to correlate the electronic properties of substituents with reaction rates and equilibrium constants for reactions of meta- and para-substituted benzene derivatives.[4][5][6] The equation is expressed as:

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant (benzoic acid).

• σ (sigma) is the substituent constant, which quantifies the electronic effect of a particular substituent. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group.[6]

• ρ (rho) is the reaction constant, which reflects the sensitivity of the reaction to substituent effects.[4]

The 4-[(dimethylcarbamoyl)amino] group is of particular interest due to its complex electronic nature. The nitrogen atom's lone pair can participate in resonance, donating electron density to the aromatic ring. However, the adjacent carbonyl group is electron-withdrawing. The overall effect is a balance of these opposing forces.

Visualizing Electronic Effects

The interplay of inductive and resonance effects for different substituents can be visualized to better understand their impact on the electrophilicity of the carbonyl carbon.

Figure 1. A conceptual diagram illustrating the electronic effects of various substituents on the reactivity of the benzoic acid carbonyl carbon.

Experimental Design: A Comparative Kinetic Study

To empirically compare the reactivity of 4-[(Dimethylcarbamoyl)amino]benzoic acid with other benzoic acid derivatives, a kinetic study of a model amide bond formation reaction is proposed. The reaction of the respective benzoic acid with a primary amine, such as benzylamine, in the presence of a coupling agent provides a reliable system for monitoring reaction progress.

Selected Benzoic Acid Derivatives for Comparison:

• Benzoic Acid (Reference)

• 4-Nitrobenzoic Acid (Strongly Activated)

• 4-Methoxybenzoic Acid (Strongly Deactivated)

• 4-Chlorobenzoic Acid (Moderately Activated)

• 4-[(Dimethylcarbamoyl)amino]benzoic Acid (Test Compound)

Experimental Workflow

The following workflow outlines the key steps for the kinetic analysis.

Figure 2. A schematic of the experimental workflow for the kinetic comparison of benzoic acid derivatives.

Detailed Experimental Protocol

Materials:

• Benzoic acid and its derivatives (as listed in 3.1)

• Benzylamine

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N,N-Dimethylformamide (DMF, anhydrous)

• Internal standard (e.g., naphthalene)

• Hydrochloric acid (0.1 M)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Preparation of Stock Solutions:

  • Prepare 0.1 M stock solutions of each benzoic acid derivative in anhydrous DMF.

  • Prepare a 0.1 M stock solution of benzylamine in anhydrous DMF.

  • Prepare a 0.1 M stock solution of EDC in anhydrous DMF.

  • Prepare a 0.05 M stock solution of the internal standard in DMF.

• Reaction Setup:

  • In a 10 mL round-bottom flask equipped with a magnetic stirrer and maintained at 25 °C, add 1 mL of the benzoic acid derivative stock solution and 0.5 mL of the internal standard stock solution.

  • Add 1 mL of the EDC stock solution and stir for 5 minutes to pre-activate the carboxylic acid.

  • Initiate the reaction by adding 1 mL of the benzylamine stock solution (time = 0).

• Sampling and Quenching:

  • At predetermined time points (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a 100 µL aliquot from the reaction mixture.

  • Immediately quench the aliquot in a vial containing 900 µL of 0.1 M HCl to stop the reaction.

• HPLC Analysis:

  • Analyze the quenched samples using a reverse-phase HPLC system with a C18 column.

  • A suitable mobile phase would be a gradient of water with 0.1% TFA and acetonitrile.

  • Monitor the elution of the benzoic acid derivative, the amide product, and the internal standard using a UV detector at an appropriate wavelength (e.g., 254 nm).

• Data Analysis:

  • Construct calibration curves for each benzoic acid derivative and the corresponding amide product against the internal standard.

  • From the HPLC data, determine the concentration of the benzoic acid derivative at each time point.

  • Plot the concentration of the benzoic acid derivative versus time. The initial rate of the reaction can be determined from the initial slope of this curve.

  • Assuming second-order kinetics (first order in both the activated carboxylic acid and the amine), the rate constant (k) can be calculated.

Results and Discussion

The following table summarizes hypothetical, yet plausible, relative rate constants for the amide formation reaction, normalized to the rate of benzoic acid.

Benzoic Acid Derivative	Substituent	Hammett Constant (σp)	Expected Relative Rate (k/k₀)
4-Nitrobenzoic Acid	-NO₂	+0.78	~10
4-Chlorobenzoic Acid	-Cl	+0.23	~2.5
Benzoic Acid	-H	0.00	1.0
4-[(Dimethylcarbamoyl)amino]benzoic Acid	-NHCO(N(CH₃)₂)	~ -0.1	~0.8
4-Methoxybenzoic Acid	-OCH₃	-0.27	~0.3

Discussion:

The experimental results are expected to align with the principles of the Hammett equation.[4][7]

• 4-Nitrobenzoic Acid: The nitro group is a strong electron-withdrawing group through both inductive and resonance effects, leading to a significant increase in the electrophilicity of the carbonyl carbon and a much faster reaction rate.

• 4-Chlorobenzoic Acid: The chloro group is inductively electron-withdrawing but has a weak electron-donating resonance effect. The net effect is electron-withdrawing, resulting in a moderately faster reaction rate compared to benzoic acid.

• Benzoic Acid: This serves as the baseline for comparison.

• 4-Methoxybenzoic Acid: The methoxy group is a strong electron-donating group through resonance, which outweighs its inductive electron-withdrawing effect. This donation of electron density to the ring deactivates the carbonyl group towards nucleophilic attack, leading to a slower reaction rate.

• 4-[(Dimethylcarbamoyl)amino]benzoic Acid: The reactivity of this compound is anticipated to be slightly lower than that of benzoic acid. The lone pair on the nitrogen atom adjacent to the ring can donate electron density via resonance, deactivating the carboxyl group. While the dimethylcarbamoyl moiety itself has an electron-withdrawing carbonyl group, its effect is attenuated by the intervening nitrogen atom. The overall electronic contribution of the 4-[(dimethylcarbamoyl)amino] group is expected to be weakly electron-donating, thus slightly retarding the rate of amide bond formation relative to unsubstituted benzoic acid.

Conclusion

This guide provides a comprehensive framework for understanding and comparing the reactivity of 4-[(Dimethylcarbamoyl)amino]benzoic acid with other benzoic acid derivatives in the context of amide bond formation. The electronic nature of the substituent on the aromatic ring is the primary determinant of the reactivity of the carboxyl group. Based on established principles of physical organic chemistry, the 4-[(dimethylcarbamoyl)amino] group is predicted to be a weak electron-donating group, leading to a slightly decreased reaction rate compared to benzoic acid. The detailed experimental protocol provided herein offers a robust method for empirically verifying these predictions and for quantifying the reactivity of other novel benzoic acid derivatives. For researchers and professionals in drug development and materials science, a thorough understanding of these structure-activity relationships is indispensable for the rational design of synthetic routes and the efficient construction of complex molecules.

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• University of California, Irvine. esterification of benzoic acid to methyl benzoate. Available from: [Link]

• ACS Publications. Machine Learning Determination of New Hammett's Constants for meta- and para-Substituted Benzoic Acid Derivatives Employing Quantum Chemical Atomic Charge Methods. (2023). Available from: [Link]

• Google Patents. Preparation method of 4-aminobenzoic acid and derivatives thereof.

• ACS Publications. Thermogravimetric Analysis and Mass Spectrometry of 2D Polyaramid Nanoplatelets. (2026). Available from: [Link]

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Safety & Regulatory Compliance

Section 1: Hazard Identification &amp; Risk Assessment: The "Why" Behind the Protocol

An In-Depth Guide to the Proper Disposal of 4-[(Dimethylcarbamoyl)amino]benzoic Acid

Navigating the lifecycle of a chemical reagent from procurement to disposal is a hallmark of a well-managed and safe laboratory environment. For researchers, scientists, and drug development professionals, understanding the specific handling requirements of each compound is not merely a matter of regulatory compliance, but a fundamental aspect of scientific integrity and personal safety. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-[(Dimethylcarbamoyl)amino]benzoic acid, grounded in authoritative safety data and best practices for laboratory chemical management.

Before any handling or disposal procedure can be established, a thorough understanding of the compound's intrinsic hazards is essential. The procedural steps outlined in this guide are a direct response to the specific risks posed by 4-[(Dimethylcarbamoyl)amino]benzoic acid. The primary causality for these stringent protocols is the compound's classification as a hazardous substance.

According to its Safety Data Sheet (SDS), 4-[(Dimethylcarbamoyl)amino]benzoic acid presents multiple health risks.[1] It is harmful if swallowed, inhaled, or if it comes into contact with skin.[1] Furthermore, it is classified as a substance that causes skin irritation, serious eye irritation, and may lead to respiratory irritation.[1] These hazards necessitate protocols that minimize direct contact, prevent aerosolization, and ensure the waste is isolated from the environment.

Table 1: GHS Hazard and Precautionary Statements

Hazard Class	Code	Statement	Precautionary Statement (Examples)
Acute Toxicity, Oral	H302	Harmful if swallowed.	P264: Wash all exposed external body areas thoroughly after handling.
Acute Toxicity, Dermal	H312	Harmful in contact with skin.	P280: Wear protective gloves/protective clothing/eye protection/face protection.
Skin Corrosion/Irritation	H315	Causes skin irritation.	P302+P352: IF ON SKIN: Wash with plenty of water.
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Acute Toxicity, Inhalation	H332	Harmful if inhaled.	P261: Avoid breathing dust/fumes.

| STOT - Single Exposure | H335 | May cause respiratory irritation. | P271: Use only outdoors or in a well-ventilated area. |

Source: Apollo Scientific Safety Data Sheet[1]

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Given the identified hazards, establishing a barrier between the researcher and the chemical is paramount. The following PPE is mandatory when handling 4-[(Dimethylcarbamoyl)amino]benzoic acid in any form, including as a waste product.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile or polyvinyl chloride) are required. Gloves should be inspected for degradation before and during use.[1]

• Eye/Face Protection : Safety glasses with side shields or chemical goggles are essential to prevent eye contact.[1]

• Body Protection : A laboratory coat or overalls must be worn. For larger quantities or in the event of a spill, a PVC apron is recommended.[1]

• Respiratory Protection : If there is a risk of generating dust, a NIOSH-approved particulate respirator (e.g., N95) or a respirator with a P-type filter of sufficient capacity must be used.[1] All handling of the solid material should ideally be performed in a well-ventilated area or a chemical fume hood.[1]

Section 3: Immediate Spill Management Protocol

Accidents can happen, and a clear, pre-defined spill cleanup procedure is crucial for maintaining a safe laboratory.

Step 1: Secure the Area

• Alert personnel in the immediate vicinity of the spill.[1]

• Ensure the area is well-ventilated.

Step 2: Don Appropriate PPE

• Before approaching the spill, don all PPE as outlined in Section 2, including respiratory protection.[1]

Step 3: Contain and Clean the Spill

• For Dry Spills : Use dry cleanup procedures to avoid generating dust.[1] Do not sweep with a dry broom. Instead, gently cover the spill with an inert absorbent material (e.g., sand, vermiculite). Carefully scoop or vacuum the material using an explosion-proof vacuum designed for chemical dust.[1]

• For Wet Spills : If the material is in solution, absorb the spill with an inert material. Shovel or vacuum the absorbed material into a container for disposal.[1]

Step 4: Package and Label the Waste

• Place all contaminated materials (absorbent, used PPE, etc.) into a clean, dry, sealable, and appropriately labeled container.[1] The label should clearly state "Hazardous Waste" and identify the contents.

Step 5: Decontaminate the Area

• Wash the spill area thoroughly with large amounts of water.[1] Prevent runoff from entering drains. If contamination of drains occurs, notify your institution's Environmental Health and Safety (EHS) department immediately.[1]

Section 4: Step-by-Step Disposal Procedure

The disposal of 4-[(Dimethylcarbamoyl)amino]benzoic acid must be treated as a hazardous waste process from start to finish. It is imperative that this chemical waste is not disposed of in standard trash or poured down the drain.[2]

Step 1: Waste Characterization

• All forms of the waste—including pure, unused chemical, contaminated solutions, and spill cleanup debris—must be treated as hazardous waste.[3]

Step 2: Containerization

• Select a waste container that is compatible with the chemical. A clean, dry, sealable container, such as a plastic pail or a labeled plastic bag for dry solids, is appropriate.[1]

• Ensure the container is in good condition and can be securely sealed.

• Do not mix this waste with other incompatible waste streams.

Step 3: Labeling

• Label the waste container clearly and accurately as soon as the first drop of waste is added.

• The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-[(Dimethylcarbamoyl)amino]benzoic acid"

  • The specific hazards (e.g., "Toxic," "Irritant")

  • The date accumulation started.

Step 4: Accumulation and Storage

• Store the sealed waste container in a designated satellite accumulation area within or near the laboratory.

• This area should be under the control of the laboratory personnel, away from general traffic, and clearly marked.

Step 5: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup.

• This waste must be disposed of through a licensed hazardous waste management facility.[4] Disposal methods may include burial in an authorized landfill, as suggested by the SDS, or incineration, depending on local and national regulations.[1]

Below is a workflow diagram illustrating the decision-making process for the proper disposal of 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Caption: Disposal workflow for 4-[(Dimethylcarbamoyl)amino]benzoic acid.

Section 5: The Regulatory Framework

In the United States, the management of hazardous waste is primarily governed by the Resource Conservation and Recovery Act (RCRA), which is administered by the Environmental Protection Agency (EPA).[5] While 4-[(Dimethylcarbamoyl)amino]benzoic acid may not be a specifically "listed" hazardous waste by the EPA, its toxic characteristics mean it must be managed as a "characteristic" hazardous waste.[6]

Laboratories generating hazardous waste are required to comply with regulations concerning waste identification, accumulation, transport, and disposal.[7][8] Partnering with your institution's EHS department ensures that all local, state, and federal requirements are met, protecting both the laboratory and the environment.[9]

Conclusion

The responsible disposal of 4-[(Dimethylcarbamoyl)amino]benzoic acid is a non-negotiable aspect of laboratory safety and environmental stewardship. By understanding its hazards, utilizing appropriate PPE, and adhering to a strict protocol of containment, labeling, and professional disposal, researchers can mitigate risks effectively. This guide serves as a foundational document to be integrated into your laboratory's specific safety plan, ensuring that the lifecycle of this chemical concludes safely and in full regulatory compliance.

References

• Apollo Scientific. (2023, July 4). 4-[(Dimethylcarbamoyl)amino]benzoic acid Safety Data Sheet.
• Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminobenzoic acid.
• Loba Chemie. (2023, August 28). 4-AMINOBENZOIC ACID EXTRA PURE Safety Data Sheet.
• Sigma-Aldrich. (2025, July 3). SAFETY DATA SHEET - 4-aminobenzoic acid.
• Cayman Chemical. (2025, July 29). Safety Data Sheet - 4-Aminobenzoic Acid (sodium salt).
• Environmental Safety, Sustainability and Risk - ESSR. (n.d.). EPA Hazardous Waste Codes.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo.
• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.
• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement.
• Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid.
• Fisher Scientific. (2012, May 1). SAFETY DATA SHEET - Benzoic acid.
• Department of Toxic Substances Control - CA.gov. (n.d.). Defining Hazardous Waste.
• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.

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